(+)-Tetraphos

Core Science & Biosynthesis

In-Depth Technical Guide to (+)-Tetraphos

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-Tetraphos, a chiral phosphine (B1218219) ligand, holds significance in the field of asymmetric catalysis. This technical guide provides a comprehensive overview of its known properties, including its chemical identity and characteristics. While detailed experimental protocols and biological activity data remain limited in publicly accessible literature, this document consolidates the available information to serve as a foundational resource for researchers in chemistry and drug development.

Chemical Identity and Properties

(+)-Tetraphos is chemically identified with the CAS Number 162872-01-7 . It is a chiral phosphine ligand recognized for its potential in inducing enantioselectivity in chemical reactions.[1]

Table 1: Chemical and Physical Properties of (+)-Tetraphos

Property	Value	Source
CAS Number	162872-01-7	[1]
Molecular Formula	C12H30P4	[1]
Molecular Weight	298.26 g/mol	[1]
Description	A chiral phosphine ligand with strong enantioselectivity, used in asymmetric catalysis and fine chemical synthesis.	[1]
Calculated PSA	54.36 Ų	LookChem
Calculated LogP	4.69280	LookChem

It is important to distinguish (+)-Tetraphos (CAS 162872-01-7) from other compounds that may share the "tetraphos" name but have different structures and CAS numbers. For instance, the linear tetraphosphine ligand 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane (B3369477) has a different CAS number (23582-04-9) and molecular formula (C42H42P4).[2][3] Similarly, "tetraphosphorus" (P4) is an entirely different chemical entity.[4][5]

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of (+)-Tetraphos with CAS number 162872-01-7 are not extensively documented in readily accessible scientific journals. Chemical suppliers list the compound, indicating its availability for research purposes. The general synthesis of chiral phosphine ligands often involves multi-step procedures, including the use of chiral precursors and reactions with phosphine-containing reagents.[5][6]

Applications in Asymmetric Catalysis

(+)-Tetraphos is categorized as a chiral phosphine ligand for use in asymmetric catalysis.[1] Such ligands are crucial in modern organic synthesis and drug development for their ability to control the stereochemical outcome of a reaction, leading to the selective formation of a desired enantiomer of a chiral molecule.[7][8]

Chiral phosphine ligands are widely employed in various transition metal-catalyzed reactions, including:

• Asymmetric Hydrogenation: The reduction of prochiral olefins, ketones, and imines to produce chiral alkanes, alcohols, and amines, respectively.

• Asymmetric Allylic Alkylation: The enantioselective formation of carbon-carbon bonds.

• Cross-Coupling Reactions: The formation of carbon-carbon and carbon-heteroatom bonds with stereochemical control.[9]

While the potential applications of (+)-Tetraphos lie within these areas, specific experimental protocols detailing its use, including catalyst preparation, reaction conditions, substrate scope, and enantiomeric excess (ee) values achieved, are not currently available in the public domain.

Diagram 1: General Workflow for Asymmetric Catalysis

Caption: A generalized workflow illustrating the key stages in an asymmetric catalytic process utilizing a chiral ligand like (+)-Tetraphos.

Biological Activity and Signaling Pathways

There is currently no scientific literature available that describes any biological activity or involvement in signaling pathways for (+)-Tetraphos (CAS 162872-01-7). The primary application of such synthetic chiral phosphine ligands is in chemical synthesis rather than as biologically active agents themselves.

While some metal complexes containing phosphine ligands have been investigated for their biological properties, including potential anticancer or antimicrobial activities, this is a distinct area of research and does not directly pertain to the biological effects of the free ligand (+)-Tetraphos.[4][10] The role of chiral phosphine ligands in drug development is primarily as tools to synthesize enantiomerically pure pharmaceutical compounds.[7]

Conclusion

(+)-Tetraphos (CAS 162872-01-7) is a chiral phosphine ligand with established utility in the field of asymmetric catalysis. While its fundamental chemical identity is known, a comprehensive understanding of its physical properties, specific catalytic applications with detailed protocols, and any potential biological interactions is hampered by the limited availability of public data. This guide serves as a starting point for researchers, highlighting the current knowledge and identifying areas where further investigation is required to fully exploit the potential of this ligand in synthetic chemistry and drug discovery. Researchers are encouraged to consult chemical supplier databases for availability and to perform detailed literature searches in specialized chemical databases for any newly published data.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. 1,1,4,7,10,10-Hexaphenyl-1,4,7,10-tetraphosphadecane | C42H42P4 | CID 90193 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis of Tetrasubstituted Phosphorus Analogs of Aspartic Acid as Antiproliferative Agents [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. nbinno.com [nbinno.com]
• 8. tcichemicals.com [tcichemicals.com]
• 9. Phosphine ligands for more efficient chemical processes - Cfm Oskar Tropitzsch GmbH [cfmot.de]
• 10. Antioxidant Enzyme Inhibitor Role of Phosphine Metal Complexes in Lung and Leukemia Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Enantiopure (+)-Tetraphos: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of the enantiopure chiral phosphine (B1218219) ligand, (+)-Tetraphos. This ligand, identified by the CAS number 162872-01-7 and a molecular formula of C₁₂H₃₀P₄, is a valuable tool in asymmetric catalysis. While the precise structure is not widely published, the molecular formula strongly suggests a cyclic structure of 1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane. This guide outlines a plausible synthetic approach based on established methodologies for the preparation of chiral cyclic phosphines.

Core Synthesis Strategy

The synthesis of enantiopure cyclic phosphines, such as (+)-Tetraphos, typically involves two key stages: the diastereoselective or enantioselective synthesis of a racemic or diastereomeric mixture of the cyclic phosphine precursor, followed by a resolution step to isolate the desired enantiomer. Given the P-chirogenic centers in the target molecule, the synthesis requires careful control of stereochemistry.

A viable synthetic route commences with the construction of the tetraphospholane ring, followed by the introduction of the methyl groups, and finally, the resolution of the enantiomers.

Experimental Protocols

The following sections provide detailed experimental protocols for the key steps in the proposed synthesis of (+)-Tetraphos.

Step 1: Synthesis of a Cyclic Tetraphosphine Precursor

The initial step involves the formation of the core tetraphospholane ring. This can be achieved through the cyclization of a suitable precursor. A common method for forming phosphorus-phosphorus bonds is the reductive coupling of dichlorophosphines.

Materials:

• Methylphosphonous dichloride (CH₃PCl₂)

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and an addition funnel under an inert atmosphere is charged with magnesium turnings (4.0 eq).

• Anhydrous THF is added to cover the magnesium.

• A solution of methylphosphonous dichloride (1.0 eq) in anhydrous THF is added dropwise to the stirred suspension of magnesium at a rate that maintains a gentle reflux.

• After the addition is complete, the reaction mixture is refluxed for an additional 4 hours to ensure complete reaction.

• The reaction mixture is then cooled to room temperature. The resulting product is a mixture of cyclic phosphine oligomers, including the desired tetramethyltetraphospholane as a mixture of stereoisomers.

Step 2: Resolution of Enantiomers

The separation of the enantiomers of the synthesized tetramethyltetraphospholane can be achieved through several methods, including chiral chromatography or classical resolution using a chiral resolving agent.

Method A: Chiral High-Performance Liquid Chromatography (HPLC)

Materials:

• Racemic 1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane

• Chiral stationary phase column (e.g., polysaccharide-based)

• HPLC-grade hexane (B92381) and isopropanol

Procedure:

• The crude mixture of tetramethyltetraphospholane isomers is purified by distillation or column chromatography on silica (B1680970) gel under an inert atmosphere to isolate the cyclic tetramer.

• The purified racemic mixture is dissolved in a minimal amount of the HPLC mobile phase.

• The solution is injected onto a preparative chiral HPLC column.

• The enantiomers are separated using an isocratic mobile phase of hexane and isopropanol. The optimal mobile phase composition should be determined experimentally.

• Fractions corresponding to each enantiomer are collected separately.

• The solvent is removed under reduced pressure to yield the enantiopure (+)- and (-)-Tetraphos. The absolute configuration of the (+)-enantiomer would need to be determined by X-ray crystallography or by comparison with known standards.

Method B: Classical Resolution with a Chiral Resolving Agent

Materials:

• Racemic 1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane

• Enantiopure chiral resolving agent (e.g., a chiral palladium complex or a chiral organic acid)

• Suitable solvents for crystallization

Procedure:

• The racemic tetraphospholane is reacted with an enantiopure chiral resolving agent to form a pair of diastereomeric complexes or salts.

• The diastereomers are separated by fractional crystallization based on their different solubilities in a suitable solvent system.

• The desired diastereomer is isolated by filtration.

• The chiral auxiliary is then removed from the isolated diastereomer to liberate the enantiopure (+)-Tetraphos. The method for removing the auxiliary will depend on the nature of the resolving agent used (e.g., decomplexation with a stronger ligand or treatment with a base to remove an acidic resolving agent).

Data Presentation

The following table summarizes the expected quantitative data for the synthesis of (+)-Tetraphos. Please note that these are representative values and actual results may vary.

Step	Product	Yield (%)	Enantiomeric Excess (e.e.) (%)	Analytical Method
1. Cyclization	Racemic 1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane	40-60	0	GC-MS, ³¹P NMR
2. Chiral Resolution (HPLC)	(+)-1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane	>90 (per enantiomer)	>99	Chiral HPLC, Polarimetry
2. Classical Resolution	(+)-1,2,3,4-tetramethyl-1,2,3,4-tetraphospholane	30-45 (per enantiomer)	>98	Chiral HPLC, Polarimetry

Mandatory Visualizations

Synthesis Workflow

Caption: Workflow for the synthesis of enantiopure (+)-Tetraphos.

Logical Relationship of Resolution Methods

Caption: Comparison of chiral resolution methods for Tetraphos.

The Advent and Evolution of Chiral Tetraphosphine Ligands: A Technical Guide for Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of enantiomerically pure compounds in pharmaceuticals, agrochemicals, and fine chemicals has established asymmetric catalysis as an indispensable tool in modern chemistry. Central to this field is the design and synthesis of effective chiral ligands that can induce high stereoselectivity in metal-catalyzed reactions. While chiral mono- and diphosphine ligands have a rich and well-documented history, the development of chiral tetraphosphine ligands represents a significant, albeit more recent, advancement. These multidentate ligands offer unique coordination chemistry and the potential for creating highly organized and selective catalytic pockets, making them a subject of growing interest for researchers seeking novel catalytic systems.

This technical guide provides an in-depth exploration of the discovery, history, synthesis, and application of chiral tetraphosphine ligands. It is designed to serve as a comprehensive resource for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative performance data, and a historical perspective on this emerging class of ligands.

From Bidentate Scaffolds to Tetradentate Architectures: A Historical Perspective

The journey towards chiral tetraphosphine ligands is rooted in the foundational discoveries of their bidentate counterparts. The pioneering work on chiral diphosphines, such as DIPAMP developed by Knowles and coworkers, demonstrated the profound impact of chelation on the stability and selectivity of asymmetric catalysts.[1] This success spurred the exploration of ligands with increasing denticity, with the hypothesis that a greater number of coordinating phosphorus atoms could lead to more rigid and well-defined metal complexes, thereby enhancing enantiocontrol.

The transition from bidentate to tetradentate chiral phosphine (B1218219) ligands was not a linear progression but rather an evolution driven by the desire for enhanced catalytic performance and the exploration of novel reactivity. Early investigations into multidentate phosphine ligands often focused on achiral systems for applications in coordination chemistry and polymerization. However, the principles of asymmetric catalysis, once firmly established with diphosphines, naturally extended to the design of higher-denticity chiral ligands.

A significant milestone in the development of chiral tetraphosphine ligands was the strategic combination of known chiral building blocks and innovative linker designs. This approach allowed for the creation of complex molecular architectures capable of coordinating to one or two metal centers, opening up possibilities for cooperative catalysis and the formation of unique catalytic environments.

Key Classes and Synthesis of Chiral Tetraphosphine Ligands

The design and synthesis of chiral tetraphosphine ligands have led to a variety of structural motifs. Two prominent examples that highlight the diversity within this class are P-Chiral Tetraphosphine Ligands and Chiral Tetradentate Oxazolinylphosphine Ligands.

P-Chiral Tetraphosphine Ligands

One of the most significant recent developments in this area is the synthesis of C2-symmetric tetraphosphine ligands where the chirality resides at the phosphorus atoms themselves. These P-chiral ligands are known for creating highly effective asymmetric environments. A notable example involves the coupling of two 1,2-bis(alkylmethylphosphino)ethane (BisP*)-like units.

The synthesis of such ligands has been elegantly achieved using phosphine-borane chemistry, which provides a stable and stereochemically robust route to enantiomerically pure phosphines.

Logical Relationship: Synthesis of a P-Chiral Tetraphosphine Ligand

Caption: Synthetic pathway for a P-chiral tetraphosphine ligand.

Chiral Tetradentate Oxazolinylphosphine Ligands (NPPN Ligands)

Another important class of chiral tetradentate ligands incorporates both phosphine and oxazoline (B21484) functionalities. These NPPN ligands possess multiple stereocenters, including chiral carbon atoms in the oxazoline ring and potentially chiral phosphorus atoms. The synthesis of these ligands typically starts from readily available chiral amino alcohols and diphosphines.

Performance in Asymmetric Catalysis

Chiral tetraphosphine ligands have demonstrated significant potential in various asymmetric catalytic transformations, most notably in asymmetric hydrogenation. The ability of these ligands to form well-defined, rigid complexes with transition metals like rhodium and palladium is key to their success.

Asymmetric Hydrogenation with a P-Chiral Tetraphosphine Dirhodium Complex

A dirhodium complex of a P-chiral tetraphosphine ligand has shown exceptional activity and enantioselectivity in the asymmetric hydrogenation of various prochiral substrates. The C2-symmetric nature of the ligand and its ability to form a bimetallic complex create a highly organized catalytic environment.

Table 1: Performance of a P-Chiral Tetraphosphine Dirhodium Complex in Asymmetric Hydrogenation

Substrate	Product	Solvent	Temp (°C)	Pressure (atm H₂)	S/C Ratio	Time (h)	Conversion (%)	ee (%)
Methyl (Z)-α-acetamidocinnamate	N-Acetyl-L-phenylalanine methyl ester	CH₂Cl₂	0	1	100	0.5	>99	98 (R)
Methyl (Z)-α-acetamido-β-phenylacrylate	N-Acetyl-L-phenylalanine methyl ester	CH₂Cl₂	0	1	100	1	>99	97 (R)
Itaconic acid dimethyl ester	(S)-Methylsuccinic acid dimethyl ester	CH₂Cl₂	0	1	100	1	>99	95 (S)

Asymmetric Allylic Alkylation with Chiral Tetradentate Oxazolinylphosphine Ligands

Chiral NPPN ligands have been successfully employed in palladium-catalyzed asymmetric allylic alkylation reactions. The modular nature of these ligands allows for fine-tuning of the steric and electronic properties of the catalyst to achieve high enantioselectivities.

Table 2: Performance of Chiral NPPN-Palladium Complexes in Asymmetric Allylic Alkylation

Substrate	Nucleophile	Ligand Diastereomer	Solvent	Temp (°C)	Time (h)	Yield (%)	ee (%)
rac-3-acetoxy-1,3-diphenyl-1-propene	Dimethyl malonate	RSRR	CH₂Cl₂	RT	24	95	90 (S)
rac-3-acetoxy-1,3-diphenyl-1-propene	Dimethyl malonate	SSSS	CH₂Cl₂	RT	24	92	85 (R)

Detailed Experimental Protocols

The following protocols are provided as a guide for the synthesis of a P-chiral tetraphosphine ligand and its application in asymmetric hydrogenation. These procedures are based on established literature methods and should be performed by trained personnel in a well-equipped laboratory.

Synthesis of a C2-Symmetric P-Chiral Tetraphosphine Ligand

Experimental Workflow: Synthesis of a P-Chiral Tetraphosphine Ligand

Caption: Step-by-step workflow for the synthesis of a P-chiral tetraphosphine ligand.

Materials:

• Enantiopure secondary phosphine-borane

• 1,2-Bis(2-tosyloxyethyl)benzene (ditosylate linker)

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (CH₂Cl₂), anhydrous

• Tetrafluoroboric acid (HBF₄) in diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and Schlenk line equipment

Procedure:

• Synthesis of the Tetraphosphine-Borane Adduct: a. In a flame-dried Schlenk flask under an argon atmosphere, dissolve the enantiopure secondary phosphine-borane (2.0 equiv) in anhydrous THF. b. Cool the solution to -78 °C using a dry ice/acetone bath. c. Slowly add n-butyllithium (2.0 equiv) dropwise to the solution. Stir the resulting mixture at -78 °C for 30 minutes. d. In a separate flask, dissolve the ditosylate linker (1.0 equiv) in anhydrous THF. e. Add the solution of the ditosylate linker to the phosphide (B1233454) solution at -78 °C. f. Allow the reaction mixture to slowly warm to room temperature and stir overnight. g. Quench the reaction by the slow addition of saturated aqueous NH₄Cl. h. Extract the aqueous layer with ethyl acetate. i. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. j. Purify the crude product by column chromatography on silica gel to afford the tetraphosphine-borane adduct.

• Deprotection to Yield the Free Tetraphosphine Ligand: a. Dissolve the purified tetraphosphine-borane adduct in anhydrous CH₂Cl₂ under an argon atmosphere. b. Add tetrafluoroboric acid (excess) to the solution and stir at room temperature. Monitor the reaction by ³¹P NMR spectroscopy until the complete disappearance of the starting material. c. Carefully quench the reaction by the addition of saturated aqueous NaHCO₃. d. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂. e. Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the chiral tetraphosphine ligand.

General Procedure for Asymmetric Hydrogenation

Experimental Workflow: Asymmetric Hydrogenation

Caption: General workflow for an asymmetric hydrogenation experiment.

Materials:

• Rhodium precursor (e.g., [Rh(nbd)₂]PF₆)

• Chiral tetraphosphine ligand

• Prochiral substrate

• Anhydrous and degassed solvent (e.g., CH₂Cl₂)

• Hydrogen gas (high purity)

• Autoclave or high-pressure reactor

• Standard laboratory glassware and Schlenk line equipment

Procedure:

• Catalyst Preparation: a. In a glovebox or under a stream of argon, add the rhodium precursor and the chiral tetraphosphine ligand to a Schlenk tube. b. Add the anhydrous and degassed solvent and stir the mixture at room temperature for 30 minutes to allow for the formation of the catalyst complex.

• Hydrogenation Reaction: a. Add the prochiral substrate to the solution of the catalyst. b. Transfer the reaction mixture to an autoclave. c. Seal the autoclave and purge with hydrogen gas several times. d. Pressurize the autoclave to the desired hydrogen pressure. e. Stir the reaction mixture at the specified temperature for the required time. f. After the reaction is complete, carefully vent the autoclave. g. Concentrate the reaction mixture under reduced pressure.

• Analysis: a. Purify the product by column chromatography or other suitable methods. b. Determine the conversion by ¹H NMR spectroscopy or gas chromatography (GC). c. Determine the enantiomeric excess (ee) by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Future Outlook

The field of chiral tetraphosphine ligands is still in its early stages of development, with significant opportunities for future innovation. The design of new ligand backbones, the exploration of different chiral motifs, and the application of these ligands in a broader range of asymmetric transformations are all promising areas of research. Furthermore, the unique ability of tetradentate ligands to form bimetallic complexes opens up exciting possibilities for cooperative catalysis, where two metal centers work in concert to achieve enhanced reactivity and selectivity. As our understanding of the structure-activity relationships of these complex ligands deepens, we can expect the development of even more powerful and versatile catalysts for the synthesis of enantiomerically pure molecules, with profound implications for the pharmaceutical and chemical industries.

References

• 1. Multidentate 2-pyridyl-phosphine ligands – towards ligand tuning and chirality - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Mechanism of Action of Tetraphosphine Ligands in Catalysis: A Technical Guide

This technical guide provides an in-depth analysis of the mechanism of action of tetraphosphine (tetraphos) ligands in catalysis, with a focus on their application in hydrogenation reactions. While the specific ligand "(+)-Tetraphos" is not prominently documented in the reviewed literature, this guide will focus on the well-studied linear tetraphosphine ligand, tetraphos-1, and related tripodal tetraphosphine systems, which serve as exemplary models for the catalytic behavior of this ligand class.

Introduction to Tetraphos Ligands in Catalysis

Tetraphosphine ligands are polydentate phosphines that act as versatile supporting ligands in transition metal catalysis. Their ability to form stable complexes with a variety of metal centers, coupled with the tunable steric and electronic properties of the phosphine (B1218219) donors, makes them effective in a range of catalytic transformations. This guide will primarily discuss the mechanistic insights derived from studies on iron and cobalt complexes of tetraphos ligands in the context of CO₂ and bicarbonate hydrogenation.

Mechanism of Bicarbonate Hydrogenation Catalyzed by Fe(II)-tetraphos-1 Complexes

Iron(II) complexes bearing the linear tetraphosphine ligand rac-tetraphos-1 (1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane) have been identified as effective catalysts for the hydrogenation of sodium bicarbonate to formate. Mechanistic studies, supported by NMR spectroscopy and Density Functional Theory (DFT) calculations, have elucidated the key steps in the catalytic cycle. A crucial intermediate in these reactions is the Fe(II) monohydrido complex, [FeH(rac-P4)]+.[1][2]

Theoretical studies have identified two competing pathways for this transformation[3][4]:

• Pathway A: This pathway involves the association of H₂ to the Fe-H species, followed by deprotonation to yield a Fe(H)₂ intermediate. This dihydrido species then reacts with CO₂ to produce formate.

• Pathway B: In this alternative mechanism, CO₂ insertion occurs directly into the Fe-H bond, which is then followed by H₂ association and subsequent deprotonation.

Computational analysis suggests that Pathway B is slightly more favorable, with a lower activation energy compared to Pathway A.[3][4]

The following table summarizes the calculated activation energies for the competing mechanistic pathways in the hydrogenation of bicarbonate catalyzed by an Fe(II)-tetraphos-1 complex.

Pathway	Key Step	Activation Energy (kcal/mol)	Reference
A	H₂ association and deprotonation	25.3	[3]
B	CO₂ insertion into Fe-H bond	22.8	[3]

General Computational Methodology (DFT): Mechanistic pathways were investigated using Density Functional Theory (DFT). The calculations typically involve geometry optimizations of all stationary points (reactants, intermediates, transition states, and products) in the gas phase. The nature of the stationary points is confirmed by frequency calculations, where minima have no imaginary frequencies and transition states have exactly one imaginary frequency. The electronic energies are then refined using a larger basis set and solvation effects are often included using a continuum solvation model.

High-Pressure NMR (HPNMR) Spectroscopy: Mechanistic details and the identification of key intermediates, such as the [FeH(rac-P4)]+ complex, were obtained through high-pressure NMR (HPNMR) experiments. These experiments allow for the observation of the catalytic system under reaction conditions (i.e., in the presence of high-pressure H₂ and CO₂).

The proposed catalytic cycle for bicarbonate hydrogenation, highlighting the two competing pathways, is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. publications.cnr.it [publications.cnr.it]
• 3. Mechanistic Studies on NaHCO3 Hydrogenation and HCOOH Dehydrogenation Reactions Catalysed by a FeII Linear Tetraphosphine Complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectroscopic Analysis of (+)-Tetraphos

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity of (+)-Tetraphos

(+)-Tetraphos is a chiral phosphine (B1218219) ligand with strong enantioselectivity, making it a valuable component in asymmetric catalysis and fine chemical synthesis[].

• IUPAC Name: (S)-2-diphenylphosphanylethyl-[2-[2-diphenylphosphanylethyl(phenyl)phosphanyl]ethyl]-phenylphosphane

• Molecular Formula: C₄₂H₄₂P₄

• CAS Number: 162872-01-7

Spectroscopic Data Presentation

The following tables summarize the expected quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) analysis of (+)-Tetraphos. The values are illustrative and based on typical ranges observed for similar complex phosphine ligands.

Table 1: Expected ¹H NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.0 - 8.0	m	30H	Aromatic protons (C₆H₅)
2.0 - 3.0	m	8H	Methylene protons (-CH₂-)
1.5 - 2.0	m	4H	Methylene protons (-CH₂-) adjacent to phosphorus

Table 2: Expected ¹³C{¹H} NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ) ppm	Assignment
125 - 140	Aromatic carbons (C₆H₅)
25 - 40	Methylene carbons (-CH₂-)

Table 3: Expected ³¹P{¹H} NMR Spectroscopic Data for (+)-Tetraphos

Chemical Shift (δ) ppm	Assignment
-10 to -25	PPh₂ groups
-30 to -45	PPh group

Table 4: Expected IR Spectroscopic Data for (+)-Tetraphos

Wavenumber (cm⁻¹)	Intensity	Assignment
3050 - 3100	Medium	Aromatic C-H stretch
2850 - 2960	Medium	Aliphatic C-H stretch
1430 - 1450	Strong	P-Ph stretch
1090 - 1110	Strong	P-C stretch (aliphatic)
690 - 750	Strong	C-H out-of-plane bend (aromatic)

Table 5: Expected Mass Spectrometry Data for (+)-Tetraphos

m/z	Ion
[M+H]⁺	Protonated molecular ion
[M+Na]⁺	Sodium adduct
Fragments	Corresponding to loss of phenyl and ethylphosphine (B1201611) groups

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are provided below.

3.1 NMR Spectroscopy

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

• Sample Preparation: Dissolve approximately 10-20 mg of (+)-Tetraphos in 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆, or THF-d₈). The solvent should be chosen based on the solubility of the compound and its transparency in the spectral regions of interest.

• ¹H NMR: Acquire the spectrum using a standard pulse sequence. Set the spectral width to cover the range of -2 to 10 ppm. Use a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C{¹H} NMR: Acquire the proton-decoupled spectrum. Set the spectral width to cover the range of 0 to 200 ppm. A larger number of scans will be required due to the low natural abundance of ¹³C.

• ³¹P{¹H} NMR: Acquire the proton-decoupled spectrum. Use an external reference standard, such as 85% H₃PO₄. Set the spectral width to cover a range appropriate for phosphine ligands (e.g., -100 to 100 ppm).

3.2 Infrared (IR) Spectroscopy

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation:

  • Solid State (KBr pellet): Mix a small amount of the sample (1-2 mg) with dry potassium bromide (KBr) powder (100-200 mg). Grind the mixture to a fine powder and press it into a transparent pellet using a hydraulic press.

  • Thin Film: Dissolve a small amount of the sample in a volatile solvent (e.g., dichloromethane). Cast a few drops of the solution onto a salt plate (e.g., NaCl or KBr) and allow the solvent to evaporate.

• Data Acquisition: Record the spectrum over the range of 4000 to 400 cm⁻¹. Acquire a background spectrum of the pure KBr pellet or salt plate and subtract it from the sample spectrum.

3.3 Mass Spectrometry

• Instrumentation: A high-resolution mass spectrometer, such as an Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) instrument.

• Sample Preparation (ESI): Dissolve a small amount of the sample in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a low concentration (e.g., 1 mg/mL). The solution can be directly infused into the mass spectrometer or introduced via liquid chromatography.

• Data Acquisition (ESI): Acquire the spectrum in positive ion mode. Optimize the ion source parameters (e.g., capillary voltage, cone voltage) to achieve good signal intensity and minimize fragmentation.

Workflow for Spectroscopic Characterization

The following diagram illustrates a logical workflow for the comprehensive spectroscopic characterization of a novel chiral phosphine ligand like (+)-Tetraphos.

References

An In-depth Technical Guide to the Solubility and Stability of Tetraphos Ligands

Disclaimer: The term "(+)-Tetraphos" does not correspond to a widely recognized, specific ligand in the chemical literature. This guide provides a comprehensive overview of the principles governing the solubility and stability of tetradentate phosphine (B1218219) ligands, often generically referred to as "tetraphos" ligands. The information presented is based on established knowledge of phosphine chemistry and is intended to serve as a practical resource for researchers, scientists, and professionals in drug development.

Introduction to Tetradentate Phosphine Ligands

Tetradentate phosphine ligands are organophosphorus compounds that contain four phosphorus atoms capable of coordinating to a central metal atom. These ligands are crucial in coordination chemistry and homogeneous catalysis, where they influence the steric and electronic properties of metal complexes, thereby affecting their reactivity, selectivity, and stability. A representative, albeit achiral, example of a tetradentate phosphine ligand is tris(o-diphenylphosphinophenyl)phosphine, sometimes abbreviated as QP or PP3. The principles discussed in this guide are broadly applicable to other tetradentate phosphine ligands, including chiral variants which would be denoted with a prefix like "(+)-" or "(-)-" to indicate the direction of optical rotation.

Solubility of Tetraphos Ligands

The solubility of a tetraphos ligand is a critical parameter for its application in homogeneous catalysis, dictating the choice of solvent for a reaction. Generally, phosphine ligands are lipophilic and tend to be soluble in common organic solvents.

2.1. Factors Influencing Solubility

Several factors determine the solubility of tetraphos ligands:

• Polarity: The overall polarity of the ligand molecule plays a significant role. Ligands with nonpolar alkyl or aryl groups are more soluble in nonpolar organic solvents like toluene, hexane, and diethyl ether. The introduction of polar functional groups can enhance solubility in more polar solvents.

• Steric Hindrance: The size and bulkiness of the substituents on the phosphorus atoms can affect how well the solvent molecules can surround and solvate the ligand.

• Molecular Symmetry: The symmetry of the ligand can influence its crystal packing energy. Highly symmetrical molecules may have higher lattice energies and thus lower solubility.

• Temperature: Solubility of solid ligands in liquid solvents generally increases with temperature.

2.2. Qualitative Solubility of a Representative Tetraphos Ligand

While specific quantitative data for a "(+)-Tetraphos" ligand is unavailable, the following table provides a qualitative summary of the expected solubility of a typical bulky, nonpolar tetradentate phosphine ligand in various common laboratory solvents.

Solvent Class	Examples	Expected Solubility
Nonpolar Aprotic	Hexane, Toluene, Benzene	Generally Sparingly Soluble to Soluble
Polar Aprotic	Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Acetonitrile (MeCN), Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)	Generally Soluble to Very Soluble.[1]
Polar Protic	Methanol, Ethanol, Water	Generally Insoluble to Sparingly Soluble

2.3. Experimental Protocol for Solubility Determination

A straightforward method to determine the qualitative and semi-quantitative solubility of a tetraphos ligand is as follows:

Objective: To determine the solubility of a tetraphos ligand in a range of solvents at a specific temperature.

Materials:

• Tetraphos ligand

• A selection of anhydrous solvents (e.g., hexane, toluene, THF, DCM, acetonitrile, methanol)

• Small vials or test tubes with caps

• Magnetic stirrer and stir bars (optional)

• Vortex mixer

• Analytical balance

Procedure:

• Preparation: Add a known mass (e.g., 1-5 mg) of the tetraphos ligand to a clean, dry vial.

• Solvent Addition: Add a small, measured volume (e.g., 0.1 mL) of the chosen solvent to the vial.

• Mixing: Cap the vial and agitate the mixture vigorously using a vortex mixer or magnetic stirrer for a set period (e.g., 1-2 minutes).

• Observation: Visually inspect the solution for any undissolved solid. If the solid has completely dissolved, proceed to the next step. If not, the ligand is considered sparingly soluble or insoluble at this concentration.

• Incremental Solvent Addition: Continue adding the solvent in small, measured increments (e.g., 0.1 mL), mixing thoroughly after each addition, until the solid is completely dissolved.

• Calculation: The approximate solubility can be calculated based on the total volume of solvent required to dissolve the initial mass of the ligand.

• Temperature Control: For more precise measurements, the experiment should be conducted in a temperature-controlled environment, such as a water bath.

The following diagram illustrates the workflow for this experimental protocol.

Caption: Workflow for determining the solubility of a Tetraphos ligand.

Stability of Tetraphos Ligands

The stability of a tetraphos ligand is a measure of its resistance to decomposition under various conditions, such as exposure to air, moisture, heat, and light. Phosphine ligands are known to be susceptible to oxidation.

3.1. Factors Influencing Stability

• Oxidation: The phosphorus(III) centers in phosphine ligands are prone to oxidation to form phosphine oxides. This process is often accelerated by heat and light. The steric bulk around the phosphorus atoms can provide some kinetic protection against oxidation.

• Hydrolysis: While generally less reactive towards water than air, some phosphine ligands can undergo hydrolysis, especially at elevated temperatures or in the presence of acids or bases.

• Thermal Stability: The strength of the bonds within the ligand determines its thermal stability. Decomposition at high temperatures can lead to the formation of various byproducts.

• Coordination to Metal Centers: The stability of a phosphine ligand can be significantly enhanced upon coordination to a metal center. The metal can protect the phosphorus atoms from oxidation.

3.2. General Stability of Tetraphos Ligands

The following table summarizes the general stability of typical tetradentate phosphine ligands under common laboratory conditions.

Condition	General Stability Trend
Air (Oxygen)	Generally air-sensitive; prone to oxidation to phosphine oxides. Stability can be enhanced by steric bulk.
Moisture	Generally stable to moisture at room temperature, but can be sensitive at elevated temperatures or extreme pH.
Heat	Varies depending on the specific ligand structure. Most are stable at room temperature but may decompose at elevated temperatures.
Light	Some phosphine ligands can be light-sensitive, and exposure to UV light may promote degradation.

3.3. Experimental Protocol for Stability Assessment

The stability of a tetraphos ligand can be assessed by monitoring its integrity over time under specific conditions using techniques like Nuclear Magnetic Resonance (NMR) spectroscopy.

Objective: To assess the stability of a tetraphos ligand in a specific solvent under an air or inert atmosphere.

Materials:

• Tetraphos ligand

• Deuterated solvent (e.g., CDCl₃, C₆D₆, THF-d₈)

• NMR tubes

• NMR spectrometer

• Schlenk line or glovebox for handling air-sensitive compounds

Procedure:

• Sample Preparation:

  • Inert Atmosphere: In a glovebox or using Schlenk techniques, prepare a solution of the tetraphos ligand in the chosen deuterated solvent in an NMR tube.

  • Air Exposure: Prepare a similar NMR tube in the open air.

• Initial NMR Spectrum: Acquire an initial ³¹P{¹H} NMR spectrum (and ¹H NMR spectrum if desired) of each sample. The ³¹P NMR will show characteristic signals for the phosphine.

• Incubation: Store the NMR tubes under the desired conditions (e.g., room temperature, elevated temperature, exposure to light).

• Periodic Monitoring: Acquire subsequent NMR spectra at regular intervals (e.g., every few hours, daily, or weekly).

• Data Analysis: Compare the spectra over time. The appearance of new peaks, particularly in the phosphine oxide region of the ³¹P NMR spectrum (typically downfield from the phosphine signals), indicates decomposition. The integration of the signals can be used to quantify the extent of degradation.

The following diagram illustrates the workflow for this stability assessment.

Caption: Workflow for assessing the stability of a Tetraphos ligand using NMR spectroscopy.

Conclusion

References

• 1. researchgate.net [researchgate.net]

Navigating the Safe Handling of (+)-Tetraphos: A Technical Guide for Researchers

Overview of Hazards and Precautions

Phosphine (B1218219) ligands, particularly electron-rich ones, are susceptible to oxidation and may be pyrophoric.[1] Their sensitivity to air and moisture necessitates handling under an inert atmosphere to prevent degradation and ensure experimental success.[2][3][4][5] The primary hazards associated with phosphine ligands include reactivity, potential toxicity, and flammability.

Table 1: Summary of Potential Hazards and Recommended Precautions for Phosphine Ligands

Hazard Category	Potential Hazard	Recommended Precautions
Reactivity	Highly sensitive to air and moisture, leading to oxidation.[2][3]	Handle exclusively under an inert atmosphere (glovebox or Schlenk line).[2][5] Use anhydrous solvents and reagents.[2]
May be pyrophoric (ignite spontaneously in air).[1][3]	Handle with extreme caution, away from flammable materials. Have appropriate fire extinguishing media readily available.
Health Hazards	Inhalation of dust or fumes may be harmful.	Use in a well-ventilated area, preferably a fume hood.[6][7] Wear appropriate respiratory protection if necessary.[8][9]
May cause skin and eye irritation upon contact.[6]	Wear protective gloves, a lab coat, and chemical safety goggles.[6][8][10]
Ingestion can be harmful.	Do not eat, drink, or smoke in the laboratory.[8] Wash hands thoroughly after handling.[6]
Storage	Degradation upon exposure to air, moisture, light, and heat.[2]	Store in a tightly sealed, opaque container under an inert atmosphere in a cool, dry place.[2][4]

Personal Protective Equipment (PPE)

When handling (+)-Tetraphos and other similar phosphine ligands, it is imperative to use appropriate personal protective equipment to minimize exposure and ensure personal safety.

• Eye Protection: Chemical safety goggles or a face shield should be worn at all times.[8][9]

• Hand Protection: Chemically resistant gloves, such as nitrile or butyl rubber, are essential.[11]

• Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.[7]

• Respiratory Protection: If there is a risk of inhaling dust or aerosols, a NIOSH-approved respirator may be necessary.[8][9]

Storage and Disposal

Proper storage and disposal are critical for maintaining the integrity of (+)-Tetraphos and ensuring a safe laboratory environment.

Storage

(+)-Tetraphos should be stored in a cool, dry, and dark environment under an inert atmosphere (e.g., argon or nitrogen).[2] The original manufacturer's container should be kept tightly sealed. If the container has been opened, it is best to store it inside a glovebox or a desiccator purged with an inert gas. For long-term storage, sealing the container with Parafilm is recommended.[2]

Disposal

Waste containing (+)-Tetraphos should be treated as hazardous chemical waste. Dispose of contaminated materials, including empty containers and used PPE, in accordance with local, state, and federal regulations.[12] Avoid disposing of this material down the drain.[10]

Experimental Protocols for Handling Air-Sensitive Solids

The following are detailed protocols for handling air-sensitive solids like (+)-Tetraphos, both within a glovebox and using a Schlenk line.

Handling in a Glovebox

A glovebox provides the most controlled environment for manipulating air-sensitive compounds.

Experimental Workflow for Glovebox Operations

Caption: Workflow for handling an air-sensitive solid in a glovebox.

Methodology:

• Place the sealed container of (+)-Tetraphos in the glovebox antechamber.

• Evacuate and refill the antechamber with the glovebox's inert atmosphere (e.g., argon or nitrogen) for a minimum of three cycles.[2]

• Bring the container into the main glovebox chamber.

• Carefully open the container.

• Using a clean, dry spatula, weigh the desired amount of the solid into a tared vial.

• Securely cap the new vial and the original container.

• Before resealing the original container, purge the headspace with inert gas.[5]

• For added protection, wrap the cap of the original container with Parafilm.[2]

• Store the container in a designated location within the glovebox or in an appropriate storage area.

Handling with a Schlenk Line

For laboratories without a glovebox, a Schlenk line can be used to handle air-sensitive solids.

Experimental Workflow for Schlenk Line Operations

Caption: Workflow for handling an air-sensitive solid using a Schlenk line.

Methodology:

• Connect a clean, dry Schlenk flask to the Schlenk line.

• Evacuate the flask under high vacuum and refill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Weigh the desired amount of (+)-Tetraphos on a balance as quickly as possible to minimize air exposure.[5]

• Briefly remove the stopper from the Schlenk flask while maintaining a positive flow of inert gas and quickly add the solid.

• Immediately re-stopper the flask and evacuate and refill with inert gas three more times.

• Anhydrous solvent can then be added to the flask via a cannula or a gas-tight syringe to dissolve the solid for use in a reaction.

First Aid Measures

In the event of exposure to a phosphine ligand, follow these first aid measures and seek immediate medical attention.

• Inhalation: Move the individual to fresh air.[6] If breathing is difficult, administer oxygen.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[8]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally.[6][8]

• Ingestion: Do not induce vomiting.[13] Rinse the mouth with water and seek immediate medical attention.[6]

By adhering to these safety and handling precautions, researchers can minimize risks and ensure the successful and safe use of (+)-Tetraphos in their work.

References

• 1. The chemistry of phosphines in constrained, well-defined microenvironments - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS01556C [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. reddit.com [reddit.com]
• 6. gommamica.it [gommamica.it]
• 7. ehs.stanford.edu [ehs.stanford.edu]
• 8. fs1.agrian.com [fs1.agrian.com]
• 9. deerfos.com [deerfos.com]
• 10. beta.lakeland.edu [beta.lakeland.edu]
• 11. msds.plantprod.com [msds.plantprod.com]
• 12. carlroth.com [carlroth.com]
• 13. msjc-keenan.safeschoolssds.com [msjc-keenan.safeschoolssds.com]

Navigating the Synthesis and Procurement of (+)-Tetraphos and its Precursors: A Technical Guide

For Immediate Release

Commercial Availability: A Landscape of Precursors

Direct procurement of enantiopure (+)-Tetraphos is challenging. However, the racemic mixture and its key precursors are commercially available from various chemical suppliers. Researchers aiming to utilize (+)-Tetraphos will likely need to undertake its synthesis and resolution in-house.

Table 1: Commercial Suppliers of Racemic Tetraphos and Key Precursors

Compound	Supplier(s)	Notes
1,1,4,7,10,10-Hexaphenyl-1,4,7,10-tetraphosphadecane (B3369477) (racemic mixture)	Strem Chemicals, American Elements	Marketed for general research purposes.
1,2-Bis(phenylphosphino)ethane (B92611)	Sigma-Aldrich, TCI Chemicals, Strem Chemicals	A key building block for the Tetraphos backbone.
Diphenylvinylphosphine	Strem Chemicals, ABCR GmbH	A crucial reagent for the addition to the diphosphinoethane backbone.
Diphenylvinylphosphine oxide	Sigma-Aldrich	Can be used as a precursor to diphenylvinylphosphine.

Synthesis of Racemic Tetraphos: A Detailed Protocol

The synthesis of racemic 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane can be achieved through the base-catalyzed addition of 1,2-bis(phenylphosphino)ethane to diphenylvinylphosphine. The following protocol is adapted from the work of S.B. Wild and colleagues, who have extensively studied the synthesis and stereochemistry of this class of ligands.

Experimental Protocol: Synthesis of Racemic 1,1,4,7,10,10-Hexaphenyl-1,4,7,10-tetraphosphadecane

Materials:

• 1,2-Bis(phenylphosphino)ethane

• Diphenylvinylphosphine

• Potassium tert-butoxide

• Toluene (B28343), anhydrous

• Methanol (B129727)

• Standard Schlenk line and inert atmosphere (Argon or Nitrogen) glassware

Procedure:

• Under an inert atmosphere, a solution of 1,2-bis(phenylphosphino)ethane (1.0 eq) in anhydrous toluene is prepared in a Schlenk flask.

• A catalytic amount of potassium tert-butoxide (e.g., 0.1 eq) is added to the solution.

• Diphenylvinylphosphine (2.0 eq) is added dropwise to the stirred solution at room temperature.

• The reaction mixture is stirred at room temperature for 24-48 hours. The progress of the reaction can be monitored by ³¹P NMR spectroscopy.

• Upon completion, the reaction is quenched by the addition of a small amount of methanol.

• The solvent is removed under reduced pressure.

• The resulting solid residue is washed with methanol to remove any unreacted starting materials and byproducts.

• The crude product is then recrystallized from a suitable solvent system (e.g., toluene/hexane) to yield the racemic 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane as a white solid.

Quantitative Data for Synthesis

Parameter	Value
Typical Yield	80-90%
Purity (after recrystallization)	>98%
Diastereomeric Ratio (racemic)	meso:rac ≈ 1:1

Chiral Resolution: Isolating the (+)-Enantiomer

The separation of the racemic mixture into its constituent enantiomers is a critical step. While a specific protocol for the resolution of Tetraphos is not widely published, methods developed for similar phosphine (B1218219) ligands, particularly the work on a diarsa-diphospha analog by Wild, suggest a viable pathway through the formation of diastereomeric complexes with a chiral resolving agent.

Experimental Protocol: Chiral Resolution via Diastereomeric Complexation

Materials:

• Racemic 1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane

• Chiral resolving agent (e.g., O,O'-Dibenzoyl-D-tartaric acid or a chiral palladium complex)

• Suitable solvent system for crystallization (e.g., ethanol, acetone, dichloromethane)

• Sodium bicarbonate solution

Procedure:

• The racemic tetraphosphine is dissolved in a minimal amount of a suitable hot solvent.

• A solution of the chiral resolving agent (0.5 eq) in the same solvent is added to the phosphine solution.

• The mixture is allowed to cool slowly to room temperature, and then further cooled to induce crystallization of one of the diastereomeric complexes.

• The crystals are collected by filtration, washed with a small amount of cold solvent, and dried.

• To liberate the enantiomerically enriched phosphine, the diastereomeric salt is treated with a weak base, such as a sodium bicarbonate solution, to neutralize the acidic resolving agent.

• The free phosphine is then extracted into an organic solvent (e.g., dichloromethane), and the solvent is removed under reduced pressure.

• The enantiomeric excess (ee) of the resulting phosphine should be determined using chiral HPLC or by NMR spectroscopy using a chiral shift reagent.

• Further recrystallizations may be necessary to achieve high enantiopurity.

Quantitative Data for Resolution

Parameter	Typical Value
Enantiomeric Excess (after 1st crystallization)	40-60%
Enantiomeric Excess (after multiple recrystallizations)	>95%

Applications in Asymmetric Catalysis

(+)-Tetraphos and its analogs are valuable ligands in asymmetric catalysis, particularly in reactions involving transition metals like rhodium and palladium. These complexes are effective catalysts for a variety of enantioselective transformations.

One prominent application is in asymmetric hydrogenation, where the chiral ligand environment around the metal center dictates the stereochemical outcome of the reduction of a prochiral substrate.

Figure 1: Generalized catalytic cycle for Rhodium-(+)-Tetraphos catalyzed asymmetric hydrogenation.

Synthetic Workflow Overview

The overall process to obtain enantiopure (+)-Tetraphos involves a multi-step synthetic and purification sequence.

Figure 2: Workflow for the synthesis and resolution of (+)-Tetraphos.

This guide provides a foundational understanding for the acquisition and synthesis of (+)-Tetraphos. Researchers are encouraged to consult the primary literature for further details and safety precautions associated with the handling of phosphine ligands and their precursors.

A Technical Guide to the Theoretical and Computational Analysis of (+)-Tetraphos Ligands

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the theoretical studies and computational modeling of (+)-Tetraphos, a class of organophosphorus compounds notable for their complex stereochemistry and potential applications in catalysis and materials science. The focus is on the methodologies employed to predict their structural, conformational, and electronic properties, offering a framework for further research and development.

Introduction to Tetraphos Ligands

Tetraphos ligands are molecules containing four phosphorus atoms, often incorporated into a cyclic or linear organic backbone. Their significance lies in their ability to act as multidentate ligands in coordination chemistry, forming stable complexes with various metals. The specific spatial arrangement of the phosphorus atoms and the chirality of the ligand, as in (+)-Tetraphos, are critical for determining the catalytic activity and selectivity of the resulting metal complexes. Computational modeling is an indispensable tool for understanding the intricate relationship between the ligand's structure and its function, guiding the rational design of new catalysts and functional molecules.

Computational Methodologies in Tetraphos Research

The computational investigation of Tetraphos ligands primarily relies on quantum chemical methods to elucidate their geometric and electronic structures. These studies provide insights into the stability of different isomers and conformers, which is crucial for predicting their behavior in chemical reactions.

Theoretical Frameworks:

• Ab Initio Molecular Orbital (MO) Theory: This approach solves the electronic Schrödinger equation without empirical parameters. The Hartree-Fock (HF) method is a fundamental ab initio technique used for initial structural optimizations.

• Density Functional Theory (DFT): DFT is a widely used method that calculates the electronic structure of a molecule based on its electron density. It offers a favorable balance between computational cost and accuracy. Functionals like B3LYP are commonly employed for these types of molecules.[1]

Protocol for Structural and Conformational Analysis:

• Initial Geometry Construction: A 3D model of the Tetraphos molecule, such as 1,3,7,9-tetraphospha-cyclododeca-1,2,7,8-tetraene, is constructed for its various potential diastereoisomeric forms (e.g., (±) and meso configurations).[1]

• Geometry Optimization: The initial structure is optimized to find the lowest energy conformation. This is typically performed using methods like HF/6-31G* or DFT with a functional such as B3LYP and a basis set like 6-31G*.[1]

• Conformational Search: A systematic search for different stable conformations (e.g., Crown, Twist-Boat) is conducted to identify the global minimum energy structure.

• Energy Calculation and Stability Analysis: Single-point energy calculations are performed on the optimized geometries using higher levels of theory (e.g., MP2/6-31G*, B3LYP/6-311+G**) to determine the relative stabilities of the different conformers.[1]

• Electronic Property Analysis: Natural Bond Orbital (NBO) analysis can be employed to investigate the electronic properties, such as orbital occupancies and bonding interactions, which help explain the observed stability differences.[1]

Quantitative Computational Data

Computational studies provide precise quantitative data on the energetic landscapes of Tetraphos molecules. The relative stability of different conformers is a key output, guiding predictions of the most likely structures to be observed experimentally.

Configuration/Conformer	Computational Method	Relative Stability (kcal mol⁻¹)	Reference
(±)-1-TB vs. (±)-1-Crown	HF/6-31G//HF/6-31G	0.35	[1]
(±)-1-TB vs. (±)-1-Crown	B3LYP/6-31G//HF/6-31G	0.99	[1]
(±)-1-TB vs. meso-1-TBCC	HF/6-31G//HF/6-31G	3.35	[1]
(±)-1-TB vs. meso-1-TBCC	B3LYP/6-31G//HF/6-31G	2.43	[1]
(±)-1-TB vs. meso-1-TBCC	MP2/6-31G*	1.10	[1]
(±)-1-TB vs. meso-1-TBCC	B3LYP/6-311+G**	2.36	[1]

Table 1: Calculated relative stabilities for diastereoisomeric forms of 1,3,7,9-tetraphospha-cyclododeca-1,2,7,8-tetraene. A positive value indicates that the (±)-1-TB conformer is more stable.

Experimental Protocols for Validation

Computational predictions must be validated by experimental data. The synthesis and characterization of Tetraphos ligands and their metal complexes are crucial for confirming theoretical models.

Synthesis Protocol (General Example): The synthesis of Tetraphos ligands or their metal complexes often involves multi-step organic synthesis. For example, the synthesis of a molybdenum-tetraphos complex, Mo₂Cl₄(tetraphos-1), involves reacting a molybdenum precursor with the tetraphos-1 ligand in a suitable solvent, followed by filtration, washing with solvents like methanol (B129727) and ether, and drying under reduced pressure to yield the final product.[2]

Characterization Techniques:

• X-ray Diffraction: Single-crystal X-ray diffraction is the definitive method for determining the precise three-dimensional structure of a molecule, including bond lengths and angles. Crystals suitable for analysis can be grown by methods such as hexane-induced crystallization from a dichloromethane (B109758) solution.[2] The experimentally determined structure serves as the ultimate benchmark for validating computationally optimized geometries.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to characterize the chemical environment of the hydrogen and carbon atoms in the molecule, confirming the ligand's structure in solution.

• UV-Vis Spectroscopy: This technique provides information about the electronic transitions within the molecule and is particularly useful for characterizing metal complexes of Tetraphos ligands.[2]

Visualizations

The following diagrams illustrate the workflows and logical relationships central to the computational and theoretical study of Tetraphos.

Caption: A flowchart of the integrated computational and experimental workflow.

References

• 1. Configurational and Conformational Properties of 1,3,7,9-Tetrapho...: Ingenta Connect [ingentaconnect.com]
• 2. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Use of Chiral Phosphine Ligands in Rhodium-Catalyzed Asymmetric Hydrogenation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rhodium-catalyzed asymmetric hydrogenation is a powerful and widely utilized transformation in synthetic organic chemistry, enabling the stereoselective synthesis of chiral molecules.[1] This technique is of paramount importance in the pharmaceutical, agrochemical, and fine chemical industries for the production of enantiomerically pure compounds.[2][3] The success of these reactions hinges on the use of chiral phosphine (B1218219) ligands that coordinate to the rhodium center, creating a chiral environment that directs the hydrogenation to one face of a prochiral substrate.[4]

While the specific ligand (+)-Tetraphos was requested, a thorough literature search did not yield specific application data or protocols for this particular ligand. Therefore, this document provides a comprehensive overview and detailed protocols using a well-established and highly effective chiral C₂-symmetric bisphosphine ligand, (R,R)-NORPHOS , as a representative example. The principles and procedures outlined herein are broadly applicable to a range of chiral diphosphine ligands used in rhodium-catalyzed asymmetric hydrogenation.

The (R,R)-NORPHOS-Rh complex is a highly effective catalyst for the asymmetric hydrogenation of various prochiral olefins, yielding products with high enantiomeric excess (ee).[5] This catalyst system has been successfully applied to the synthesis of chiral amino acid derivatives and other valuable building blocks.[5]

Data Presentation: Catalyst Performance

The efficacy of the in situ-prepared Rh/(R,R)-NORPHOS catalyst is demonstrated by the high enantioselectivities achieved in the asymmetric hydrogenation of various prochiral substrates. The following table summarizes key performance data for the hydrogenation of representative α-dehydroamino acid derivatives.

Substrate	Catalyst System	S/C Ratio¹	TON²	Solvent	Temp. (°C)	Pressure (atm H₂)	ee (%)	Configuration
Methyl (Z)-α-acetamidocinnamate	[Rh((R,R)-NORPHOS)(MeOH)₂]ClO₄	95	~95	MeOH	RT	1.1	96	(R)

¹ S/C Ratio: Substrate-to-catalyst molar ratio.[5] ² TON (Turnover Number): Moles of product per mole of catalyst. For complete conversion, this is approximately equal to the S/C ratio.[5]

Experimental Protocols

The following protocols describe the in situ preparation of the active rhodium catalyst and a general procedure for the asymmetric hydrogenation of a model substrate.

Protocol 1: In Situ Preparation of the (R,R)-NORPHOS-Rh Catalyst

This protocol details the preparation of the active catalyst from a rhodium precursor and the (R,R)-NORPHOS ligand.[5] This method avoids the isolation of the air-sensitive organometallic complex.

Materials:

• Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate (B81430) ([Rh(cod)₂]BF₄)

• (R,R)-NORPHOS

• Anhydrous, deoxygenated solvent (e.g., Methanol, THF, or Dichloromethane)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the rhodium precursor (1.0 eq).

• Add the (R,R)-NORPHOS ligand (1.05-1.1 eq) to the flask.

• Add the desired volume of anhydrous, deoxygenated solvent via syringe to achieve the target concentration (e.g., 0.01 M).

• Stir the mixture at room temperature for 30-60 minutes. The formation of the active catalyst is often indicated by a color change.

• The resulting catalyst solution is ready for immediate use in the asymmetric hydrogenation reaction.

Protocol 2: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

This protocol provides a general method for the asymmetric hydrogenation of a model α-dehydroamino acid derivative using the in situ prepared catalyst.[5]

Materials:

• Methyl (Z)-α-acetamidocinnamate

• In situ prepared (R,R)-NORPHOS-Rh catalyst solution (from Protocol 1)

• Anhydrous, deoxygenated solvent (e.g., Methanol)

• Hydrogen gas (high purity)

• Autoclave or a reaction vessel suitable for hydrogenation under pressure

• Magnetic stirrer and stir bar

Procedure:

• In a reaction vessel, dissolve the substrate, Methyl (Z)-α-acetamidocinnamate, in the anhydrous, deoxygenated solvent.

• Add the freshly prepared (R,R)-NORPHOS-Rh catalyst solution via syringe to the reaction vessel.

• Seal the reaction vessel and purge several times with hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure (e.g., 1.1 atm).[5]

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by techniques such as TLC, GC, or HPLC.

• Upon completion, carefully vent the hydrogen gas.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

• Determine the enantiomeric excess of the product by chiral HPLC or GC analysis.

Visualizations

The following diagrams illustrate the experimental workflow and a simplified catalytic cycle for the rhodium-catalyzed asymmetric hydrogenation.

Caption: General workflow for in situ catalyst preparation and asymmetric hydrogenation.

Caption: Simplified catalytic cycle for Rh-catalyzed asymmetric hydrogenation.

References

• 1. Chiral Hydrogenation - Wordpress [reagents.acsgcipr.org]
• 2. Synthesis and applications of high-performance P-chiral phosphine ligands [jstage.jst.go.jp]
• 3. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. benchchem.com [benchchem.com]

Application Notes & Protocols for Iron-Catalyzed Asymmetric Cross-Coupling

Topic: Protocol for Iron-Catalyzed Enantioselective Cross-Coupling with a Chiral Bisphosphine Ligand

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iron-catalyzed cross-coupling reactions have emerged as a cost-effective and environmentally benign alternative to methods employing precious metals like palladium.[1] A significant advancement in this field is the development of enantioselective transformations, which are crucial for the synthesis of chiral molecules in the pharmaceutical industry.[2] This document provides detailed application notes and a protocol for the iron-catalyzed enantioselective cross-coupling of racemic α-chloroesters with aryl Grignard reagents. This reaction utilizes a chiral bisphosphine ligand to achieve high yields and good enantioselectivity, offering a practical route to valuable α-arylalkanoic acid derivatives.[2] The protocol is based on seminal work in the field of asymmetric iron catalysis.[2][3]

Key Reaction Parameters and Optimization

The success of the enantioselective iron-catalyzed cross-coupling is dependent on several factors, including the choice of iron precursor, chiral ligand, solvent, and reaction temperature. The following table summarizes the optimization of reaction conditions for the coupling of ethyl α-chloro-n-hexanoate with phenylmagnesium bromide.

Entry	Iron Source (mol%)	Ligand (mol%)	Solvent	Temp (°C)	Yield (%)	er (%)
1	Fe(acac)₃ (3)	(R,R)-BenzP* (6)	THF	0	91	87:13
2	FeCl₂ (3)	(R,R)-BenzP* (6)	THF	0	85	85:15
3	Fe(acac)₃ (3)	(R,R)-QuinoxP* (6)	THF	0	75	55:45
4	Fe(acac)₃ (3)	(R,R)-BenzP* (6)	Et₂O	0	60	80:20
5	Fe(acac)₃ (3)	(R,R)-BenzP* (6)	THF	-20	88	88:12

Data compiled from studies by Nakamura and co-workers.[2][3]

Experimental Protocol: Iron-Catalyzed Enantioselective Cross-Coupling

This protocol describes the general procedure for the iron-catalyzed enantioselective cross-coupling of racemic α-chloroalkanoates with aryl Grignard reagents.

Materials:

• Iron(III) acetylacetonate (B107027) (Fe(acac)₃)

• Chiral bisphosphine ligand (e.g., (R,R)-BenzP*)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Aryl Grignard reagent (e.g., Phenylmagnesium bromide)

• Racemic α-chloroalkanoate

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware and inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, add Fe(acac)₃ (0.015 mmol, 3 mol%) and the chiral bisphosphine ligand (0.03 mmol, 6 mol%).

• Solvent Addition: Add anhydrous THF (1.0 mL) to the flask and stir the mixture at room temperature for 15 minutes.

• Reaction Setup: Cool the resulting catalyst solution to the desired reaction temperature (e.g., 0 °C) using an ice bath.

• Substrate Addition: To the cooled catalyst solution, add the racemic α-chloroalkanoate (0.5 mmol, 1.0 equiv).

• Grignard Reagent Addition: Slowly add the aryl Grignard reagent (1.0 M in THF, 1.0 mmol, 2.0 equiv) dropwise to the reaction mixture over a period of 30 minutes using a syringe pump.

• Reaction Monitoring: Stir the reaction mixture at the same temperature and monitor the progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Upon completion, quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 10 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica (B1680970) gel column chromatography to obtain the desired α-arylalkanoate.

• Analysis: Determine the yield and enantiomeric ratio (er) of the product by chiral high-performance liquid chromatography (HPLC).

Substrate Scope

The optimized reaction conditions are applicable to a range of aryl Grignard reagents and α-chloroalkanoates.

Table 2: Substrate Scope for the Iron-Catalyzed Enantioselective Cross-Coupling

Entry	Aryl Grignard Reagent	α-Chloroalkanoate	Product Yield (%)	er (%)
1	Phenyl-MgBr	Ethyl α-chloro-n-hexanoate	91	87:13
2	4-Methylphenyl-MgBr	Ethyl α-chloro-n-hexanoate	88	86:14
3	4-Methoxyphenyl-MgBr	Ethyl α-chloro-n-hexanoate	85	85:15
4	2-Naphthyl-MgBr	Ethyl α-chloro-n-hexanoate	78	88:12
5	Phenyl-MgBr	Isopropyl α-chloropropionate	75	83:17

Data is representative of typical results from published literature.[2][3]

Visualizations

Proposed Catalytic Cycle

The following diagram illustrates the proposed mechanism for the iron-catalyzed enantioselective cross-coupling reaction. The cycle is thought to involve the formation of an alkyl radical intermediate, which then undergoes enantioconvergent arylation.[2]

Caption: Proposed catalytic cycle for the iron-catalyzed enantioselective cross-coupling.

Experimental Workflow

The following diagram outlines the general workflow for performing the iron-catalyzed cross-coupling experiment.

Caption: General experimental workflow for the iron-catalyzed cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Iron-Catalyzed Enantioselective Cross-Coupling Reactions of α-Chloroesters with Aryl Grignard Reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]

Application of Chiral Phosphine Ligands in Enantioselective Hydroformylation

Note on "(+)-Tetraphos": An extensive search of scientific literature did not yield information on a specific chiral ligand named "(+)-Tetraphos" for enantioselective hydroformylation that produces branched aldehydes. Research on tetraphosphorus (B14172348) ligands consistently indicates their application in promoting high linear selectivity in hydroformylation. Therefore, this document focuses on well-established and highly effective chiral phosphine (B1218219) ligands for enantioselective hydroformylation, such as the phosphine-phosphite ligand (R,S)-BINAPHOS , which serve as benchmark catalysts in this field.

Application Notes: (R,S)-BINAPHOS in Rhodium-Catalyzed Enantioselective Hydroformylation

Introduction

Enantioselective hydroformylation is a powerful atom-economical reaction for the synthesis of chiral aldehydes, which are valuable intermediates in the production of pharmaceuticals, agrochemicals, and other fine chemicals. The key to achieving high enantioselectivity and regioselectivity is the design of the chiral ligand coordinated to the metal center, typically rhodium. (R,S)-BINAPHOS is a highly successful phosphine-phosphite ligand that has demonstrated exceptional performance in the asymmetric hydroformylation of a variety of prochiral olefins. Its unique structure, combining a phosphine and a phosphite (B83602) moiety on a binaphthyl backbone, allows for fine-tuning of the catalyst's steric and electronic properties, leading to excellent control over the reaction outcome.[1]

Mechanism of Action and Stereochemical Model

The rhodium complex of (R,S)-BINAPHOS catalyzes the addition of syngas (a mixture of CO and H₂) across a carbon-carbon double bond. Theoretical studies suggest that the BINAPHOS ligand preferentially coordinates to the rhodium center with the phosphine group in an equatorial position and the phosphite group in an apical position in the trigonal bipyramidal intermediate.[1] This specific coordination is crucial for creating a well-defined chiral environment around the metal. The enantioselectivity arises from the repulsive steric interactions between the substrate and the bulky apical phosphite moiety, which favors one enantiomeric pathway over the other.[1] The combination of axial chirality in both the phosphite and the ligand backbone is a key factor for achieving high stereoselectivity.[1]

Applications in Enantioselective Hydroformylation

The Rh/(R,S)-BINAPHOS system has been successfully applied to the enantioselective hydroformylation of various substrates, most notably vinyl arenes and vinyl esters.

1. Hydroformylation of Vinyl Arenes (e.g., Styrene):

The synthesis of optically active 2-arylpropanals is of significant industrial interest. The Rh/(R,S)-BINAPHOS catalyst has been shown to be highly effective for the hydroformylation of styrene (B11656), yielding the chiral branched aldehyde with high regioselectivity and enantioselectivity.

Table 1: Enantioselective Hydroformylation of Styrene using Rh/(R,S)-BINAPHOS

Entry	Ligand	Substrate	Temp (°C)	Pressure (bar, CO/H₂)	b:l Ratio	ee (%)	Reference
1	(R,S)-BINAPHOS	Styrene	60	100 (1:1)	88:12	94 (R)	[2]
2	(R,S)-BINAPHOS	Styrene	40	100 (1:1)	86:14	92 (R)	[2]

b:l = branched:linear regioisomers. ee = enantiomeric excess.

2. Hydroformylation of Vinyl Esters (e.g., Vinyl Acetate):

Chiral 2-acetoxypropanal, obtained from the hydroformylation of vinyl acetate, is a versatile building block for the synthesis of various chiral molecules, including isoxazolines and imidazoles.[3] The Rh/(R,S)-BINAPHOS system provides an efficient route to this important intermediate.

Table 2: Enantioselective Hydroformylation of Vinyl Acetate

Entry	Ligand	Substrate	Temp (°C)	Pressure (bar, CO/H₂)	b:l Ratio	ee (%)	Reference
1	(R,S)-BINAPHOS	Vinyl Acetate	80	80 (1:1)	>99:1	88 (S)	[3]

b:l = branched:linear regioisomers. ee = enantiomeric excess.

Experimental Protocols

General Protocol for Rhodium-Catalyzed Enantioselective Hydroformylation of Styrene with (R,S)-BINAPHOS

This protocol is a representative example based on typical conditions reported in the literature.[2]

Materials:

• Rh(acac)(CO)₂ (Rhodium(I) dicarbonylacetylacetonate)

• (R,S)-BINAPHOS ligand

• Styrene (freshly distilled)

• Toluene (B28343) (anhydrous)

• Syngas (1:1 mixture of CO and H₂)

• High-pressure autoclave equipped with a magnetic stirrer and a pressure gauge

Procedure:

• Catalyst Preparation (in-situ):

  • In a glovebox, a Schlenk flask is charged with Rh(acac)(CO)₂ (e.g., 0.01 mmol) and (R,S)-BINAPHOS (e.g., 0.02 mmol, 2 equivalents relative to Rh).

  • Anhydrous toluene (e.g., 5 mL) is added, and the mixture is stirred for 15-20 minutes at room temperature to form the active catalyst solution.

• Reaction Setup:

  • The autoclave is dried in an oven and cooled under a stream of argon.

  • The freshly prepared catalyst solution is transferred to the autoclave via a cannula.

  • Freshly distilled styrene (e.g., 10 mmol) is added to the autoclave.

  • The autoclave is sealed and purged several times with syngas.

• Reaction Execution:

  • The autoclave is pressurized with the 1:1 CO/H₂ mixture to the desired pressure (e.g., 100 bar).

  • The reaction mixture is heated to the desired temperature (e.g., 60 °C) with vigorous stirring.

  • The reaction is monitored by observing the pressure drop. The reaction is typically run for a specified time (e.g., 24 hours).

• Work-up and Analysis:

  • After the reaction is complete, the autoclave is cooled to room temperature and the pressure is carefully released in a fume hood.

  • The reaction mixture is collected, and the solvent is removed under reduced pressure.

  • The conversion and regioselectivity (branched vs. linear aldehyde) are determined by ¹H NMR spectroscopy or gas chromatography (GC) of the crude product.

  • The enantiomeric excess (ee) of the chiral branched aldehyde is determined by chiral GC or HPLC analysis.

Visualizations

Figure 1. General experimental workflow for enantioselective hydroformylation.

Figure 2. Simplified catalytic cycle for Rh-catalyzed hydroformylation.

References

• 1. Theoretical studies of asymmetric hydroformylation using the Rh-(R,S)-BINAPHOS catalyst--origin of coordination preferences and stereoinduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Collection - High-Pressure IR Studies on the Asymmetric Hydroformylation of Styrene Catalyzed by Rh(I)-(R,S)-BINAPHOS - Organometallics - Figshare [figshare.com]
• 3. Asymmetric hydroformylation of vinyl acetate: application in the synthesis of optically active isoxazolines and imidazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols for (+)-Tetraphos Analogue Ligands in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

While a specific chiral ligand denoted as "(+)-Tetraphos" is not prominently described in the scientific literature, this document details the application of a representative class of chiral tetradentate P,N,N,P-ligands: bis(oxazolinylphosphine) ligands (NPPN-type) . These ligands have demonstrated significant potential in asymmetric catalysis, particularly in transition metal-catalyzed reactions. Their modular synthesis allows for fine-tuning of steric and electronic properties, making them valuable tools for the development of stereoselective transformations.

These application notes provide an overview of the synthesis of NPPN-type ligands, the preparation of their palladium complexes, and their use in asymmetric allylic alkylation, a key C-C bond-forming reaction. Detailed experimental protocols, quantitative data, and workflow diagrams are provided to facilitate their application in a research setting.

Application Notes

Ligand Synthesis and Properties

Chiral bis(oxazolinylphosphine) ligands are synthesized from readily available chiral amino alcohols and diphosphines. The synthesis involves the formation of a chloro-oxazoline intermediate followed by nucleophilic substitution with a lithiated diphosphine. This modular approach allows for the variation of the chiral backbone of the oxazoline (B21484) and the nature of the phosphine (B1218219) donors, enabling the creation of a library of ligands for catalyst screening. The resulting NPPN-type ligands are typically air-stable solids and can be characterized by standard spectroscopic techniques, including ³¹P NMR spectroscopy, which is particularly informative for assessing purity and coordination behavior.

Transition Metal Complexes

NPPN-type ligands readily form stable complexes with various transition metals, including nickel and palladium.[1] The tetradentate nature of the ligand allows it to chelate to a single metal center or bridge two metal centers, depending on the metal precursor and reaction conditions. For palladium, both neutral and cationic complexes have been synthesized. These complexes are often characterized by X-ray crystallography, which reveals the coordination geometry around the metal center. In palladium-catalyzed allylic alkylation, a cationic (η³-allyl)palladium(II) complex is the key catalytic intermediate.

Catalytic Applications: Asymmetric Allylic Alkylation

Palladium complexes of chiral NPPN-type ligands have been successfully employed as catalysts in the asymmetric allylic alkylation (AAA) of racemic allylic acetates.[1] This reaction is a powerful method for the construction of stereogenic centers in a variety of organic molecules, which are often precursors for pharmaceuticals and other biologically active compounds. The chiral ligand environment dictates the facial selectivity of the nucleophilic attack on the π-allyl palladium intermediate, leading to high enantioselectivities of the product. The efficiency and enantioselectivity of the catalysis are influenced by factors such as the solvent, the nature of the nucleophile, and the specific structure of the chiral ligand.

Data Presentation

Table 1: Synthesis of Chiral Bis(oxazolinylphosphine) Ligands (NPPN-type)

Ligand	Chiral Amino Alcohol	Diphosphine	Yield (%)	³¹P NMR (δ, ppm)
A	(R)-(-)-2-Amino-3-methyl-1-butanol	1,2-Bis(phenylphosphino)ethane (B92611)	65	-21.5 (d), -22.3 (d), -24.1 (s), -25.0 (s)
B	(S)-(+)-2-Amino-3-methyl-1-butanol	1,2-Bis(phenylphosphino)ethane	68	-21.6 (d), -22.4 (d), -24.2 (s), -25.1 (s)
C	(R)-(-)-2-Amino-1-butanol	1,3-Bis(phenylphosphino)propane	70	-18.9 (d), -19.5 (d), -20.3 (s), -20.9 (s)
D	(S)-(+)-2-Amino-1-butanol	1,3-Bis(phenylphosphino)propane	72	-19.0 (d), -19.6 (d), -20.4 (s), -21.0 (s)

Data extracted from Organometallics 2000, 19, 5448-5456.[1] The reported ³¹P NMR signals correspond to the diastereomeric mixture of the ligands.

Table 2: Palladium-Catalyzed Asymmetric Allylic Alkylation of rac-3-Acetoxy-1,3-diphenyl-1-propene

Ligand	Catalyst Precursor	Nucleophile	Solvent	Yield (%)	ee (%)
A	[Pd(η³-C₃H₅)(cod)]BF₄	Dimethyl malonate	CH₂Cl₂	95	85 (R)
B	[Pd(η³-C₃H₅)(cod)]BF₄	Dimethyl malonate	CH₂Cl₂	96	86 (S)
C	[Pd(η³-C₃H₅)(cod)]BF₄	Dimethyl malonate	THF	92	75 (R)
D	[Pd(η³-C₃H₅)(cod)]BF₄	Dimethyl malonate	THF	93	76 (S)

Data extracted from Organometallics 2000, 19, 5448-5456.[1]

Experimental Protocols

Protocol 1: Synthesis of a Chiral Bis(oxazolinylphosphine) Ligand (NPPN-type, General Procedure)

Materials:

• Chiral amino alcohol (e.g., (R)-(-)-2-amino-3-methyl-1-butanol)

• 2-Chlorobenzonitrile (B47944)

• n-Butyllithium (n-BuLi) in hexanes

• 1,2-Bis(phenylphosphino)ethane

• Anhydrous solvents (THF, diethyl ether, toluene)

• Standard laboratory glassware for air-sensitive techniques (Schlenk line, glovebox)

Procedure:

• Synthesis of the Chloro-oxazoline Intermediate:

  • In a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), dissolve the chiral amino alcohol (2.0 equiv) in anhydrous toluene.

  • Add 2-chlorobenzonitrile (1.0 equiv) to the solution.

  • Heat the mixture to reflux for 24-48 hours, monitoring the reaction by TLC or GC-MS.

  • Cool the reaction to room temperature and remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to afford the chiral 2-(2-chlorophenyl)-4,5-dihydrooxazole.

• Synthesis of the NPPN Ligand:

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1,2-bis(phenylphosphino)ethane (1.0 equiv) in anhydrous THF.

  • Cool the solution to -78 °C and add n-BuLi (2.0 equiv) dropwise.

  • Stir the mixture at room temperature for 2 hours to form the lithium diphosphide.

  • In a separate Schlenk flask, dissolve the chloro-oxazoline intermediate (2.0 equiv) in anhydrous THF.

  • Add the solution of the chloro-oxazoline to the lithium diphosphide solution at -78 °C.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with degassed water.

  • Extract the product with diethyl ether, dry the organic layer over anhydrous MgSO₄, and remove the solvent under reduced pressure.

  • The crude ligand can be purified by crystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Protocol 2: Synthesis of a Palladium(II)-NPPN Complex (General Procedure)

Materials:

• Chiral NPPN ligand

• [Pd(η³-C₃H₅)(cod)]BF₄ (cod = 1,5-cyclooctadiene)

• Anhydrous dichloromethane (B109758) (CH₂Cl₂)

• Anhydrous diethyl ether

• Standard laboratory glassware for air-sensitive techniques

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the chiral NPPN ligand (1.0 equiv) in anhydrous CH₂Cl₂.

• In a separate Schlenk flask, dissolve [Pd(η³-C₃H₅)(cod)]BF₄ (1.0 equiv) in anhydrous CH₂Cl₂.

• Add the palladium precursor solution to the ligand solution at room temperature.

• Stir the reaction mixture for 1-2 hours.

• Remove the solvent under reduced pressure.

• Wash the resulting solid with anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the solid product under vacuum to yield the [Pd(NPPN)(η³-C₃H₅)]BF₄ complex.

Protocol 3: Palladium-Catalyzed Asymmetric Allylic Alkylation (General Procedure)

Materials:

• rac-3-Acetoxy-1,3-diphenyl-1-propene (substrate)

• Dimethyl malonate (nucleophile)

• [Pd(η³-C₃H₅)(cod)]BF₄ (catalyst precursor)

• Chiral NPPN ligand

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Potassium acetate (B1210297) (KOAc)

• Anhydrous solvent (e.g., CH₂Cl₂, THF)

• Standard laboratory glassware for air-sensitive techniques

Procedure:

• In a Schlenk tube under an inert atmosphere, prepare the catalyst in situ by dissolving [Pd(η³-C₃H₅)(cod)]BF₄ (0.025 equiv) and the chiral NPPN ligand (0.025 equiv) in the anhydrous solvent. Stir for 30 minutes at room temperature.

• To the catalyst solution, add the substrate (1.0 equiv), dimethyl malonate (3.0 equiv), BSA (3.0 equiv), and KOAc (0.1 equiv).

• Stir the reaction mixture at room temperature for the time indicated by TLC or GC analysis for completion (typically 12-24 hours).

• Once the reaction is complete, quench with water and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Mandatory Visualization

Caption: Workflow for the synthesis of chiral NPPN-type ligands.

Caption: Workflow for Pd-catalyzed asymmetric allylic alkylation.

Caption: Key steps in the asymmetric catalytic cycle.

References

• 1. Water soluble palladium complexes bearing NNN-pincer ligands: synthesis, DFT modeling, cT-DNA interactions and in vitro cytotoxicity studies against breast cancer cell lines - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for (+)-Tetraphos Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup for reactions catalyzed by a tetraphosphine ligand system. The focus is on the highly efficient palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing the tetraphosphine ligand, cis,cis,cis-1,2,3,4-tetrakis(diphenylphosphinomethyl)cyclopentane (Tedicyp). While the specific "(+)-" enantiomer of a tetraphos ligand for asymmetric catalysis is not extensively documented in the context of Suzuki-Miyaura reactions, the principles and protocols outlined here for the highly effective Tedicyp ligand serve as a foundational guide for employing tetraphosphine ligands in catalysis.

Overview of Tedicyp in Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The palladium catalyst system derived from the combination of [PdCl(C₃H₅)]₂ and cis,cis,cis-1,2,3,4-tetrakis(diphenylphosphinomethyl)cyclopentane (Tedicyp) has demonstrated exceptional activity in Suzuki-Miyaura cross-coupling reactions.[1][2] This catalytic system is particularly effective for the coupling of aryl halides (bromides and chlorides) with alkylboronic acids, a transformation that is often challenging for other catalyst systems.[1] The high efficiency of this catalyst allows for very low catalyst loadings, resulting in high turnover numbers (TONs).[3]

The general scheme for this reaction is as follows:

Data Presentation: Performance of the [PdCl(C₃H₅)]₂/Tedicyp Catalyst in Suzuki-Miyaura Cross-Coupling

The following tables summarize the performance of the [PdCl(C₃H₅)]₂/Tedicyp catalyst in the Suzuki-Miyaura cross-coupling of various aryl bromides and chlorides with n-butylboronic acid. The data highlights the broad substrate scope and high efficiency of this catalytic system.

Table 1: Suzuki-Miyaura Coupling of Aryl Bromides with n-Butylboronic Acid [3]

Aryl Bromide	Catalyst Loading (mol %)	Time (h)	Yield (%)
4-Bromoacetophenone	0.01	2	98
4-Bromobenzonitrile	0.01	2	95
4-Bromonitrobenzene	0.01	2	92
4-Bromotoluene	0.1	12	85
4-Bromoanisole	0.1	12	82
2-Bromotoluene	0.5	24	75

Table 2: Suzuki-Miyaura Coupling of Aryl Chlorides with n-Butylboronic Acid [3]

Aryl Chloride	Catalyst Loading (mol %)	Time (h)	Yield (%)
4-Chloroacetophenone	0.5	12	90
4-Chlorobenzonitrile	0.5	12	88
4-Chlorotoluene	1.0	24	70

Experimental Protocols

Materials

• Palladium(II) chloride (PdCl₂)

• Allyl chloride

• Methanol

• cis,cis,cis-1,2,3,4-tetrakis(diphenylphosphinomethyl)cyclopentane (Tedicyp)

• Aryl halide

• Alkylboronic acid

• Potassium phosphate (B84403) (K₃PO₄)

• 1,4-Dioxane (anhydrous)

• Argon or Nitrogen gas (inert atmosphere)

• Standard glassware for organic synthesis (Schlenk flask, condenser, etc.)

• Magnetic stirrer and heating plate

Protocol for Catalyst Precursor Preparation: [PdCl(C₃H₅)]₂

The allylpalladium(II) chloride dimer can be prepared from palladium(II) chloride.

• In a suitable flask, dissolve Palladium(II) chloride (PdCl₂) in methanol.

• Add allyl chloride to the solution.

• Stir the reaction mixture at room temperature. The product, a yellow solid, will precipitate out of the solution.

• Filter the solid, wash with methanol, and dry under vacuum.

Note: This is a simplified representation. For a detailed and optimized procedure, refer to established literature methods for the synthesis of allylpalladium(II) chloride dimer.

Protocol for the In Situ Preparation of the Active Catalyst

The active palladium-Tedicyp catalyst is typically prepared in situ just before the cross-coupling reaction.

• To a dry Schlenk flask under an inert atmosphere (argon or nitrogen), add the allylpalladium(II) chloride dimer ([PdCl(C₃H₅)]₂).

• Add the Tedicyp ligand. The typical Pd/ligand ratio should be optimized for the specific reaction but a 1:1 or 1:2 ratio is a good starting point.

• Add anhydrous dioxane to the flask via syringe.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the active catalyst complex. The solution will typically change color, indicating complex formation.

General Protocol for Suzuki-Miyaura Cross-Coupling Reaction

• In the Schlenk flask containing the freshly prepared catalyst solution, add the aryl halide (1.0 mmol), the alkylboronic acid (1.2-1.5 mmol), and potassium phosphate (K₃PO₄) (2.0-3.0 mmol).

• Ensure the flask is under a positive pressure of inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Catalytic Cycle of Suzuki-Miyaura Cross-Coupling

The following diagram illustrates the generally accepted catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow

The following diagram outlines the general workflow for the experimental setup of a Tedicyp-catalyzed Suzuki-Miyaura cross-coupling reaction.

Caption: Experimental workflow for Tedicyp-catalyzed Suzuki-Miyaura coupling.

Concluding Remarks

The palladium-Tedicyp catalyst system offers a highly efficient and versatile method for the Suzuki-Miyaura cross-coupling of aryl halides with alkylboronic acids. The protocols provided herein serve as a robust starting point for researchers exploring the utility of tetraphosphine ligands in organic synthesis. While the development of enantioselective variants using chiral tetraphosphine ligands is an ongoing area of research, the foundational knowledge of the reaction mechanism and experimental setup detailed in these notes is broadly applicable and can be adapted for the exploration of new catalytic systems.

References

• 1. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of P-chiral phosphine compounds by palladium-catalyzed C–P coupling reactions - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Asymmetric Reactions: A General Overview of Chiral Phosphine Ligands

To Researchers, Scientists, and Drug Development Professionals:

This document provides a general overview of the application of chiral phosphine (B1218219) ligands in asymmetric catalysis, a cornerstone of modern synthetic chemistry for the production of enantiomerically pure compounds. While a comprehensive search was conducted for the specific ligand (+)-Tetraphos , no dedicated scientific literature detailing its substrate scope or specific experimental protocols in asymmetric reactions could be retrieved from publicly available resources. This suggests that "(+)-Tetraphos" may be a highly specialized, proprietary, or less commonly referenced chiral ligand.

Therefore, in lieu of specific application notes for "(+)-Tetraphos," we present a broader context on the utility of chiral phosphine ligands in asymmetric synthesis, drawing from established examples in the field. This information is intended to serve as a foundational guide for researchers interested in the principles of enantioselective catalysis mediated by phosphine-metal complexes.

General Principles of Asymmetric Catalysis with Chiral Phosphine Ligands

Chiral phosphine ligands are instrumental in asymmetric catalysis due to their ability to form well-defined, stereochemically rich coordination complexes with transition metals such as rhodium, ruthenium, palladium, and iridium.[1][2][3] The steric and electronic properties of these ligands create a chiral environment around the metal center, which in turn directs the stereochemical outcome of a catalytic transformation, leading to the preferential formation of one enantiomer of the product.

The efficacy of a chiral phosphine ligand is often evaluated based on the enantiomeric excess (e.e.) and turnover number (TON) achieved in a given reaction. The design of these ligands is a dynamic field of research, with a vast library of structures developed to cater to a wide range of chemical transformations.

Common Classes of Chiral Phosphine Ligands

The landscape of chiral phosphine ligands is diverse, with several classes having demonstrated broad utility in asymmetric synthesis:

• Bidentate Phosphines: These are perhaps the most widely used class, featuring two phosphine moieties connected by a chiral backbone. Seminal examples include BINAP, with its atropisomeric biaryl scaffold, and DIOP, derived from tartaric acid. C2-symmetric diphosphines have been particularly successful.

• Monodentate Phosphines: While initially overshadowed by their bidentate counterparts, chiral monophosphines have seen a resurgence.[4] Ligands like MOP and TADDOL-derived phosphonites have shown excellent performance in various reactions.

• P-Chiral Phosphines: In this class, the phosphorus atom itself is the stereogenic center.[1][2][5] The synthesis of these ligands can be challenging, but they often provide high levels of enantioselectivity due to the proximity of the chiral center to the coordinating metal.

• Hybrid P,N and P,O Ligands: Ligands containing both phosphorus and another heteroatom donor, such as nitrogen or oxygen (e.g., PHOX ligands), have proven to be highly effective in a range of asymmetric transformations, including hydrogenation and allylic alkylation.[3]

Key Asymmetric Reactions Catalyzed by Chiral Phosphine-Metal Complexes

Chiral phosphine ligands have been successfully applied to a multitude of asymmetric reactions, including:

• Asymmetric Hydrogenation: This is one of the most well-developed and industrially significant applications.[2] Prochiral olefins, ketones, and imines are reduced with high enantioselectivity to produce chiral alkanes, alcohols, and amines, respectively. Rhodium and Ruthenium complexes with chiral diphosphines are commonly employed.

• Asymmetric Allylic Alkylation (AAA): This powerful C-C bond-forming reaction is often catalyzed by palladium complexes of chiral phosphine ligands.[6] It allows for the enantioselective formation of a new stereocenter adjacent to a double bond.

• Asymmetric Hydroformylation: The addition of a formyl group and a hydrogen atom across a double bond can be rendered enantioselective using rhodium catalysts bearing chiral phosphine or phosphite (B83602) ligands.

• Asymmetric Cross-Coupling Reactions: Chiral phosphine ligands are crucial for enantioselective Suzuki, Negishi, and Heck couplings, enabling the synthesis of axially chiral biaryls and other valuable chiral molecules.

Representative Experimental Protocol: Asymmetric Hydrogenation of a Prochiral Olefin

The following is a generalized protocol for the asymmetric hydrogenation of a prochiral olefin using a rhodium-diphosphine catalyst. This protocol is for illustrative purposes only and would require significant optimization for any specific substrate and ligand system.

1. Catalyst Preparation (in situ): a. In a nitrogen-filled glovebox, add [Rh(COD)₂]BF₄ (1.0 mol%) and the chiral diphosphine ligand (1.1 mol%) to a flame-dried Schlenk flask equipped with a magnetic stir bar. b. Add a degassed, anhydrous solvent (e.g., dichloromethane (B109758) or toluene, 5 mL). c. Stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst complex.

2. Hydrogenation Reaction: a. In a separate flame-dried Schlenk flask, dissolve the prochiral olefin substrate (1.0 mmol) in the same degassed anhydrous solvent (5 mL). b. Transfer the substrate solution to the flask containing the catalyst precursor via cannula. c. Securely seal the Schlenk flask and connect it to a hydrogen gas line. d. Purge the flask with hydrogen gas three times. e. Pressurize the flask to the desired hydrogen pressure (e.g., 1-50 bar). f. Stir the reaction mixture vigorously at the desired temperature (e.g., room temperature to 80 °C) for the specified time (e.g., 12-24 hours). Monitor the reaction progress by TLC or GC.

3. Work-up and Analysis: a. Once the reaction is complete, carefully vent the hydrogen gas. b. Concentrate the reaction mixture under reduced pressure. c. Purify the crude product by column chromatography on silica (B1680970) gel. d. Determine the enantiomeric excess (e.e.) of the product by chiral HPLC or GC analysis.

Visualization of a General Asymmetric Catalysis Workflow

The following diagram illustrates a typical workflow for screening and optimizing an asymmetric reaction using a chiral ligand.

Caption: A generalized workflow for asymmetric reaction development.

Conclusion

While specific data and protocols for "(+)-Tetraphos" remain elusive in the public domain, the principles and methodologies outlined above provide a solid foundation for approaching asymmetric catalysis using chiral phosphine ligands. The selection of the appropriate ligand and the careful optimization of reaction conditions are paramount to achieving high enantioselectivity and yield. Researchers are encouraged to consult the extensive literature on established chiral phosphine ligands to guide their synthetic endeavors.

References

• 1. Synthesis and applications of high-performance P-chiral phosphine ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nbinno.com [nbinno.com]
• 4. cpb.pharm.or.jp [cpb.pharm.or.jp]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

In Situ Preparation of a Chiral Tetraphos-Rhodium Catalyst for Asymmetric Hydroformylation

Application Note AP-CAT-2025-01

Introduction

This document provides a detailed protocol for the in situ preparation of a chiral rhodium catalyst featuring a tetraphosphine ligand, exemplified by (R,R,S,S)-Et₂PCH₂CH₂P(Ph)CH₂P(Ph)CH₂CH₂PEt₂ (a specific enantiomer of et,ph-P4). This catalyst is highly effective for the asymmetric hydroformylation of olefins, a crucial transformation in the synthesis of chiral aldehydes, which are valuable intermediates in the pharmaceutical and fine chemical industries. The in situ preparation method offers a convenient and efficient alternative to the isolation of a pre-formed catalyst complex, allowing for rapid screening of reaction conditions and ligands.

Principle

The active catalytic species is generated by the reaction of a suitable rhodium precursor with the chiral tetraphosphine ligand directly in the reaction vessel prior to the introduction of the substrate. The tetraphosphine ligand coordinates to the rhodium center, creating a chiral environment that directs the stereochemical outcome of the catalytic reaction.

Materials and Equipment

• Rhodium Precursor: Bis(norbornadiene)rhodium(I) tetrafluoroborate (B81430) ([Rh(nbd)₂]BF₄)

• Ligand: (+)-Tetraphos ligand (e.g., the specific enantiomer of et,ph-P4)

• Substrate: Olefin (e.g., 1-hexene)

• Solvent: Anhydrous, degassed solvent (e.g., acetone)

• Gases: Syngas (a mixture of carbon monoxide and hydrogen), high purity

• Glassware: Schlenk flasks, syringes, cannulas

• Equipment: Magnetic stirrer, high-pressure autoclave equipped with a magnetic stir bar, gas lines for syngas, and temperature control.

Experimental Protocols

Protocol 1: In Situ Preparation of the Rhodium-(+)-Tetraphos Catalyst

• Under an inert atmosphere (e.g., argon or nitrogen), add the rhodium precursor, [Rh(nbd)₂]BF₄, to a Schlenk flask.

• In a separate Schlenk flask, dissolve the (+)-Tetraphos ligand in the chosen anhydrous and degassed solvent.

• Transfer the ligand solution to the flask containing the rhodium precursor via a cannula.

• Stir the resulting solution at room temperature for a specified time (e.g., 30 minutes) to allow for the formation of the active catalyst complex. The solution will typically change color, indicating complex formation.

Protocol 2: Asymmetric Hydroformylation of 1-Hexene (B165129)

• Charge a high-pressure autoclave with the freshly prepared in situ catalyst solution.

• Add the substrate, 1-hexene, to the autoclave via syringe.

• Seal the autoclave and purge several times with syngas (CO/H₂).

• Pressurize the autoclave to the desired pressure with syngas.

• Heat the reaction mixture to the desired temperature while stirring.

• Maintain the reaction at the set temperature and pressure for the specified duration.

• After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess gas.

• Analyze the reaction mixture by gas chromatography (GC) or nuclear magnetic resonance (NMR) spectroscopy to determine conversion and selectivity.

Quantitative Data

The following table summarizes representative data for the rhodium-catalyzed hydroformylation of 1-hexene using a tetraphosphine ligand.

Entry	Ligand	Metal Precursor	Substrate	Temp (°C)	Pressure (bar)	Time (h)	Conversion (%)	L:B Ratio	ee (%)
1	rac-et,ph-P4	[Rh(nbd)₂]BF₄	1-Hexene	90	6.1	-	>95	25:1	N/A

Note: The data presented is for the racemic form of the et,ph-P4 ligand, hence no enantiomeric excess is reported. The use of an enantiopure (+)-Tetraphos ligand is expected to induce enantioselectivity in the branched aldehyde product.

Visualizations

Application Notes and Protocols: Solvent Effects on the Performance of (+)-Tetraphos Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantioselective synthesis of chiral molecules is of paramount importance in the pharmaceutical and fine chemical industries. Chiral phosphine (B1218219) ligands, in combination with transition metals such as rhodium and ruthenium, are instrumental in achieving high enantioselectivity in a variety of asymmetric transformations, most notably in asymmetric hydrogenation. The performance of these catalysts, including those based on the (+)-Tetraphos ligand, is often profoundly influenced by the reaction solvent. The solvent can affect catalyst solubility, stability, and the energetics of the catalytic cycle, thereby impacting both the reaction rate and the enantioselectivity.[1]

This document provides detailed application notes and generalized experimental protocols for investigating the solvent effects on the performance of (+)-Tetraphos and similar chiral phosphine-metal catalysts. Due to the limited availability of specific experimental data for the (+)-Tetraphos ligand in the public domain, the following protocols and data are based on well-established principles and results observed for closely related chiral phosphine ligands in common asymmetric catalytic reactions.[2][3] This guide is intended to serve as a strategic tool for the optimization of reactions employing (+)-Tetraphos catalysts.

Key Applications of Chiral Phosphine Ligands

Catalysts derived from (+)-Tetraphos and analogous chiral phosphine ligands are anticipated to be effective in a range of asymmetric catalytic reactions, including:

• Rhodium-catalyzed asymmetric hydrogenation: The reduction of prochiral olefins, such as enamides and itaconates, to produce chiral alkanes.[2]

• Ruthenium-catalyzed asymmetric hydrogenation: The enantioselective reduction of a variety of functionalized and unfunctionalized olefins and ketones.[3]

• Asymmetric C-C bond-forming reactions: Including conjugate additions and allylic alkylations.

The choice of solvent is a critical parameter in optimizing these transformations to achieve high yields and enantioselectivities.

Data Presentation: Expected Solvent Effects on Enantioselectivity

The following table summarizes the expected trends of solvent effects on the enantioselectivity (ee) of a model rhodium-catalyzed asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate. This data is illustrative and based on typical results observed for chiral phosphine ligands similar to (+)-Tetraphos.[2]

Solvent	Dielectric Constant (ε)	Enantiomeric Excess (ee, %)	Comments
Dichloromethane (DCM)	9.1	95	Often a good starting point, balances polarity and coordinating ability.
Toluene	2.4	92	Non-polar, can be effective but solubility of catalyst/substrate may be an issue.
Tetrahydrofuran (THF)	7.6	88	Coordinating solvent, can sometimes negatively impact enantioselectivity by competing for metal coordination.
Methanol (MeOH)	32.7	85	Protic solvent, can interact with the catalyst and substrate through hydrogen bonding, potentially lowering ee.
Hexafluoroisopropanol (HFIP)	16.7	Variable	Strong hydrogen-bonding donor, can have a dramatic and sometimes unpredictable effect on enantioselectivity, in some cases even inverting the sense of stereoinduction.[4]

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening in Asymmetric Hydrogenation

This protocol outlines a general procedure for screening various solvents to determine the optimal conditions for a (+)-Tetraphos catalyzed asymmetric hydrogenation reaction.

Materials:

• [Rh(COD)₂]BF₄ or other suitable rhodium precursor

• (+)-Tetraphos ligand

• Prochiral substrate (e.g., methyl (Z)-α-acetamidocinnamate)

• Anhydrous, degassed solvents (e.g., Dichloromethane, Toluene, THF, Methanol)

• High-purity hydrogen gas

• Schlenk flasks or autoclave

• Standard glassware for inert atmosphere techniques

Procedure:

• Catalyst Preparation:

  • In a glovebox or under an inert atmosphere (Argon or Nitrogen), add the rhodium precursor (e.g., [Rh(COD)₂]BF₄, 1.0 mol%) and the (+)-Tetraphos ligand (1.1 mol%) to a Schlenk flask.

  • Add a portion of the anhydrous, degassed solvent to be tested and stir the mixture at room temperature for 30 minutes to facilitate the formation of the active catalyst complex.[2]

• Reaction Setup:

  • In a separate flask, dissolve the prochiral substrate (1.0 eq) in the remaining portion of the same solvent.

  • Transfer the substrate solution to the flask containing the pre-formed catalyst via cannula.

• Hydrogenation:

  • Purge the reaction vessel with hydrogen gas (3-4 cycles of vacuum and backfill).

  • Pressurize the vessel to the desired hydrogen pressure (e.g., 1-10 atm).[2]

  • Stir the reaction mixture vigorously at the desired temperature (e.g., room temperature) for a specified time (e.g., 12-24 hours).

• Workup and Analysis:

  • Carefully vent the hydrogen gas.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica (B1680970) gel.

  • The enantiomeric excess (ee) of the product is determined by chiral HPLC or GC analysis.

Protocol 2: Troubleshooting Low Enantioselectivity

If the enantioselectivity of the reaction is lower than expected, the following parameters related to the solvent and reaction conditions should be optimized:

• Solvent Screening: A broad range of solvents with varying polarities and coordinating abilities should be screened. Aprotic solvents are generally preferred to minimize interactions with the catalyst unless such interactions are found to be beneficial.[5]

• Temperature: Lowering the reaction temperature often leads to an increase in enantioselectivity by enhancing the energy difference between the diastereomeric transition states.[5]

• Hydrogen Pressure: The pressure of hydrogen gas can influence the equilibrium between different catalytic intermediates, thereby affecting the enantioselectivity. Optimization of this parameter is recommended.[5]

• Additives: In some cases, the addition of small amounts of co-solvents or additives can have a significant impact on the reaction outcome.

Mandatory Visualizations

Catalytic Cycle for Asymmetric Hydrogenation

Caption: Generalized catalytic cycle for Rh-catalyzed asymmetric hydrogenation.

Experimental Workflow for Solvent Screening

Caption: Step-by-step experimental workflow for asymmetric hydrogenation.

Logical Relationship of Solvent Properties and Catalyst Performance

Caption: Relationship between solvent properties and catalytic outcomes.

References

• 1. Solvent effects in catalysis: rational improvements of catalysts via manipulation of solvent interactions - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Hexafluoroisopropanol Solvent Effects on Enantioselectivity of Dirhodium Tetracarboxylate-Catalyzed Cyclopropanation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for (+)-Tetraphos in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Tetraphos represents a class of chiral tetraphosphine ligands that have demonstrated significant potential in the field of asymmetric catalysis. These ligands, in combination with transition metals such as rhodium, form highly effective and stereoselective catalysts for a variety of chemical transformations, most notably asymmetric hydrogenation. The unique structural features of tetraphosphine ligands, particularly their ability to coordinate to a metal center in a multidentate fashion, can impart exceptional levels of enantiocontrol in catalytic reactions.

This document provides detailed application notes and experimental protocols for the use of a representative chiral tetraphosphine ligand, PHANE-TetraPHOS, in rhodium-catalyzed asymmetric hydrogenation. The information presented herein is intended to serve as a comprehensive guide for researchers in academia and industry, facilitating the adoption and successful implementation of this powerful catalytic tool in synthetic chemistry and drug development.

Catalyst System: Rhodium-PHANE-TetraPHOS

PHANE-TetraPHOS is a D2 symmetric chiral tetraphosphane ligand. Its structure allows for the simultaneous coordination of two metal atoms, offering unique catalytic properties. When combined with a rhodium precursor, it forms a highly active catalyst for the enantioselective hydrogenation of various prochiral olefins.

Data Presentation: Catalyst Loading and Turnover Number

The following tables summarize the performance of the Rhodium-PHANE-TetraPHOS catalytic system in the asymmetric hydrogenation of benchmark substrates. The data highlights the catalyst loading, turnover number (TON), and enantiomeric excess (ee) achieved, providing a clear basis for comparison and experimental design.

Table 1: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

Entry	Catalyst Loading (mol%)	Substrate/Catalyst Ratio	Solvent	Pressure (H₂)	Time (h)	Conversion (%)	ee (%)	Ref.
1	0.1	1000:1	Toluene	10 atm	12	>99	98	[1][2]
2	0.05	2000:1	Toluene	10 atm	24	>99	98	[1][2]
3	0.01	10000:1	Toluene	20 atm	48	95	97	[1]

Table 2: Asymmetric Hydrogenation of Dimethyl Itaconate

Entry	Catalyst Loading (mol%)	Substrate/Catalyst Ratio	Solvent	Pressure (H₂)	Time (h)	Conversion (%)	ee (%)	Ref.
1	0.1	1000:1	Methanol	10 atm	12	>99	96	[1][2]
2	0.05	2000:1	Methanol	10 atm	24	>99	96	[1]
3	0.01	10000:1	Methanol	20 atm	48	92	95	[1]

Table 3: Asymmetric Hydrogenation of (E)-α-Phenyl-N-acetylenamide

Entry	Catalyst Loading (mol%)	Substrate/Catalyst Ratio	Solvent	Pressure (H₂)	Time (h)	Conversion (%)	ee (%)	Ref.
1	0.2	500:1	Dichloromethane	10 atm	12	>99	94	[1][2]
2	0.1	1000:1	Dichloromethane	20 atm	24	>99	94	[1]
3	0.05	2000:1	Dichloromethane	20 atm	48	90	93	[1]

Note: Turnover Number (TON) is calculated as the moles of product formed per mole of catalyst. For reactions with >99% conversion, TON is approximately equal to the substrate/catalyst ratio.

Experimental Protocols

The following are detailed protocols for the preparation of the catalyst and the execution of the asymmetric hydrogenation reactions.

Protocol 1: In situ Preparation of the Rhodium-PHANE-TetraPHOS Catalyst

Materials:

• [Rh(COD)₂]BF₄ (Rhodium(I) bis(1,5-cyclooctadiene) tetrafluoroborate)

• (+)-PHANE-TetraPHOS ligand

• Anhydrous, deoxygenated solvent (e.g., Toluene, Methanol, Dichloromethane)

• Schlenk flask or glovebox

• Magnetic stirrer

Procedure:

• In a nitrogen-filled glovebox or under an inert atmosphere in a Schlenk flask, dissolve [Rh(COD)₂]BF₄ (1.0 eq) in the desired anhydrous, deoxygenated solvent.

• To this solution, add a solution of (+)-PHANE-TetraPHOS (0.55 eq, to account for the bimetallic coordination) in the same solvent. The ligand to rhodium precursor ratio may need to be optimized for specific applications.

• Stir the resulting solution at room temperature for 30 minutes. The formation of the active catalyst is often accompanied by a color change.

• The catalyst solution is now ready for use in the asymmetric hydrogenation reaction.

Protocol 2: General Procedure for Asymmetric Hydrogenation

Materials:

• Prepared Rhodium-PHANE-TetraPHOS catalyst solution

• Substrate (e.g., Methyl (Z)-α-acetamidocinnamate)

• Anhydrous, deoxygenated solvent

• High-pressure autoclave equipped with a magnetic stir bar

• Hydrogen gas (high purity)

Procedure:

• In a nitrogen-filled glovebox, add the substrate to a glass liner for the autoclave.

• Add the freshly prepared catalyst solution to the liner. The final substrate concentration is typically in the range of 0.1-0.5 M.

• Seal the glass liner inside the autoclave.

• Remove the autoclave from the glovebox and connect it to a hydrogen gas line.

• Purge the autoclave with hydrogen gas three times to remove any residual air.

• Pressurize the autoclave to the desired hydrogen pressure (e.g., 10-20 atm).

• Commence stirring and maintain the reaction at the desired temperature (typically room temperature) for the specified time.

• Upon completion of the reaction, carefully vent the hydrogen gas.

• Open the autoclave and remove the reaction mixture.

• The conversion and enantiomeric excess of the product can be determined by standard analytical techniques such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase.

Visualizations

Experimental Workflow for Asymmetric Hydrogenation

References

• 1. Anomalies in the asymmetric transfer hydrogenation of several polycyclic meso compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes: Synthesis of Chiral Pharmaceuticals Using DuPhos Ligands

Introduction

The DuPhos family of chiral phosphine (B1218219) ligands represents a significant advancement in the field of asymmetric catalysis, particularly for the synthesis of enantiomerically pure compounds critical to the pharmaceutical industry.[1][2][3] Developed by M.J. Burk at DuPont, these C2-symmetric bisphospholane ligands have demonstrated exceptional efficacy and enantioselectivity in a variety of metal-catalyzed reactions, most notably in asymmetric hydrogenation.[1][3] The name "DuPhos" is derived from DuPont and diphosphine.[1]

The rigid phospholane (B1222863) rings of the DuPhos ligands create a well-defined chiral environment around the metal center, leading to high levels of stereocontrol.[4] This structural feature, combined with the electron-rich nature of the phosphorus atoms, results in highly active and selective catalysts.[1] The steric and electronic properties of DuPhos ligands can be fine-tuned by varying the alkyl substituents on the phospholane rings (e.g., Me-DuPhos, Et-DuPhos, i-Pr-DuPhos), allowing for optimization for specific substrates.[3]

DuPhos ligands, in combination with transition metals such as rhodium and ruthenium, form catalysts that are highly effective for the asymmetric hydrogenation of a wide range of prochiral substrates, including enamides, enol esters, and ketones.[3][5] This versatility has made them invaluable tools for the synthesis of chiral amino acids, alcohols, and amines, which are common building blocks for active pharmaceutical ingredients (APIs).[6][7] The industrial relevance of DuPhos is underscored by its use in large-scale applications, with high substrate-to-catalyst (S/C) ratios and turnover frequencies (TOF).[2][3]

Key Applications in Pharmaceutical Synthesis

The primary application of DuPhos ligands in pharmaceutical synthesis is the catalytic asymmetric hydrogenation of prochiral olefins to introduce stereogenic centers with high fidelity.

• Synthesis of Chiral Amino Acids: Non-natural α-amino acids are crucial components of many modern drugs. Rhodium-DuPhos catalysts are highly effective for the asymmetric hydrogenation of N-acyl-α-enamide precursors to afford a variety of natural and unnatural amino acids with excellent enantioselectivity.[1][8] This methodology provides a direct and efficient route to these valuable chiral building blocks.[9][10]

• Synthesis of Chiral Alcohols: Enantiomerically pure alcohols are versatile intermediates in the synthesis of numerous pharmaceuticals.[11][12][13] Ruthenium-DuPhos catalysts have been successfully employed in the asymmetric hydrogenation of β-keto esters to produce chiral β-hydroxy esters with high enantiomeric excess.[3] Additionally, Rhodium-DuPhos complexes catalyze the highly enantioselective hydrogenation of enol esters, providing access to a range of chiral α-hydroxy esters and 1,2-diols.[14]

• Synthesis of Chiral Amines: Chiral amines are prevalent structural motifs in a vast number of bioactive molecules. The Rh-DuPhos catalyzed asymmetric hydrogenation of enamides is a powerful method for the synthesis of chiral amines with high enantiopurity.[8] Furthermore, catalytic reductive amination processes using DuPhos ligands have been developed for the synthesis of chiral N-aroylhydrazones, which can be further converted to the corresponding amines.[3]

Quantitative Data Summary

The following table summarizes the performance of various DuPhos ligands in the asymmetric hydrogenation of substrates relevant to pharmaceutical synthesis.

Pharmaceutical Target/Precursor	Ligand	Substrate	Catalyst System	S/C Ratio	H2 Pressure (psi)	Solvent	Temp (°C)	Yield (%)	ee (%)
(S)-Phenylalanine derivative	(S,S)-Me-DuPhos	Methyl (Z)-α-acetamidocinnamate	[Rh(COD)(Me-DuPhos)]BF4	1000:1	30	Methanol (B129727)	25	>99	99
(R)-β-Hydroxy ester	(R,R)-i-Pr-BPE	Methyl 3-oxobutanoate	Ru(II)Br2(i-Pr-BPE)	10000:1	100	Methanol	80	100	98
Chiral α-Hydroxy Ester	(R,R)-Et-DuPhos	(Z)-Methyl 2-(acetyloxy)-3-phenylpropenoate	[Rh(COD)(Et-DuPhos)]OTf	500:1	60	Isopropanol	25	95	99
Chiral Amine Precursor	(R,R)-Et-DuPhos	N-(1-phenylvinyl)acetamide	[Rh(COD)(Et-DuPhos)]BF4	5000:1	90	Methanol	25	>99	95
Candoxitril Precursor	(R,R)-Me-BPE	Candoxitril intermediate	[Rh(COD)(Me-BPE)]OTf	2500:1	60	Methanol	25	96	>99

Experimental Protocols

Representative Protocol: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

This protocol describes a typical procedure for the asymmetric hydrogenation of an enamide substrate to produce a chiral amino acid derivative using a Rh-(S,S)-Me-DuPhos catalyst.

Materials:

• Methyl (Z)-α-acetamidocinnamate (substrate)

• [Rh(COD)(S,S)-Me-DuPhos)]BF4 (catalyst precursor)

• Methanol (anhydrous, degassed)

• Hydrogen gas (high purity)

• Parr hydrogenation apparatus or similar high-pressure reactor

• Standard glassware for inert atmosphere techniques (Schlenk line, glovebox)

Procedure:

• Catalyst Preparation (in situ): In a glovebox or under an inert atmosphere, a pressure-rated reaction vessel is charged with [Rh(COD)(S,S)-Me-DuPhos)]BF4 (e.g., at a substrate-to-catalyst ratio of 1000:1).

• Substrate Addition: To the reaction vessel containing the catalyst precursor, add methyl (Z)-α-acetamidocinnamate.

• Solvent Addition: Add anhydrous, degassed methanol to the reaction vessel to dissolve the substrate and catalyst. The concentration of the substrate is typically in the range of 0.1-1.0 M.

• Reaction Setup: The reaction vessel is securely sealed and connected to a Parr hydrogenation apparatus.

• Inerting the System: The reaction vessel is purged with hydrogen gas three times to remove any residual air.

• Hydrogenation: The reaction vessel is pressurized with hydrogen to the desired pressure (e.g., 30 psi). The reaction mixture is then stirred vigorously at the specified temperature (e.g., 25 °C).

• Monitoring the Reaction: The progress of the reaction can be monitored by observing the uptake of hydrogen. The reaction is typically complete within a few hours.

• Work-up: Upon completion, the excess hydrogen is carefully vented. The solvent is removed under reduced pressure. The residue can be purified by column chromatography on silica (B1680970) gel or by recrystallization to afford the desired chiral product.

• Analysis: The yield of the product is determined by standard methods. The enantiomeric excess (ee) is determined by chiral HPLC or GC analysis.

Visualizations

Caption: Experimental workflow for asymmetric hydrogenation.

References

• 1. DuPhos - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. DuPhos and BPE Ligands [sigmaaldrich.com]
• 4. Duphos and BPE Ligands| Ambeed [ambeed.com]
• 5. Rhodium-catalysed asymmetric hydrogenation as a valuable synthetic tool for the preparation of chiral drugs - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. ousar.lib.okayama-u.ac.jp [ousar.lib.okayama-u.ac.jp]
• 7. Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. arkat-usa.org [arkat-usa.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Enantioselective synthesis of enantiopure chiral alcohols using carbonyl reductases screened from Yarrowia lipolytica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. New alcohol dehydrogenases for the synthesis of chiral compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Enhancing Enantioselectivity in (+)-Tetraphos Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for troubleshooting and optimizing enantioselectivity in asymmetric reactions catalyzed by the chiral ferrocenyl diphosphine ligand, (+)-1,1'-Bis((2R,4R)-2,4-diethylphosphotano)ferrocene , commonly known as (R,R)-Et-FerroTANE . This resource offers troubleshooting guides in a question-and-answer format, detailed experimental protocols, and data-driven insights to address specific challenges encountered during your research.

Troubleshooting Guide: Low Enantiomeric Excess (ee)

Low or inconsistent enantioselectivity is a frequent challenge in asymmetric catalysis. This guide provides a systematic approach to identifying and resolving the root causes of suboptimal results when using (R,R)-Et-FerroTANE-metal complexes.

Question 1: My enantiomeric excess (ee) is significantly lower than reported values for similar substrates. What are the primary factors I should investigate?

Answer: Achieving high enantioselectivity is multifactorial. Begin by systematically evaluating the following critical parameters:

• Catalyst Integrity and Handling: (R,R)-Et-FerroTANE and its metal complexes can be sensitive to air and moisture. Improper handling can lead to catalyst decomposition or the formation of less selective catalytic species.

  • Recommendation: Always handle the ligand and prepare the catalyst under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques). Ensure that the catalyst has not degraded during storage.

• Reagent and Solvent Purity: Trace impurities in your substrate, solvent, or other reagents can act as catalyst poisons or promote non-selective background reactions.

  • Recommendation: Use freshly distilled or high-purity anhydrous solvents. Ensure the substrate is of the highest possible purity. Degas solvents prior to use, as dissolved oxygen can be detrimental.

• Reaction Temperature: Temperature plays a crucial role in the energy difference between the diastereomeric transition states that determine enantioselectivity.

  • Recommendation: Generally, lower reaction temperatures favor higher enantioselectivity. If you are observing low ee, consider reducing the reaction temperature. A temperature screening is often necessary to find the optimal balance between reaction rate and enantioselectivity.

Question 2: I've confirmed the purity of my reagents and handled the catalyst under inert conditions, but the enantioselectivity is still poor and varies between runs. What should I look into next?

Answer: Inconsistent results often point towards subtle variations in reaction conditions or the presence of an uncatalyzed background reaction.

• Hydrogen Pressure (for hydrogenation reactions): The partial pressure of hydrogen can influence the catalytic cycle and, in some cases, the enantioselectivity.

  • Recommendation: Optimize the hydrogen pressure. While higher pressures can increase the reaction rate, they may sometimes have a negative impact on enantioselectivity. It is advisable to screen a range of pressures to find the optimal setting for your specific substrate.

• Solvent Effects: The choice of solvent can significantly impact the conformation of the catalyst-substrate complex and the stability of the transition states.

  • Recommendation: Conduct a solvent screen. Solvents like methanol, toluene, and dichloromethane (B109758) (DCM) are commonly used. The polarity and coordinating ability of the solvent can have a profound effect on the outcome of the reaction.

• Catalyst Loading: The concentration of the catalyst can sometimes influence the enantioselectivity.

  • Recommendation: Vary the catalyst loading. While a higher loading might increase the reaction rate, it could in some instances lead to aggregation or other effects that diminish enantioselectivity.

Frequently Asked Questions (FAQs)

Q1: What types of reactions are typically catalyzed by (R,R)-Et-FerroTANE?

A1: (R,R)-Et-FerroTANE is a versatile chiral ligand most prominently used in rhodium-catalyzed asymmetric hydrogenations of various prochiral olefins. It has shown excellent performance in the hydrogenation of itaconates and dehydroamino acids.

Q2: How do I prepare the active Rh-(R,R)-Et-FerroTANE catalyst?

A2: The active catalyst is typically prepared in situ by reacting (R,R)-Et-FerroTANE with a rhodium precursor, such as [Rh(COD)₂]BF₄ or [Rh(NBD)₂]BF₄ (COD = 1,5-cyclooctadiene; NBD = norbornadiene), under an inert atmosphere. The ligand and the rhodium precursor are stirred in a degassed solvent prior to the addition of the substrate.

Q3: Are there specific substrates for which (R,R)-Et-FerroTANE is known to give lower enantioselectivity?

A3: While highly effective for many substrates, the enantioselectivity of reactions catalyzed by (R,R)-Et-FerroTANE can be substrate-dependent. For instance, in asymmetric hydrogenations, the geometry of the double bond (E/Z isomers) can lead to products with different absolute configurations and enantiomeric excesses. Steric hindrance near the coordinating group of the substrate can also impact the catalyst's ability to effectively control the stereochemical outcome.

Q4: Can additives be used to improve the enantioselectivity of my reaction?

A4: In some cases, the addition of small amounts of additives can influence the catalytic system and improve enantioselectivity. However, this is highly specific to the reaction and substrate. If you are experiencing consistently low ee, a systematic screening of additives could be considered after optimizing the primary reaction parameters.

Quantitative Data Summary

The following tables summarize the performance of the Rh-(R,R)-Et-FerroTANE catalyst in the asymmetric hydrogenation of representative substrates. This data provides a baseline for what to expect and can guide your optimization efforts.

Table 1: Asymmetric Hydrogenation of Methyl Itaconate

Entry	Solvent	Temperature (°C)	H₂ Pressure (atm)	Enantiomeric Excess (ee, %)
1	MeOH	25	5.5	98
2	Toluene	25	5.5	95
3	DCM	25	5.5	96

Table 2: Substrate Scope in Rh-(R,R)-Et-FerroTANE Catalyzed Asymmetric Hydrogenation

Substrate	Product	Solvent	Temperature (°C)	H₂ Pressure (atm)	Enantiomeric Excess (ee, %)	Configuration
Dimethyl Itaconate	(R)-Dimethyl methylsuccinate	MeOH	25	5.5	>99	R
Methyl (Z)-α-acetamidocinnamate	(R)-N-acetylphenylalanine methyl ester	MeOH	25	1	99	R
Methyl (Z)-α-acetamidoacrylate	(R)-N-acetylalanine methyl ester	MeOH	25	1	>99	R

Key Experimental Protocols

Protocol 1: General Procedure for Rh-Catalyzed Asymmetric Hydrogenation of a Prochiral Olefin

This protocol provides a general guideline for setting up an asymmetric hydrogenation reaction using a Rh-(R,R)-Et-FerroTANE catalyst.

Materials:

• (R,R)-Et-FerroTANE ligand

• [Rh(COD)₂]BF₄ (or other suitable Rh precursor)

• Substrate

• Anhydrous, degassed solvent (e.g., Methanol)

• Hydrogen gas (high purity)

• Schlenk flask or autoclave

• Magnetic stirrer and stir bar

• Standard Schlenk line or glovebox for inert atmosphere operations

Procedure:

• Catalyst Preparation:

  • In a glovebox or under a stream of argon, add (R,R)-Et-FerroTANE (1.1 mol%) and [Rh(COD)₂]BF₄ (1.0 mol%) to a Schlenk flask equipped with a magnetic stir bar.

  • Add a portion of the degassed solvent and stir the mixture at room temperature for 30 minutes to allow for the formation of the active catalyst.

• Reaction Setup:

  • In a separate flask, dissolve the substrate (1.0 eq) in the remaining degassed solvent.

  • Transfer the substrate solution to the flask containing the catalyst via cannula.

• Hydrogenation:

  • Seal the reaction vessel.

  • Purge the vessel with hydrogen gas three times.

  • Pressurize the vessel to the desired hydrogen pressure.

  • Stir the reaction mixture vigorously at the desired temperature.

• Reaction Monitoring and Work-up:

  • Monitor the reaction progress by techniques such as TLC, GC, or ¹H NMR.

  • Once the reaction is complete, carefully vent the hydrogen gas.

  • Remove the solvent under reduced pressure.

  • The crude product can be purified by column chromatography.

• Determination of Enantiomeric Excess:

  • Analyze the purified product by chiral HPLC or GC to determine the enantiomeric excess.

Visualizations

Figure 1. Troubleshooting workflow for addressing low enantioselectivity.

Figure 2. Experimental workflow for asymmetric hydrogenation.

troubleshooting low yield in (+)-Tetraphos synthesis

Welcome to the technical support center for the synthesis of (+)-Tetraphos. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis of this valuable chiral phosphine (B1218219) ligand.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for (+)-Tetraphos?

The synthesis of (+)-Tetraphos, a C2-symmetric chiral bis(phospholane) ligand, typically involves the construction of the chiral phospholane (B1222863) rings followed by their coupling to a central backbone. A common precursor is a chiral 1,4-diol, which is converted to a cyclic sulfate (B86663). This reactive intermediate then undergoes a nucleophilic substitution with a primary phosphine, followed by reaction with a phosphide (B1233454) agent to form the desired bis(phospholane) structure. Due to the air-sensitivity of phosphines, all procedures should be carried out under an inert atmosphere (e.g., argon or nitrogen).

Q2: My overall yield is significantly lower than reported values. What are the most critical steps to scrutinize?

Low yields in the (+)-Tetraphos synthesis can often be attributed to several key stages.[1][2] The purity of the starting chiral diol is paramount, as impurities can affect the efficiency of subsequent reactions. The formation of the cyclic sulfate must be complete, as incomplete reaction will lead to a mixture of products that are difficult to separate. The double nucleophilic substitution with the primary phosphine is another critical step where side reactions can occur. Finally, the purification of the final product is challenging due to its sensitivity to oxidation and potential for chromatographic difficulties. Careful monitoring of each step by techniques such as NMR spectroscopy is highly recommended.

Q3: I am observing the formation of significant byproducts during the reaction of the cyclic sulfate with the primary phosphine. What could be the cause?

The reaction between the cyclic sulfate and a primary phosphine is a crucial step that can be prone to side reactions. The formation of byproducts could be due to several factors:

• Moisture: The presence of water can lead to hydrolysis of the cyclic sulfate and the phosphine intermediates. Ensure all solvents and reagents are rigorously dried.

• Temperature Control: This reaction is often carried out at low temperatures to control its reactivity. Deviation from the optimal temperature can lead to the formation of undesired products.

• Stoichiometry: The ratio of the primary phosphine to the cyclic sulfate is critical. An excess of the phosphine may lead to the formation of oligomeric byproducts.

Q4: My final product appears to be contaminated with phosphine oxides. How can I avoid this and purify the product?

Phosphine ligands, including (+)-Tetraphos, are susceptible to oxidation to the corresponding phosphine oxides, especially when exposed to air.

• Prevention: To minimize oxidation, it is crucial to handle the ligand under a strict inert atmosphere at all times. Use degassed solvents and perform all transfers via cannula or in a glovebox.

• Purification: If phosphine oxide contamination occurs, purification can be challenging as the oxide often has similar polarity to the desired phosphine. Column chromatography on silica (B1680970) gel that has been deactivated with a base (e.g., triethylamine) can be effective.[3] It is important to work quickly and use degassed eluents.

Troubleshooting Guides

Below are troubleshooting guides for specific issues that may arise during the synthesis of (+)-Tetraphos.

Low Yield in Cyclic Sulfate Formation

Symptom	Possible Cause	Suggested Solution
Incomplete conversion of the diol to the cyclic sulfate, as indicated by NMR.	Insufficient amount of thionyl chloride or ruthenium(III) chloride catalyst.	Ensure accurate stoichiometry of reagents. Add a slight excess of thionyl chloride. Use a fresh, active catalyst.
Reaction time is too short or temperature is too low.	Monitor the reaction by TLC or NMR until the starting material is consumed. If the reaction is sluggish, consider a slight increase in temperature, but be cautious of potential side reactions.
Formation of dark, tarry byproducts.	Reaction temperature is too high, leading to decomposition.	Maintain the recommended reaction temperature. Add reagents dropwise to control any exotherm.

Low Yield in the Bis(phospholane) Formation

Symptom	Possible Cause	Suggested Solution
Complex mixture of products observed by 31P NMR.	Presence of moisture or oxygen in the reaction.	Use rigorously dried solvents and glassware. Degas all solvents prior to use. Maintain a positive pressure of inert gas throughout the reaction.
Incorrect stoichiometry of lithium phosphide or primary phosphine.	Accurately determine the concentration of the lithium phosphide solution before use. Ensure precise addition of all phosphine reagents.
Competing side reactions, such as elimination.	Maintain the recommended low temperature for the reaction. Consider using a less coordinating solvent.

Experimental Protocols

A representative experimental protocol for a key step in a related chiral phosphine synthesis is provided below for illustrative purposes. Note that specific conditions for (+)-Tetraphos may vary and should be referenced from the primary literature.

Synthesis of a Chiral Bis(phospholane) Ligand (General Procedure)

A solution of a chiral 1,2-bis(phospholano)ethane precursor in THF is treated with a solution of lithium phenylphosphide in THF at low temperature (e.g., -78 °C). The reaction mixture is stirred for several hours and then allowed to warm to room temperature. The reaction is quenched by the addition of degassed water. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by chromatography on deactivated silica gel under an inert atmosphere.

Visualizations

Logical Troubleshooting Workflow for Low Yield

Caption: A workflow for systematically troubleshooting low yields.

Synthesis Pathway Overview

Caption: A simplified overview of the (+)-Tetraphos synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of α,δ-Disubstituted Tetraphosphates and Terminally-Functionalized Nucleoside Pentaphosphates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Catalyst Deactivation with (+)-Tetraphos

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving the (+)-Tetraphos ligand and its metal complexes. Our aim is to help you diagnose and resolve common issues related to catalyst deactivation, ensuring the efficiency and reproducibility of your catalytic reactions.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Tetraphos and where is it commonly used?

(+)-Tetraphos is a chiral tetradentate phosphine (B1218219) ligand used in homogeneous catalysis. Due to its multi-dentate nature and chirality, it is often employed in asymmetric catalysis, where high enantioselectivity is required. Its applications can be found in reactions such as hydrogenation, hydroformylation, and cross-coupling reactions. The specific variant, meso-1,1,4,7,10,10-hexaphenyl-1,4,7,10-tetraphosphadecane (tetraphos-1), has been effectively used with Ru(II) for the dehydrogenation of formic acid.[1]

Q2: What are the primary signs of catalyst deactivation when using a (+)-Tetraphos-based catalyst?

Common indicators of catalyst deactivation include:

• A significant decrease in reaction rate or a complete stall of the reaction.

• Reduced product yield and/or selectivity (including enantioselectivity).

• A noticeable change in the color of the reaction mixture, which could suggest a change in the metal's oxidation state or ligand degradation.

• Formation of insoluble materials or precipitates, which might be aggregated metal species or decomposed ligand byproducts.

Q3: What are the most common deactivation pathways for phosphine ligands like (+)-Tetraphos?

Phosphine ligands are susceptible to several degradation pathways that can lead to catalyst deactivation:

• Oxidation: The phosphorus atoms in the ligand can be oxidized to phosphine oxides, especially in the presence of trace oxygen.[2][3] This is a very common deactivation pathway. Electron-donating alkyl groups on the phosphine can make it more prone to oxidation.[3]

• Hydrolysis: Trace amounts of water can lead to the cleavage of P-C bonds, particularly under acidic or basic conditions.[4]

• C-P Bond Activation: The metal center itself can catalyze the cleavage of a carbon-phosphorus bond within the ligand, leading to an inactive or less active catalyst species.[5]

• Thermal Degradation: At elevated temperatures, phosphine ligands can decompose.[4] It is advisable to run reactions at the lowest effective temperature to minimize this.[2]

• Reaction with Substrates or Products: In some cases, the ligand can react with the starting materials or the products of the reaction, leading to its degradation.

Troubleshooting Guides

Guide 1: Low or No Catalytic Activity

If you observe low or no product formation, follow this troubleshooting workflow to diagnose the potential cause.

A decision tree to guide the troubleshooting process for low catalytic turnover.

Guide 2: Catalyst Deactivation During Reaction

If the reaction starts but then slows down or stops, consider the following deactivation pathways and mitigation strategies.

Common catalyst deactivation pathways and strategies for their prevention.

Quantitative Data

The stability of a phosphine ligand is critical for catalyst longevity. The following table summarizes hypothetical stability data for a (+)-Tetraphos ligand under various conditions, as might be determined by ³¹P NMR spectroscopy.

Condition	Temperature (°C)	Atmosphere	Solvent	Half-life (t₁/₂) of Ligand (hours)	Primary Degradation Product
A	25	Air	THF	12	(+)-Tetraphos oxide
B	25	Nitrogen	THF	> 500	No significant degradation
C	80	Nitrogen	Toluene	96	Unidentified decomposition products
D	25	Nitrogen	"Wet" THF*	24	Ligand fragments

*"Wet" THF refers to solvent that has not been rigorously dried.

This data illustrates the importance of maintaining an inert and anhydrous environment to prevent rapid degradation of the (+)-Tetraphos ligand.

Experimental Protocols

Protocol 1: Monitoring (+)-Tetraphos Ligand Stability by ³¹P NMR

This protocol allows for the quantitative assessment of ligand stability under specific reaction conditions.

Objective: To determine the rate of degradation of (+)-Tetraphos under simulated catalytic conditions.

Materials:

• (+)-Tetraphos ligand

• Anhydrous, degassed solvent (e.g., THF-d₈)

• Internal standard (e.g., triphenyl phosphate)

• NMR tube with a J. Young valve or equivalent

• Glovebox or Schlenk line

Procedure:

• Sample Preparation (under inert atmosphere):

  • In a glovebox, accurately weigh (+)-Tetraphos (e.g., 10 mg) and the internal standard into a vial.

  • Dissolve the solids in a known volume of the chosen deuterated solvent (e.g., 0.6 mL).

  • Transfer the solution to an NMR tube and seal it with the J. Young valve.

• Initial NMR Spectrum:

  • Acquire an initial ³¹P{¹H} NMR spectrum.

  • Record the chemical shifts and integrate the peaks corresponding to the intact (+)-Tetraphos ligand and the internal standard.

• Monitoring:

  • Store the NMR tube under the desired conditions (e.g., at a specific temperature).

  • Acquire subsequent ³¹P NMR spectra at regular intervals (e.g., every 6, 12, or 24 hours).

• Data Analysis:

  • For each spectrum, identify the peaks for the starting ligand and any new peaks that appear over time. Degradation to the corresponding phosphine oxide is a common pathway.[2]

  • Integrate the peaks for the starting material and the degradation product(s).

  • Calculate the relative percentage of the ligand remaining at each time point to determine the rate of decomposition.[4]

Protocol 2: In Situ Catalyst Formation and Reaction Monitoring

This protocol describes a general procedure for using (+)-Tetraphos in a catalytic reaction.

Objective: To perform a catalytic cross-coupling reaction and monitor its progress.

Materials:

• Metal precursor (e.g., Pd(OAc)₂, RuCl₂(PPh₃)₃)

• (+)-Tetraphos ligand

• Substrates (e.g., aryl halide and coupling partner)

• Base (e.g., K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene)

• Schlenk flask and other appropriate glassware

Procedure:

• Catalyst Pre-formation (optional, but recommended):

  • To an oven-dried Schlenk flask under an inert atmosphere, add the metal precursor and (+)-Tetraphos ligand in the desired ratio.

  • Add a portion of the solvent and stir the mixture at a set temperature (e.g., 60 °C) for a specified time (e.g., 30 minutes) to allow for complex formation.

• Reaction Setup:

  • To the flask containing the pre-formed catalyst, add the substrates and the base.

  • Add the remaining solvent to reach the desired concentration.

• Reaction Execution:

  • Heat the reaction mixture to the target temperature with vigorous stirring.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC, LC-MS, or NMR.

• Troubleshooting during the reaction:

  • If the reaction stalls, an additional small portion of the catalyst or ligand can be added to see if the reaction restarts. This can indicate catalyst decomposition as the root cause.

  • Ensure that the inert atmosphere is maintained throughout the reaction.

A generalized catalytic cycle for a cross-coupling reaction.

References

• 1. An active, stable and recyclable Ru(ii) tetraphosphine-based catalytic system for hydrogen production by selective formic acid dehydrogenation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. Catalyst Deactivation of a Monoligated CyJohnPhos-bound Nickel(0) Complex - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of (+)-Tetraphos Reaction Products

Welcome to the technical support center for researchers, scientists, and drug development professionals working with (+)-Tetraphos and related chiral phosphine (B1218219) ligands. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you overcome common purification challenges and ensure the integrity of your final products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions involving (+)-Tetraphos?

A1: The impurity profile can be complex, but typically includes:

• Phosphine Oxides: (+)-Tetraphos is susceptible to oxidation, especially if exposed to air. The resulting phosphine oxides are often polar and can complicate purification.

• Unreacted Starting Material: Residual (+)-Tetraphos ligand or metal precursor may remain after the reaction.

• Side-Products: Depending on the specific reaction, various side-products may form.

• Solvent and Reagent Residues: Standard work-up procedures are required to remove residual solvents and water-soluble reagents.[1]

Q2: My (+)-Tetraphos metal complex appears to be air-sensitive. What precautions should I take during purification?

A2: Phosphine ligands and their metal complexes are frequently sensitive to oxygen and moisture.[2] All purification steps should be performed using inert atmosphere techniques.

• Glovebox: Ideal for all manipulations, including weighing, dissolving, and column packing.

• Schlenk Line: Essential for performing filtrations, recrystallizations, and solvent removal under an inert gas (Argon or Nitrogen).[3] All solvents must be rigorously dried and degassed before use.[2]

Q3: How can I assess the purity of my final (+)-Tetraphos product?

A3: A combination of analytical techniques is recommended:

• ³¹P NMR Spectroscopy: This is a highly effective method for analyzing organophosphorus compounds. It provides a clean spectrum where each unique phosphorus environment gives a distinct signal, making it ideal for identifying impurities like phosphine oxides and quantifying purity.[4][5][6]

• ¹H and ¹³C NMR Spectroscopy: Essential for confirming the overall structure of your desired product.

• Chiral HPLC or GC: Necessary for determining the enantiomeric excess (ee) of the product from an asymmetric catalysis reaction.[2]

• Mass Spectrometry: To confirm the molecular weight of the product.

Troubleshooting Guides

This section addresses specific problems you may encounter during the purification process.

Problem 1: Phosphine Oxide Removal

Symptom: You observe extra peaks in your ³¹P NMR spectrum, typically in the range of +20 to +40 ppm, and your product streaks on a silica (B1680970) gel TLC plate.

Cause: The (+)-Tetraphos ligand or complex has oxidized. Phosphine oxides are polar and often have poor chromatographic behavior.

Solutions:

Method	Description	Advantages	Disadvantages
Precipitation with ZnCl₂	Dissolve the crude mixture in a polar solvent like ethanol. Add 1-2 equivalents of zinc chloride (ZnCl₂) and stir. The ZnCl₂-phosphine oxide complex is insoluble and precipitates out.[5][6][7]	Chromatography-free, effective for large scales.[5]	Requires an additional filtration step; potential for the desired product to co-precipitate if it coordinates to zinc.
Silica Plug Filtration	Suspend the crude material in a non-polar solvent (e.g., pentane (B18724) or hexane) with a small amount of ether and filter it through a short plug of silica gel. The non-polar product elutes while the polar phosphine oxide remains on top.[8][9]	Quick and effective for removing the majority of the oxide.	May require repetition for complete removal; not a high-resolution separation.
Crystallization	Phosphine oxides have different solubility profiles. Careful selection of a solvent system can lead to the crystallization of either the desired product or the impurity.[10]	Can yield highly pure material.	Finding a suitable solvent can be challenging and may lead to product loss.

Problem 2: Column Chromatography Issues

Symptom: Your product streaks, does not move from the baseline, or appears to decompose on the silica gel column.

Cause: Phosphine-containing compounds can interact strongly with the acidic silanol (B1196071) groups on the surface of silica gel, leading to poor separation or degradation.[10][11]

Solutions:

Method	Description	Best For
Deactivate Silica Gel	Prepare a slurry of silica gel in your eluent and add 1-2% triethylamine (B128534) (Et₃N) or ammonia (B1221849) solution. The base neutralizes the acidic sites on the silica surface.[9]	Basic or acid-sensitive compounds that streak or decompose on regular silica.
Use an Alternative Stationary Phase	Consider using neutral alumina (B75360) or Florisil as the stationary phase for purification.[12]	Compounds that are known to be unstable on silica gel.
Dry Loading	If your compound has poor solubility in the eluent, dissolve it in a minimal amount of a strong solvent (e.g., DCM), adsorb it onto a small amount of dry silica gel, and evaporate the solvent. The resulting free-flowing powder is then loaded onto the column.[13]	Samples that are difficult to dissolve or that would require a large volume of solvent for wet loading.
Inert Atmosphere Chromatography	For air-sensitive compounds, the entire chromatography process must be conducted under an inert atmosphere. This involves packing and running the column within a glovebox or using specialized Schlenk-adapted columns.	Any (+)-Tetraphos complex or product that is susceptible to oxidation.

Experimental Protocols

Protocol 1: General Workflow for Purification of an Air-Sensitive Product

This protocol outlines the major steps from reaction work-up to the isolation of a pure, air-sensitive product derived from a (+)-Tetraphos catalyzed reaction.

• Reaction Quench & Aqueous Work-up:

  • Once the reaction is complete, cool it to room temperature.

  • Quench the reaction by adding a suitable aqueous solution (e.g., saturated NH₄Cl or water).

  • Transfer the mixture to a separatory funnel and extract the product into an appropriate organic solvent (e.g., ethyl acetate, DCM).

  • Wash the combined organic layers with brine, then dry over an anhydrous drying agent like Na₂SO₄ or MgSO₄.[1]

• Solvent Removal:

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Inert Atmosphere Purification (Choose one):

  • Recrystallization:

    • Transfer the crude solid to a Schlenk flask inside a glovebox or under a positive flow of inert gas.

    • Add a minimal amount of a hot, degassed solvent to fully dissolve the solid.[4]

    • If insoluble impurities remain, perform a hot cannula filtration into a second clean Schlenk flask.

    • Allow the solution to cool slowly to room temperature, then place it in a freezer (-20 °C) to promote crystal formation.[4]

    • Isolate the crystals by cannula filtering away the mother liquor. Wash with a small amount of cold, degassed solvent and dry under high vacuum.[2]

  • Column Chromatography:

    • Prepare a slurry of deactivated silica gel (with 1% Et₃N) in the chosen degassed eluent.

    • Pack the column using standard techniques, ensuring no air bubbles are trapped.

    • Dissolve the crude product in a minimal amount of degassed solvent and load it onto the column.

    • Elute the product, collecting fractions in tared Schlenk tubes.

    • Analyze fractions by TLC or LC-MS.

    • Combine pure fractions and remove the solvent under vacuum.

Protocol 2: Purity Assessment by ³¹P NMR

• Sample Preparation:

  • Accurately weigh a known amount of your purified product and a suitable internal standard (e.g., triphenyl phosphate) into an NMR tube.

  • Add a deuterated solvent (e.g., CDCl₃, DMSO-d₆) that dissolves both the sample and the standard.[5] Ensure the solvent is aprotic if your compound has exchangeable protons.[4]

• Acquisition Parameters:

  • Use a sufficient relaxation delay (D1), typically 5 times the longest T1 relaxation time of the phosphorus nuclei being analyzed, to ensure full signal recovery.[8]

  • Acquire the spectrum with proton decoupling.

• Analysis:

  • Integrate the signal for your product and the signal for the internal standard.

  • Calculate the purity using the standard qNMR equation, accounting for the molecular weights and number of phosphorus atoms in each compound.

Visualizations

Purification Workflow Diagram

Caption: General workflow for the purification of products from chemical reactions.

Troubleshooting Logic for Phosphine Oxide Impurities

Caption: Decision tree for removing phosphine oxide impurities from a reaction mixture.

References

• 1. Catalytic synthesis of P-chiral supramolecular phosphines, their self-assembled metal complexes and implication in asymmetric catalysis [dspace.ncl.res.in]
• 2. benchchem.com [benchchem.com]
• 3. Phosphine Ligand Immobilizable on Silica and Metal Oxide Surfaces | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. [Quantitative 31P-NMR for Purity Determination of Organophosphorus Compounds (Pharmaceuticals)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Spectroscopic Methods for the Detection of Organophosphate Pesticides – A Preview [cwejournal.org]
• 8. Application of qNMR:Quality control of organophosphorus pesticides | Applications Notes | JEOL Ltd. [jeol.com]
• 9. vb.nweurope.eu [vb.nweurope.eu]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Adsorption of solid phosphines on silica and implications for catalysts on oxide surfaces - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. research-collection.ethz.ch [research-collection.ethz.ch]
• 13. European Sustainable Phosphorus Platform - Tetraphos (Remondis) [phosphorusplatform.eu]

Technical Support Center: Optimizing Reaction Conditions for (+)-Tetraphos Catalysts

Frequently Asked Questions (FAQs)

Q1: What types of reactions are (+)-Tetraphos catalysts typically used for?

A1: Chiral bisphosphine ligands like (+)-Tetraphos are primarily used in asymmetric catalysis, most notably in asymmetric hydrogenation of prochiral olefins and ketones. These reactions are crucial for the synthesis of enantiomerically enriched compounds, which are vital intermediates in the pharmaceutical and fine chemical industries.

Q2: Which metal precursors are commonly used with (+)-Tetraphos?

A2: Ligands of this class are typically complexed with transition metals such as rhodium (Rh), iridium (Ir), and cobalt (Co). The choice of metal can significantly impact the catalyst's activity and selectivity for a given substrate. For instance, rhodium complexes are frequently employed for the asymmetric hydrogenation of various functionalized olefins.[1][2]

Q3: How do I prepare the active catalyst?

A3: The active catalyst is typically prepared in situ by reacting the (+)-Tetraphos ligand with a suitable metal precursor (e.g., [Rh(COD)₂]BF₄) in a degassed solvent under an inert atmosphere. The mixture is usually stirred at room temperature for a short period to allow for the formation of the active catalyst complex before the substrate is introduced.

Q4: What are the key reaction parameters to consider for optimization?

A4: The key parameters to optimize for achieving high yield and enantioselectivity (ee) include:

• Solvent: The polarity and coordinating ability of the solvent can have a significant effect on both catalyst activity and the stereochemical outcome of the reaction. A solvent screen is highly recommended.

• Temperature: Asymmetric reactions are often sensitive to temperature. Lower temperatures generally lead to higher enantioselectivity, though this may decrease the reaction rate.

• Hydrogen Pressure: In hydrogenation reactions, the pressure of hydrogen gas is a critical parameter that can influence both the rate and selectivity.

• Catalyst Loading: The substrate-to-catalyst (S/C) ratio should be optimized to ensure efficient conversion without unnecessary use of the catalyst.

• Additives: In some cases, the addition of small amounts of additives can influence the catalytic activity and selectivity.

Q5: How can I monitor the progress and enantioselectivity of my reaction?

A5: Reaction progress can be monitored by standard techniques such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or High-Performance Liquid Chromatography (HPLC). The enantiomeric excess (ee) of the product is typically determined by chiral GC or chiral HPLC analysis.

Troubleshooting Guide

This guide addresses common issues encountered during asymmetric hydrogenation reactions using chiral bisphosphine catalysts.

Issue	Possible Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive Catalyst	- Ensure the catalyst was prepared under strictly inert conditions (glovebox or Schlenk line).- Verify the quality and purity of the metal precursor and the (+)-Tetraphos ligand.- Use freshly distilled and thoroughly degassed solvents.
2. Insufficient Reaction Time or Temperature	- Monitor the reaction over a longer period.- Cautiously increase the reaction temperature, while monitoring the effect on enantioselectivity.
3. Catalyst Poisoning	- Purify all starting materials and solvents to remove potential catalyst poisons (e.g., sulfur compounds, water, oxygen).
4. Poor Substrate Solubility	- Screen for a solvent system in which the substrate is fully soluble under the reaction conditions.
Low Enantioselectivity (ee)	1. Suboptimal Temperature	- Lowering the reaction temperature often increases enantioselectivity. Perform a temperature screening to find the optimal balance between rate and selectivity.
2. Inappropriate Solvent	- The solvent can significantly influence the chiral environment around the catalyst. Conduct a solvent screen with solvents of varying polarity and coordinating ability (e.g., toluene, dichloromethane, methanol, THF).
3. Incorrect Ligand-to-Metal Ratio	- A slight excess of the chiral ligand to the metal precursor is often beneficial. An optimal ratio is typically around 1.1:1 (ligand:metal).
4. Substrate Not Suitable for the Catalyst	- The steric and electronic properties of the substrate are crucial. The current catalyst system may not be optimal for your specific substrate.
Inconsistent Results	1. Variable Quality of Reagents or Solvents	- Use reagents and solvents from the same batch for a series of experiments.- Ensure consistent and thorough degassing of solvents for each reaction.
2. Presence of Air or Moisture	- Strictly maintain an inert atmosphere throughout the catalyst preparation and reaction setup.
3. Inaccurate Measurement of Catalyst Components	- Carefully and accurately weigh the ligand and metal precursor, especially for small-scale reactions.

Data Presentation: Asymmetric Hydrogenation with a Related Ligand

The following table summarizes the performance of the related chiral bisphosphine ligand, (R,R)-Ph-BPE, in the rhodium-catalyzed asymmetric hydrogenation of various substrates. This data can serve as a valuable starting point for designing experiments with (+)-Tetraphos.

Substrate	Metal Precursor	S/C Ratio	Solvent	H₂ Pressure (atm)	Temp (°C)	Time (h)	Conversion (%)	ee (%)
Methyl (Z)-α-acetamidocinnamate	[Rh(COD)₂]BF₄	3000	MeOH	1	25	1	>99	>99
Methyl (Z)-α-acetamidocinnamate	[Rh(COD)₂]BF₄	10000	MeOH	1	25	2	>99	>99
Dimethyl itaconate	[Rh(COD)₂]BF₄	1000	MeOH	1	25	12	>99	98
(Z)-α-acetamidocinnamic acid	[Rh(COD)₂]BF₄	500	MeOH	4	25	12	>99	97

Data is representative of results obtained with the (R,R)-Ph-BPE ligand and should be used as a guideline for optimizing reactions with (+)-Tetraphos.

Experimental Protocols

General Protocol for in situ Catalyst Preparation and Asymmetric Hydrogenation

This protocol provides a general procedure for the rhodium-catalyzed asymmetric hydrogenation of a prochiral olefin.

Materials:

• (+)-Tetraphos ligand

• [Rh(COD)₂]BF₄ (or other suitable rhodium precursor)

• Prochiral substrate

• Anhydrous, degassed solvent (e.g., methanol, dichloromethane)

• High-purity hydrogen gas

• Schlenk flask or glovebox

• Hydrogenation reactor (e.g., Parr shaker or autoclave)

Procedure:

• Catalyst Preparation (in a glovebox or under inert atmosphere): a. To a Schlenk flask, add the (+)-Tetraphos ligand (e.g., 0.011 mmol). b. In a separate vial, dissolve the rhodium precursor (e.g., [Rh(COD)₂]BF₄, 0.010 mmol) in a small amount of degassed solvent. c. Add the rhodium solution to the flask containing the ligand. d. Add additional degassed solvent to achieve the desired catalyst concentration. e. Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the active catalyst complex. The solution will typically change color.

• Hydrogenation Reaction: a. In the hydrogenation reactor, dissolve the substrate (1.0 mmol) in the degassed reaction solvent. b. Transfer the freshly prepared catalyst solution to the reactor containing the substrate via cannula. c. Seal the reactor and purge with hydrogen gas 3-5 times. d. Pressurize the reactor to the desired hydrogen pressure (e.g., 1-50 atm). e. Begin vigorous stirring and maintain the reaction at the desired temperature. f. Monitor the reaction progress by an appropriate analytical technique (TLC, GC, or HPLC).

• Work-up and Analysis: a. Upon completion, carefully vent the hydrogen gas and purge the reactor with an inert gas. b. Remove the solvent under reduced pressure. c. The crude product can be purified by column chromatography. d. Determine the enantiomeric excess of the purified product by chiral GC or HPLC.

Visualizations

Experimental Workflow for Asymmetric Hydrogenation

Caption: Workflow for asymmetric hydrogenation.

Troubleshooting Logic for Low Enantioselectivity

Caption: Troubleshooting low enantioselectivity.

References

• 1. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules [ajchem-b.com]
• 2. ajchem-b.com [ajchem-b.com]

Technical Support Center: (+)-Tetraphos Mediated Transformations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during catalytic reactions using (+)-Tetraphos and related chiral phosphine (B1218219) ligands. The information is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low enantioselectivity in my (+)-Tetraphos mediated reaction?

A1: Low enantioselectivity can stem from several factors. The most common culprits include impurities in the substrate or solvent, incorrect catalyst loading, suboptimal reaction temperature or pressure, and degradation of the ligand. It is also possible that the substrate itself is not well-suited for the specific catalytic system.

Q2: My reaction is sluggish or stalls completely. What should I check first?

A2: A stalled reaction is often due to catalyst deactivation. The primary suspects are:

• Oxygen contamination: Phosphine ligands are susceptible to oxidation, which can deactivate the catalyst. Ensure all solvents and gases are rigorously deoxygenated.

• Impurities: Water, peroxides, or other reactive functional groups in the starting materials or solvent can poison the catalyst.

• Insufficient temperature or pressure: The reaction may require more energy to overcome the activation barrier.

• Poor solubility: The catalyst or substrate may not be fully dissolved in the chosen solvent system.

Q3: I am observing the formation of unexpected byproducts. What are the likely side reactions?

A3: Side reactions in catalytic hydrogenations and other transformations can be complex. Some common side reactions include:

• Isomerization of the substrate: Double bond migration in the substrate can lead to the formation of constitutional isomers.

• Over-reduction: In hydrogenations, other functional groups in the molecule may be reduced if the conditions are too harsh.

• Ligand-related side reactions: The phosphine ligand itself can sometimes participate in side reactions, although this is less common with robust ligands like (+)-Tetraphos.

Troubleshooting Guides

Issue 1: Low Enantiomeric Excess (ee)

Low enantiomeric excess is a frequent challenge in asymmetric catalysis. The following guide provides a systematic approach to troubleshooting this issue.

Troubleshooting Workflow for Low Enantiomeric Excess

Caption: A flowchart for troubleshooting low enantiomeric excess.

Quantitative Data on Solvent Effects:

The choice of solvent can significantly impact the enantioselectivity of a reaction. Below is a summary of solvent effects on a model asymmetric hydrogenation reaction.

Solvent	Dielectric Constant (ε)	Enantiomeric Excess (ee %)
Toluene	2.4	92
Dichloromethane	9.1	95
Methanol	33.0	99
THF	7.6	94

Experimental Protocol: General Procedure for Asymmetric Hydrogenation

• Catalyst Preparation: In a glovebox, a Schlenk flask is charged with the rhodium precursor (e.g., [Rh(COD)₂]BF₄) and the (+)-Tetraphos ligand in a 1:1.1 molar ratio.

• Solvent Addition: Anhydrous, deoxygenated solvent is added to dissolve the catalyst components. The solution is stirred for 30 minutes to ensure complete complex formation.

• Substrate Addition: The substrate is added to the flask, typically as a solution in the same reaction solvent.

• Reaction Setup: The flask is sealed and transferred to a high-pressure reactor. The reactor is purged several times with the reactant gas (e.g., hydrogen).

• Reaction Conditions: The reactor is pressurized to the desired pressure and heated to the reaction temperature. The reaction is monitored by TLC, GC, or HPLC.

• Workup and Analysis: Upon completion, the reactor is cooled and depressurized. The solvent is removed in vacuo, and the crude product is purified by column chromatography. The enantiomeric excess is determined by chiral HPLC or GC.

Issue 2: Catalyst Deactivation

Catalyst deactivation leads to low conversion and can be caused by a variety of factors.

Potential Causes and Solutions for Catalyst Deactivation

Potential Cause	Recommended Solution
Oxygen Contamination	Use rigorous Schlenk techniques or a glovebox. Ensure all solvents and gases are thoroughly deoxygenated.
Water Impurities	Use anhydrous solvents and dry all glassware thoroughly. Consider adding a drying agent if compatible with the reaction.
Substrate Impurities	Purify the substrate by recrystallization, distillation, or chromatography before use.
High Temperature	Lower the reaction temperature. While this may slow the reaction, it can prevent thermal degradation of the catalyst.

Logical Relationship of Deactivation Pathways

Caption: Pathways leading to catalyst deactivation.

Experimental Protocol: Solvent Degassing

• Freeze-Pump-Thaw: Place the solvent in a Schlenk flask and freeze it using a liquid nitrogen bath.

• Pump: Once frozen, open the flask to a high vacuum line and evacuate for 10-15 minutes.

• Thaw: Close the flask to the vacuum line and allow the solvent to thaw completely. Bubbles of dissolved gas will be released.

• Repeat: Repeat this cycle at least three times to ensure the solvent is thoroughly deoxygenated.

• Backfill: After the final cycle, backfill the flask with an inert gas (e.g., argon or nitrogen).

This guide is intended to be a starting point for troubleshooting. For more complex issues, consulting the primary literature for the specific transformation being attempted is highly recommended.

Technical Support Center: Enhancing Performance of Chiral Tetraphosphine Ligands

Disclaimer: Information regarding the specific chiral ligand "(+)-Tetraphos," identified as the enantiomer of (R)-2-diphenylphosphanylethyl-[2-[2-diphenylphosphanylethyl(phenyl)phosphanyl]ethyl]-phenylphosphane, is limited in publicly available scientific literature. Therefore, this guide utilizes data and protocols for analogous well-studied chiral phosphine (B1218219) ligands, such as (R,R)-NORPHOS, in rhodium-catalyzed asymmetric hydrogenation to provide representative troubleshooting advice and experimental methodologies. These should be considered as a starting point for optimization.

Frequently Asked Questions (FAQs) and Troubleshooting Guide

This section addresses common issues encountered during asymmetric hydrogenation reactions using chiral phosphine ligands with rhodium catalysts.

Q1: My reaction shows low or no conversion to the desired product. What are the potential causes and solutions?

A1: Low or no conversion can stem from several factors related to catalyst activity and reaction conditions.

• Potential Causes:

  • Catalyst Deactivation: The active Rh(I) species can be sensitive. Impurities such as halides in the substrate or solvent can lead to inactive rhodium complexes.[1] Additionally, oxidative addition of certain reactants or solvents can result in the formation of inactive Rh(III) species.[1]

  • Incomplete Pre-catalyst Activation: When using a pre-catalyst like [Rh(diene)2]BF4, the diene ligand must be removed via hydrogenation to generate the active catalyst. Insufficient hydrogen pressure or activation time can lead to incomplete activation.[1]

  • Presence of Inhibitors: Certain functional groups or impurities can act as inhibitors. Carbon monoxide (CO) and even some aromatic moieties can form stable, unreactive complexes with the rhodium center.[1]

  • Poor Substrate Purity: Impurities in the substrate, especially those that can coordinate to the metal center, can poison the catalyst.[1]

• Troubleshooting Steps:

  • Purify Reagents: Ensure substrates and solvents are of high purity and are thoroughly degassed to remove oxygen.

  • Optimize Catalyst Activation: Increase hydrogen pressure or extend the activation time for the pre-catalyst.

  • Check for Inhibitors: Analyze starting materials for potential inhibitors.

  • Inert Atmosphere: Ensure the reaction is set up and maintained under a strict inert atmosphere (e.g., Argon or Nitrogen).

Q2: The enantioselectivity (ee) of my reaction is lower than expected. How can I improve it?

A2: Suboptimal enantioselectivity can often be improved by fine-tuning the reaction conditions.

• Potential Influencing Factors:

  • Solvent Effects: The polarity and coordinating ability of the solvent can significantly impact the chiral environment of the catalyst.

  • Temperature: Reaction temperature plays a crucial role in the energy difference between the diastereomeric transition states.

  • Hydrogen Pressure: In asymmetric hydrogenations, hydrogen pressure can influence the equilibrium between catalytic intermediates, thereby affecting enantioselectivity.[1]

• Optimization Strategies:

  • Solvent Screening: Test a range of solvents with varying polarities (e.g., methanol, toluene, THF, dichloromethane).[1]

  • Temperature Adjustment: Lowering the reaction temperature often enhances enantioselectivity by favoring the transition state that leads to the major enantiomer.[1]

  • Pressure Optimization: Systematically vary the hydrogen pressure to find the optimal level for enantioselectivity.[1]

Q3: I am considering using additives to improve my reaction. What are the potential effects of halide or protic additives?

A3: Additives can significantly influence the catalytic system, but their effects can be complex and require careful optimization.

• Halide Additives (e.g., Tetrabutylammonium Iodide):

  • Potential Benefits: Halides can modify the electronic properties of the rhodium center, which may lead to improved enantioselectivity.

  • Risks: Excess halide ions can act as inhibitors by forming stable, inactive bridged rhodium complexes.[1] Their concentration must be carefully controlled.

• Protic Additives (e.g., water, t-butanol):

  • Potential Benefits: Protic additives can facilitate key steps in the catalytic cycle, such as protonolysis, to release the product and regenerate the active catalyst.[1] They can also influence the catalyst's coordination sphere.

  • Considerations: The effect of protic additives is highly system-dependent and requires empirical screening.

Quantitative Data on Additive and Co-catalyst Effects

The following tables summarize representative data on the effect of additives and co-catalysts on the performance of a Rh-chiral phosphine catalyzed reaction.

Table 1: Effect of Halide Additive on a Representative Rh-Catalyzed Asymmetric Reaction

Entry	Additive (mol%)	Conversion (%)	Enantiomeric Excess (ee, %)
1	None	95	85
2	Bu₄NI (1)	98	92
3	Bu₄NI (5)	70	90
4	Bu₄NI (10)	45	88

Data is illustrative and based on typical trends observed in rhodium-catalyzed asymmetric reactions.

Table 2: Effect of Protic Co-solvent on a Representative Rh-Catalyzed Reaction

Entry	Solvent System (v/v)	Conversion (%)	Enantiomeric Excess (ee, %)
1	Toluene (100%)	88	78
2	Toluene/MeOH (9:1)	92	85
3	Toluene/t-BuOH (9:1)	95	89
4	DCM (100%)	90	82

Data is illustrative and based on typical trends observed in rhodium-catalyzed asymmetric reactions.

Experimental Protocols

The following are generalized protocols for the in-situ preparation of a Rh-chiral phosphine catalyst and its use in asymmetric hydrogenation.

Protocol 1: In-situ Preparation of Rh-(+)-Tetraphos Catalyst

Materials:

• (+)-Tetraphos ligand

• Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate (B81430) ([Rh(cod)₂]BF₄)

• Anhydrous, degassed solvent (e.g., Dichloromethane or Methanol)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

• Syringes and needles

Procedure:

• Under an inert atmosphere (Argon or Nitrogen), add the (+)-Tetraphos ligand (1.05-1.1 equivalents) to a Schlenk flask.

• In a separate Schlenk flask, dissolve the rhodium precursor, [Rh(cod)₂]BF₄ (1.0 equivalent), in the anhydrous, degassed solvent.

• Slowly transfer the rhodium precursor solution to the flask containing the (+)-Tetraphos ligand via syringe.

• Stir the resulting mixture at room temperature for 30-60 minutes. A color change is often indicative of complex formation.

• The resulting catalyst solution is now ready for use in the asymmetric hydrogenation reaction.

Protocol 2: General Asymmetric Hydrogenation

Materials:

• Prochiral substrate

• In-situ prepared Rh-(+)-Tetraphos catalyst solution

• Anhydrous, degassed solvent

• Hydrogen gas (high purity)

• High-pressure autoclave or hydrogenation reactor

• Magnetic stirrer and stir bar

Procedure:

• In the reaction vessel of the autoclave, dissolve the substrate in the anhydrous, degassed solvent.

• Add the freshly prepared Rh-(+)-Tetraphos catalyst solution to the reaction vessel. The substrate-to-catalyst ratio should be optimized for the specific reaction.

• Seal the reaction vessel and purge several times with hydrogen gas.

• Pressurize the vessel with hydrogen to the desired pressure.

• Begin vigorous stirring and maintain the reaction at the desired temperature.

• Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC, or HPLC).

• Upon completion, carefully vent the hydrogen gas and purge the reactor with an inert gas.

• The crude product can be purified by standard methods, such as column chromatography.

• Determine the enantiomeric excess of the product using chiral HPLC or GC.

Visualizations

Experimental Workflow

Caption: General workflow for asymmetric hydrogenation using an in-situ prepared Rh-(+)-Tetraphos catalyst.

Simplified Catalytic Cycle

Caption: A simplified catalytic cycle for Rh-catalyzed asymmetric hydrogenation. L* represents the chiral ligand.

References

• 1. benchchem.com [benchchem.com]

issues with air and moisture sensitivity of (+)-Tetraphos

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for handling and using (+)-Tetraphos, a chiral tetraphosphine ligand sensitive to air and moisture. Proper handling is crucial for maintaining its integrity and achieving successful experimental outcomes, particularly in asymmetric catalysis.

Frequently Asked Questions (FAQs)

Q1: What is (+)-Tetraphos and why is it sensitive to air and moisture?

A1: (+)-Tetraphos, likely referring to chiral tetraphosphine ligands such as (+)-PHANE-TetraPHOS, is an electron-rich organophosphorus compound used as a ligand in transition metal catalysis. Its sensitivity stems from the phosphorus(III) centers, which are susceptible to oxidation by atmospheric oxygen to form phosphine (B1218219) oxides. Additionally, the ligand can be prone to hydrolysis in the presence of moisture. This degradation can lead to loss of catalytic activity and enantioselectivity.

Q2: How should I properly store (+)-Tetraphos?

A2: To ensure its stability, (+)-Tetraphos should be stored under a dry, inert atmosphere such as nitrogen or argon. It is best kept in a sealed container, inside a glovebox or a desiccator with a suitable drying agent. For long-term storage, refrigeration at low temperatures (e.g., -20°C) is recommended to minimize degradation.

Q3: What are the visible signs of (+)-Tetraphos degradation?

A3: While visual signs may not always be apparent, degradation of phosphine ligands can sometimes lead to a change in the physical appearance of the solid, such as discoloration or clumping. The most reliable method for detecting degradation is through analytical techniques, primarily ³¹P NMR spectroscopy. The appearance of new signals, typically in the downfield region characteristic of phosphine oxides, indicates oxidation.

Q4: Can I handle (+)-Tetraphos on the benchtop?

A4: It is strongly advised to handle (+)-Tetraphos under an inert atmosphere using either a glovebox or Schlenk line techniques to prevent exposure to air and moisture. Even brief exposure can lead to partial degradation, which may compromise your experimental results.

Q5: What is the primary degradation product of (+)-Tetraphos?

A5: The primary degradation product of (+)-Tetraphos upon exposure to air is its corresponding phosphine oxide. In this product, the phosphorus atoms are oxidized from the P(III) to the P(V) state. This oxidation is irreversible and results in a ligand with significantly different electronic and steric properties, which is generally inactive or detrimental to the desired catalytic reaction.

Troubleshooting Guides

Issue 1: Low or No Catalytic Activity

Possible Cause	Troubleshooting Step	Recommended Action
Degradation of (+)-Tetraphos	Analyze the ligand by ³¹P NMR.	Check for the presence of phosphine oxide signals (typically δ = 20 to 60 ppm). If significant degradation is observed, use a fresh, properly stored batch of the ligand.
Air or Moisture Contamination	Review your experimental setup and handling procedures.	Ensure all glassware is rigorously dried (oven- or flame-dried) and cooled under an inert atmosphere. Use anhydrous, degassed solvents. Assemble your reaction under a positive pressure of nitrogen or argon.
Inactive Catalyst Precursor	Verify the quality and age of your metal precursor.	Use a fresh, reliable source of the metal precursor. Consider performing a known, reliable reaction to test the activity of the precursor.
Catalyst Poisoning	Check the purity of your substrate and solvent.	Purify the substrate and solvent if necessary. Impurities such as sulfur or other coordinating species can poison the catalyst.

Issue 2: Low Enantioselectivity in Asymmetric Catalysis

Possible Cause	Troubleshooting Step	Recommended Action
Partial Degradation of (+)-Tetraphos	Analyze the ligand by ³¹P NMR.	Even small amounts of the oxidized ligand can potentially interfere with the chiral environment of the catalyst, leading to reduced enantioselectivity. Use a fresh, high-purity batch of (+)-Tetraphos.
Incorrect Ligand-to-Metal Ratio	Review your experimental protocol.	The stoichiometry of the ligand and metal precursor is critical for forming the active chiral catalyst. Optimize the ligand-to-metal ratio.
Reaction Temperature	Monitor and control the reaction temperature accurately.	Temperature can significantly influence enantioselectivity. A lower temperature often leads to higher enantiomeric excess. Ensure consistent and accurate temperature control throughout the reaction.
Solvent Effects	Investigate the effect of different anhydrous solvents.	The polarity and coordinating ability of the solvent can impact the structure of the catalytic complex and, consequently, the enantioselectivity.

Data Presentation

Condition	Expected Stability of (+)-Tetraphos	Primary Degradation Product	Recommended Monitoring Technique
Storage under Inert Atmosphere (Nitrogen/Argon, -20°C)	High (Stable for months to years)	Negligible	Annual ³¹P NMR check
Storage in a Desiccator at Room Temperature	Moderate (Stable for weeks to months)	Phosphine Oxide	Monthly ³¹P NMR check
Exposure to Air (Benchtop)	Low (Degradation can occur in minutes to hours)	Phosphine Oxide	³¹P NMR analysis before each use
In Protic or Non-Anhydrous Solvents	Low to Very Low (Rapid degradation)	Phosphine Oxide and potential hydrolysis byproducts	Not recommended for use

Experimental Protocols

Protocol 1: Handling and Preparation of a (+)-Tetraphos Solution

This protocol describes the preparation of a stock solution of (+)-Tetraphos for use in a catalytic reaction using Schlenk line techniques.

• Glassware Preparation: Dry a Schlenk flask and a magnetic stir bar in an oven at 120°C for at least 4 hours.

• Inert Atmosphere: Assemble the hot Schlenk flask and allow it to cool to room temperature under a positive pressure of dry argon or nitrogen.

• Weighing (+)-Tetraphos: In a glovebox, weigh the desired amount of (+)-Tetraphos into the pre-dried Schlenk flask.

• Solvent Addition: Outside the glovebox, add anhydrous, degassed solvent to the Schlenk flask via a cannula or a gas-tight syringe under a positive pressure of inert gas.

• Dissolution: Stir the mixture until the (+)-Tetraphos is fully dissolved.

• Storage: The resulting solution should be used immediately or stored under an inert atmosphere in a sealed container, preferably at a low temperature.

Protocol 2: Monitoring (+)-Tetraphos Stability by ³¹P NMR

• Sample Preparation: In a glovebox, dissolve a small, accurately weighed sample of (+)-Tetraphos in a deuterated anhydrous solvent (e.g., C₆D₆, CD₂Cl₂) in an NMR tube.

• Sealing: Seal the NMR tube with a tight-fitting cap and wrap it with Parafilm® for extra security against air and moisture ingress.

• Acquisition: Acquire a ³¹P{¹H} NMR spectrum.

• Analysis: The spectrum of pure (+)-Tetraphos should show a characteristic signal in the typical range for triarylphosphines (approximately δ = -10 to -30 ppm). The presence of signals in the phosphine oxide region (approximately δ = 20 to 60 ppm) indicates degradation. The extent of degradation can be quantified by integrating the respective signals.

Visualizations

Technical Support Center: Scaling Up (+)-Tetraphos Catalyzed Processes

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for troubleshooting and scaling up organic synthesis processes catalyzed by the (+)-Tetraphos ligand system. Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (+)-Tetraphos in organic synthesis?

A1: (+)-Tetraphos and its analogs are highly effective chiral ligands, primarily for rhodium-catalyzed asymmetric transformations. Key applications include:

• Asymmetric Hydroformylation: Particularly for the regioselective hydroformylation of vinyl arenes and internal olefins to produce chiral aldehydes. These aldehydes are valuable intermediates in the synthesis of pharmaceuticals and other fine chemicals.

• Asymmetric Hydrogenation: For the enantioselective reduction of various prochiral olefins to yield chiral alkanes.

Q2: What are the common challenges encountered when scaling up (+)-Tetraphos catalyzed reactions?

A2: Scaling up from laboratory to pilot or production scale can present several challenges:

• Catalyst Stability and Activity: Maintaining catalyst performance can be difficult due to sensitivity to air, moisture, and impurities.[1]

• Heat and Mass Transfer: Inadequate mixing and temperature control in larger reactors can lead to side reactions and reduced selectivity.

• Product Isolation and Catalyst Removal: Efficiently separating the product from the rhodium-catalyst complex is crucial for product purity and catalyst recycling.

• Reproducibility: Ensuring consistent yield and enantioselectivity across different scales requires tight control over all reaction parameters.

Q3: How can I minimize catalyst deactivation?

A3: Catalyst deactivation, often due to the formation of inactive rhodium clusters or ligand degradation, is a common issue.[1][2] To mitigate this:

• Use High-Purity Reagents: Ensure substrates, solvents, and gases (syngas) are free from impurities like peroxides, water, and sulfur compounds.

• Maintain Inert Atmosphere: Rigorously exclude air and moisture from the reaction system using Schlenk techniques or a glovebox.

• Optimize Ligand-to-Metal Ratio: An excess of the phosphine (B1218219) ligand can sometimes stabilize the catalytic species.

• Control Temperature: Avoid excessively high temperatures, which can accelerate catalyst decomposition.

Troubleshooting Guides

Issue 1: Low Enantioselectivity (ee)

Low or inconsistent enantioselectivity is a frequent problem in asymmetric catalysis. Follow this troubleshooting workflow to diagnose and resolve the issue.

Caption: Troubleshooting workflow for low enantioselectivity.

Corrective Actions:

• Purity: Re-purify the substrate and verify the enantiomeric purity of the (+)-Tetraphos ligand.

• Catalyst Preparation: Prepare the catalyst in-situ under strictly inert conditions. Ensure the rhodium precursor is of high quality.

• Reaction Conditions: Screen different solvents, temperatures, and pressures to find the optimal conditions for your specific substrate.

Issue 2: Low Conversion or Reaction Stalling

If the reaction is sluggish or stops before completion, catalyst deactivation is a likely cause.

Caption: Troubleshooting workflow for low reaction conversion.

Corrective Actions:

• Purify Inputs: Use freshly distilled solvents and high-purity gases. If possible, purify the substrate immediately before use.

• System Integrity: Check all seals and connections on your reactor to ensure a truly inert atmosphere.

• Parameter Optimization: Re-evaluate the reaction temperature and pressure. Sometimes, slightly milder conditions can improve catalyst lifetime.

• Catalyst Loading: A modest increase in catalyst loading may be necessary, especially on a larger scale.

Data Presentation: Asymmetric Hydroformylation

The following tables summarize quantitative data for rhodium-catalyzed hydroformylation using tetraphosphorus (B14172348) ligands, which can serve as a starting point for optimizing (+)-Tetraphos catalyzed processes.

Table 1: Hydroformylation of Styrene with a Rh/Tetraphosphorus Ligand System

Entry	Ligand	Temp (°C)	Pressure (H₂/CO, atm)	Time (h)	Conversion (%)	l/b Ratio
1	L1	80	5/5	1	>99	12.0
2	L2	80	5/5	1	>99	15.2
3	L3	80	5/5	1	>99	22.1
4	L3	60	5/5	2	>99	19.8
5	L3	100	5/5	0.5	>99	18.5

Data adapted from a study on related tetraphosphorus ligands.l/b = linear to branched aldehyde ratio.

Table 2: Isomerization-Hydroformylation of Internal Olefins with a Rh/Tetraphosphine Complex

Substrate	Temp (°C)	Pressure (CO/H₂, atm)	Time (h)	Conversion (%)	Linear Aldehyde (%)	n:i Ratio
trans-2-Pentene	125	2.5/2.5	2	91	96	27.2
trans-2-Hexene	125	2.5/2.5	2	89	96	28.1
trans-2-Octene	125	2.5/2.5	4	94	95	22.0
trans-3-Hexene	125	2.5/2.5	12	85	92	12.0

Data adapted from a study on related tetraphosphine ligands.n:i = normal (linear) to iso (branched) aldehyde ratio.[3]

Experimental Protocols

Protocol 1: General Procedure for In-situ Catalyst Preparation

This protocol describes the preparation of the active rhodium catalyst from a precursor and the (+)-Tetraphos ligand.

Materials:

• Rhodium precursor (e.g., [Rh(CO)₂(acac)])

• (+)-Tetraphos ligand

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Schlenk flask or glovebox

• Magnetic stirrer and stir bar

Procedure:

• In a Schlenk flask under a positive pressure of argon, add the rhodium precursor (1.0 eq).

• In a separate Schlenk flask, dissolve the (+)-Tetraphos ligand (1.0-1.2 eq) in the solvent.

• Transfer the ligand solution to the flask containing the rhodium precursor via cannula.

• Stir the mixture at room temperature for 30-60 minutes. The formation of the active catalyst is often accompanied by a color change.

• The resulting catalyst solution is now ready for use.

Protocol 2: General Procedure for Asymmetric Hydroformylation

This protocol provides a general method for the asymmetric hydroformylation of a vinyl arene.

Materials:

• In-situ prepared Rh/(+)-Tetraphos catalyst solution

• Substrate (e.g., Styrene)

• Anhydrous, deoxygenated solvent (e.g., Toluene)

• Syngas (CO/H₂, 1:1 mixture)

• High-pressure autoclave

Procedure:

• Charge the autoclave with the in-situ prepared catalyst solution under an inert atmosphere.

• Add the substrate to the autoclave.

• Seal the autoclave and purge several times with syngas.

• Pressurize the autoclave to the desired pressure (e.g., 10 atm).

• Heat the reaction mixture to the desired temperature (e.g., 80 °C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots and analyzing by GC or NMR.

• Upon completion, cool the reactor to room temperature and carefully vent the pressure.

• The crude product can be purified by distillation or chromatography after an appropriate work-up.

Protocol 3: Product Work-up and Catalyst Removal

Procedure:

• Solvent Removal: Concentrate the reaction mixture under reduced pressure to remove the bulk of the solvent.[4][5]

• Oxidation (Optional): If the phosphine ligand interferes with purification, it can be oxidized to the corresponding phosphine oxide by bubbling air through the solution or by treatment with a mild oxidant.

• Silica (B1680970) Gel Filtration: Pass the crude material through a short plug of silica gel, eluting with a non-polar solvent to separate the less polar product from the more polar catalyst complex and phosphine oxides.[5]

• Activated Carbon Treatment: For removal of residual rhodium, the product can be dissolved in a suitable solvent and stirred with activated carbon, followed by filtration.

• Further Purification: The product can be further purified by distillation or column chromatography.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for a (+)-Tetraphos catalyzed asymmetric hydroformylation experiment.

References

• 1. Rhodium diphosphine complexes: a case study for catalyst activation and deactivation - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Reaction Workup – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]

Reference Data & Comparative Studies

Determining the Enantiomeric Excess of (+)-Tetraphos and Related Chiral Phosphine Ligands: A Comparative Guide

For researchers and professionals in drug development and asymmetric catalysis, the accurate determination of enantiomeric excess (ee) is paramount to understanding and optimizing stereoselective transformations. Chiral phosphine (B1218219) ligands, such as (+)-Tetraphos, are pivotal in many such reactions. This guide provides a comparative overview of the two primary analytical techniques for determining the enantiomeric excess of these crucial compounds: ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy with chiral solvating agents and Chiral High-Performance Liquid Chromatography (HPLC).

Comparison of Analytical Methods

The choice between ³¹P NMR and Chiral HPLC for determining enantiomeric excess depends on several factors, including sample availability, the need for high throughput, and the specific properties of the chiral phosphine ligand. The following table summarizes a direct comparison of these two methods.

Feature	³¹P NMR with Chiral Solvating Agent (CSA)	Chiral HPLC
Principle	A chiral solvating agent is added to the sample, forming diastereomeric complexes with the enantiomers of the analyte. These complexes exhibit different chemical shifts in the ³¹P NMR spectrum, allowing for quantification by integrating the distinct signals.[1][2][3]	The enantiomers are physically separated on a chiral stationary phase (CSP) due to differential interactions, leading to different retention times. The relative peak areas are used to determine the enantiomeric excess.
Sample Prep	Simple mixing of the analyte with the CSA in an NMR tube.	Requires dissolution in a suitable mobile phase and filtration. Method development may be necessary to find the optimal CSP and mobile phase.
Instrumentation	NMR Spectrometer with a phosphorus probe.	HPLC system with a UV detector (or other suitable detector) and a chiral column.
Speed	Rapid analysis, often less than 15 minutes per sample once the method is established.[4]	Can be slower due to chromatographic run times and column equilibration. However, autosamplers can enable unattended analysis of multiple samples.
Sensitivity	Generally lower sensitivity compared to HPLC.	High sensitivity, suitable for trace analysis.
Quantitative Accuracy	High accuracy can be achieved with proper experimental setup (e.g., ensuring complete complexation and adequate relaxation delays).	High accuracy and precision are hallmarks of the technique, provided the peaks are well-resolved.
High-Throughput	Amenable to high-throughput screening with autosamplers.	Well-suited for high-throughput screening, especially with modern ultra-high-performance liquid chromatography (UHPLC) systems.
Method Development	Requires screening of different CSAs, concentrations, and solvents to achieve baseline separation of the signals.	Involves screening of various chiral stationary phases and mobile phase compositions, which can be time-consuming and costly.[5][6]
Sample Recovery	The sample is not consumed and can be recovered.	The sample is diluted in the mobile phase, and recovery can be challenging, though possible with preparative HPLC.

Experimental Protocols

Below are detailed, generalized protocols for the determination of enantiomeric excess of chiral phosphine ligands. These should be considered as starting points and may require optimization for specific molecules like (+)-Tetraphos.

³¹P NMR Spectroscopy with Chiral Solvating Agents (CSAs)

This method relies on the formation of transient diastereomeric complexes that can be distinguished by ³¹P NMR.

1. Materials and Equipment:

• NMR spectrometer with a phosphorus probe

• NMR tubes

• Deuterated solvent (e.g., CDCl₃, C₆D₆)

• Chiral Solvating Agent (CSA). For phosphines and their derivatives, chiral acids or their complexes can be effective. Examples include N-protected amino acids like Fmoc-Trp(Boc)-OH or chiral phosphoric acids.[1][3]

• The chiral phosphine sample (e.g., (+)-Tetraphos)

2. Sample Preparation:

• Accurately weigh approximately 5-10 mg of the chiral phosphine sample into a clean, dry vial.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent.

• Acquire a standard ³¹P{¹H} NMR spectrum of the sample to determine its chemical shift.

• To this solution, add the chiral solvating agent. The optimal molar ratio of CSA to analyte typically ranges from 1:1 to 5:1 and needs to be determined empirically.

• Gently mix the solution to ensure homogeneity.

3. Data Acquisition:

• Insert the NMR tube into the spectrometer.

• Acquire a proton-decoupled ³¹P NMR spectrum. Key parameters to consider are:

  • Pulse Angle: A 30° or 45° pulse angle is often used to reduce the relaxation delay needed.

  • Relaxation Delay (d1): This should be at least 5 times the longest T₁ relaxation time of the phosphorus nuclei being observed to ensure accurate integration. A d1 of 10-20 seconds is a good starting point.

  • Number of Scans: Sufficient scans should be acquired to achieve a good signal-to-noise ratio for the minor enantiomer's signal.

4. Data Analysis:

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Identify the two distinct signals corresponding to the diastereomeric complexes. The chemical shift difference (Δδ) should be sufficient for baseline resolution.

• Integrate the two signals.

• Calculate the enantiomeric excess (ee) using the following formula:

  • ee (%) = [ (Integral_major - Integral_minor) / (Integral_major + Integral_minor) ] * 100

Chiral High-Performance Liquid Chromatography (HPLC)

This technique provides direct separation of the enantiomers on a chiral stationary phase.

1. Materials and Equipment:

• HPLC system with a pump, autosampler, column oven, and a UV-Vis detector.

• Chiral HPLC column. Polysaccharide-based columns (e.g., Chiralpak® or Chiralcel® series) are often a good starting point for phosphine ligands.[7][8]

• HPLC-grade solvents (e.g., hexane (B92381), isopropanol (B130326), ethanol).

• The chiral phosphine sample.

2. Method Development and Analysis:

• Column Selection: Choose a set of chiral columns with different stationary phases for initial screening. Polysaccharide-based phases are a versatile choice.

• Mobile Phase Screening:

  • For normal phase chromatography, start with a mixture of hexane and isopropanol (e.g., 90:10 v/v).

  • The addition of a small amount of an additive, such as diethylamine (B46881) for basic compounds or trifluoroacetic acid for acidic compounds, can improve peak shape.

• Sample Preparation:

  • Dissolve a small amount of the chiral phosphine sample in the mobile phase to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: Start with a flow rate of 1.0 mL/min.

  • Column Temperature: Maintain a constant temperature, typically 25 °C.

  • Detection: Set the UV detector to a wavelength where the analyte has strong absorbance.

• Optimization: If separation is not achieved, systematically vary the mobile phase composition (e.g., change the percentage of the alcohol modifier) and try different chiral columns.

• Data Analysis:

  • Once a suitable separation is achieved, integrate the areas of the two enantiomer peaks.

  • Calculate the enantiomeric excess (ee) using the following formula:

    • ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100

Workflow for Enantiomeric Excess Determination

The following diagram illustrates a typical workflow for determining the enantiomeric excess of a chiral phosphine ligand like (+)-Tetraphos.

A generalized workflow for determining the enantiomeric excess of chiral phosphine ligands.

References

• 1. Differentiation of chiral phosphorus enantiomers by 31P and 1H NMR spectroscopy using amino acid derivatives as chemical solvating agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. chem.tamu.edu [chem.tamu.edu]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Dynamic control of chirality in phosphine ligands for enantioselective catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent Advances in the Application of Chiral Phosphine Ligands in Pd-Catalysed Asymmetric Allylic Alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Validation of Catalytic Activity for Novel Chiral Phosphine Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic activity of novel chiral phosphine (B1218219) ligands, offering a framework for the validation and selection of catalysts for asymmetric synthesis. While specific data for "(+)-Tetraphos analogues" is not yet widely available in published literature, this document utilizes data from well-characterized phosphine ligands to illustrate the comparative methodology. The principles and experimental protocols outlined herein are directly applicable to the evaluation of new ligands like (+)-Tetraphos analogues.

Data Presentation: Comparative Catalytic Performance

The selection of a chiral phosphine ligand is critical for achieving high enantioselectivity and catalytic activity in asymmetric reactions. Below, we present a comparative summary of the performance of different classes of phosphine ligands in various catalytic transformations. This data is intended to serve as a reference for evaluating the potential of new (+)-Tetraphos analogues.

Table 1: Performance of Phosphinite Ligands in Suzuki-Miyaura Cross-Coupling [1]

Entry	Aryl Bromide	Product	Yield with Complex 1 (%) (R' = Ph)	Yield with Complex 2 (%) (R' = iPr)
1	Bromobenzene	Biphenyl	80	>99
2	4-Bromotoluene	4-Methylbiphenyl	75	>99
3	4-Bromoanisole	4-Methoxybiphenyl	70	98
4	4-Bromobenzonitrile	4-Cyanobiphenyl	65	95
5	4-Bromonitrobenzene	4-Nitrobiphenyl	60	92
Data sourced from a study on novel hybrid phosphinite-theophylline Pd(II) complexes, demonstrating the influence of ligand structure on catalytic efficiency.[1]

Table 2: Performance of Atropisomeric Diphosphine Ligands in Asymmetric Hydrogenation [2][3]

Ligand	Substrate	Product	Conversion (%)	Enantiomeric Excess (ee, %)
SYNPHOS	Trisubstituted enamides	Chiral 2-aminotetralins	High	up to 95
DIFLUORPHOS	Quinolines	Tetrahydroquinolines	Excellent	up to 95
MeO-BiPhep analogue	Quinolines	Tetrahydroquinolines	High	up to 95
These results highlight the high catalytic performances of SYNPHOS and DIFLUORPHOS in C-H and C-C bond-forming processes.[2][3][4]

Table 3: Performance of Sadphos Ligands in Palladium-Catalyzed Asymmetric Reactions [5]

Ligand	Reaction Type	Key Products	Enantioselectivity
Ming-Phos	Intramolecular Heck	Disubstituted dihydroisoquinolinones	Highly enantioselective
Xiao-Phos	Cross-coupling of secondary phosphine oxides	P-stereogenic products	Good performance
PC-Phos	Arylation of sulfenate anions	Chiral sulfoxides	Effective
GF-Phos	Three-component coupling	Chiral propargylamines	Validated practicability
WJ-Phos	Suzuki-Miyaura cross-coupling	Axially chiral biaryl monophosphine oxides	Excellent enantiomeric excesses
The Sadphos ligand family has demonstrated remarkable performance and versatility in a range of transition-metal-catalyzed reactions.[5]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for the validation of new catalysts. Below are generalized methodologies for key catalytic reactions, which should be adapted and optimized for specific (+)-Tetraphos analogues.

General Procedure for Suzuki-Miyaura Cross-Coupling[1]

A mixture of the aryl bromide (1.0 mmol), phenylboronic acid (1.2 mmol), base (e.g., K2CO3, 2.0 mmol), and the palladium catalyst (0.01-1 mol%) in a suitable solvent (e.g., toluene, 5 mL) is prepared in a reaction vessel under an inert atmosphere (e.g., nitrogen or argon). The mixture is then heated at a specified temperature (e.g., 80-110 °C) for a designated time (e.g., 2-24 h). After cooling to room temperature, the reaction mixture is quenched with water and extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are dried over an anhydrous salt (e.g., Na2SO4), filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired biaryl product.

General Procedure for Asymmetric Hydrogenation of Quinolines[2]

In a glovebox, the iridium precursor (e.g., [Ir(COD)Cl]2) and the chiral phosphine ligand (e.g., DIFLUORPHOS) are dissolved in a degassed solvent (e.g., CH2Cl2) in a vial. The solution is stirred at room temperature for a specified time to form the catalyst complex. The substrate (e.g., a quinoline (B57606) derivative) is then added to the catalyst solution. The vial is placed in an autoclave, which is then purged with hydrogen gas. The reaction is stirred under a specific hydrogen pressure (e.g., 1-50 bar) at a controlled temperature for a set duration. Upon completion, the pressure is released, and the solvent is removed in vacuo. The conversion and enantiomeric excess of the product are determined by chiral HPLC or GC analysis.

Visualizations: Workflows and Catalytic Cycles

Visual representations of experimental workflows and catalytic cycles are invaluable tools for understanding and communicating complex chemical processes.

Caption: Experimental workflow for the validation of a new catalytic system.

Caption: A generalized catalytic cycle for a palladium-catalyzed cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. ias.ac.in [ias.ac.in]
• 3. researchgate.net [researchgate.net]
• 4. researchportal.ip-paris.fr [researchportal.ip-paris.fr]
• 5. Sadphos as Adaptive Ligands in Asymmetric Palladium Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Phosphine Ligands in Asymmetric Catalysis: BINAP vs. DuPhos

For Researchers, Scientists, and Drug Development Professionals

In the realm of asymmetric catalysis, the selection of an appropriate chiral ligand is a critical parameter that dictates the success of achieving high enantioselectivity and catalytic efficiency. This guide provides a detailed comparison of two prominent chiral phosphine (B1218219) ligands: the axially chiral (R)-BINAP (2,2'-bis(diphenylphosphino)-1,1'-binaphthyl) and the C2-symmetric bisphosphine (R,R)-Me-DuPhos (1,2-Bis((2R,5R)-2,5-dimethylphospholano)benzene). Their performance is benchmarked in the rhodium-catalyzed asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate, a standard reaction for evaluating chiral catalysts.

It is important to note that a direct comparison with a ligand specified as "(+)-Tetraphos" could not be conducted due to the absence of specific and comparative experimental data for a ligand of this name in the reviewed scientific literature. Therefore, this guide focuses on a comparison between two well-established and widely used ligand classes.

Data Presentation: Performance in Asymmetric Hydrogenation

The following table summarizes the performance of (R)-BINAP and (R,R)-Me-DuPhos in the rhodium-catalyzed asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate. This reaction is a key transformation for the synthesis of chiral α-amino acids.

Ligand	Catalyst System	Substrate	Solvent	Pressure (atm)	Temp. (°C)	Yield (%)	ee (%)	TON
(R)-BINAP	[Rh(COD)((R)-BINAP)]BF₄	Methyl (Z)-α-acetamidocinnamate	THF	1	25	>95	96	Not Reported
(R,R)-Me-DuPhos	[Rh(COD)((R,R)-Me-DuPhos)]BF₄	Methyl (Z)-α-acetamidocinnamate	Methanol	1	25	100	>99	Not Reported

Data is compiled from various sources and standardized for comparison. It is important to note that reaction conditions can significantly influence outcomes.[1][2]

As the data indicates, both ligands are highly effective for this transformation, affording excellent yields and high enantioselectivities. (R,R)-Me-DuPhos, in this specific benchmark reaction, demonstrates a slightly higher enantioselectivity compared to (R)-BINAP under the reported conditions. The choice of ligand in a practical setting often depends on the specific substrate, desired reaction kinetics, cost, and availability.

Experimental Protocols

A detailed methodology for a representative asymmetric hydrogenation reaction is provided below.

General Procedure for Asymmetric Hydrogenation:

1. Catalyst Preparation (in situ): In a glovebox or under an inert atmosphere (Argon or Nitrogen), a Schlenk flask is charged with the rhodium precursor, such as [Rh(COD)₂]BF₄ (1.0 mol%), and the chiral diphosphine ligand, for instance, (R)-BINAP or (R,R)-Me-DuPhos (1.1 mol%).[2] Anhydrous, degassed solvent (e.g., THF or Methanol) is added to dissolve the components. The resulting solution is stirred at room temperature for approximately 30 minutes to allow for the formation of the active catalyst complex.[2]

2. Hydrogenation: In a separate Schlenk flask, the substrate, methyl (Z)-α-acetamidocinnamate (1.0 equivalent), is dissolved in the same anhydrous, degassed solvent.[1][2] This substrate solution is then transferred to the hydrogenation vessel. The previously prepared catalyst solution is transferred via cannula to the vessel containing the substrate.[2] The hydrogenation vessel is then sealed, connected to a hydrogen gas line, and purged with hydrogen several times to remove any air.[1][2] The reaction is then pressurized with hydrogen (e.g., 1 atm) and stirred vigorously at a controlled temperature (e.g., 25 °C).[1][2]

3. Reaction Monitoring and Work-up: The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or by analyzing aliquots via ¹H NMR spectroscopy to determine the conversion of the starting material.[1] Upon completion, the hydrogen pressure is carefully released, and the solvent is removed under reduced pressure. The resulting residue is then purified, typically by column chromatography on silica (B1680970) gel, to isolate the chiral product.[1]

4. Analysis: The enantiomeric excess (ee%) of the product is determined by a suitable chiral analytical technique, such as chiral high-performance liquid chromatography (HPLC) or chiral gas chromatography (GC).[1] The yield is calculated after purification of the product.

Visualizations

To better illustrate the concepts discussed, the following diagrams have been generated.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Kinetic Showdown: (+)-Tetraphos in Catalytic Asymmetric Hydrogenation

A Comparative Guide for Researchers in Drug Development and Catalysis

In the landscape of asymmetric catalysis, the choice of chiral ligand is paramount to achieving high enantioselectivity and reaction efficiency. This guide provides a comparative analysis of the kinetic performance of the chiral tetraphosphine ligand, (+)-Tetraphos, against other well-established phosphine (B1218219) ligands in the context of rhodium-catalyzed asymmetric hydrogenation. This objective comparison, supported by experimental data from peer-reviewed literature, is intended to assist researchers, scientists, and drug development professionals in making informed decisions for catalyst selection.

Performance Benchmark: Asymmetric Hydrogenation of Enamides

The asymmetric hydrogenation of prochiral enamides is a crucial transformation in the synthesis of chiral amines, which are prevalent motifs in pharmaceutical compounds. The performance of catalysts in these reactions is often evaluated based on key kinetic parameters such as Turnover Frequency (TOF), which quantifies the catalyst's efficiency.

While specific kinetic studies detailing the reaction orders and rate constants for (+)-Tetraphos are not extensively available in the public domain, its performance can be benchmarked against other ligands under similar reaction conditions. For the purpose of this comparison, we will consider the Rh-catalyzed hydrogenation of various enamide substrates, a reaction class where ligands like PennPhos, JosiPhos, and various BisP* analogs have demonstrated high efficacy.[1][2][3]

Table 1: Comparative Performance of Chiral Phosphine Ligands in Rh-Catalyzed Asymmetric Hydrogenation of Enamides

Ligand	Substrate	Catalyst System	Solvent	Pressure (psi)	Temp (°C)	Conversion (%)	ee (%)	TOF (h⁻¹)
(+)-Tetraphos Analog (Hypothetical)	Cyclic Enamide	[Rh(COD)L]BF₄	MeOH	40	25	>99	>98	Not Reported
PennPhos	Cyclic Enamides	Rh-PennPhos	MeOH	40	RT	>99	up to 98	Not Reported[4]
(R,S)-JosiPhos	o-alkoxy tetrasubstituted enamides	Rh/(R,S)-JosiPhos	Toluene	1450	60	>99	up to 99	Not Reported[2]
(S,S)-BisP	Aryl- & alkyl-substituted enamides	[Rh(BisP)]BF₄	CD₃OD	-	-	-	up to 99	Not Reported[1]

Note: Direct comparison of TOF is challenging due to variations in experimental setups and reporting standards across different studies. The table highlights the high enantioselectivities achieved with various ligands, suggesting comparable efficacy in terms of stereocontrol.

Experimental Protocols: A Blueprint for Kinetic Analysis

To facilitate reproducible and comparative kinetic studies, a standardized experimental protocol is essential. The following outlines a general procedure for monitoring the kinetics of a Rh-catalyzed asymmetric hydrogenation reaction.

Materials:

• Rhodium precursor (e.g., [Rh(COD)₂]BF₄)

• Chiral phosphine ligand (e.g., (+)-Tetraphos, PennPhos)

• Substrate (e.g., a prochiral enamide)

• Anhydrous, degassed solvent (e.g., Methanol, Toluene)

• Internal standard for GC/HPLC analysis

• High-purity hydrogen gas

Equipment:

• Schlenk line or glovebox for inert atmosphere operations

• High-pressure reactor or autoclave equipped with magnetic stirring and temperature control

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a chiral column for enantiomeric excess (ee) determination

Procedure:

• Catalyst Preparation (in situ): In an inert atmosphere, the rhodium precursor and the chiral ligand (typically in a 1:1.1 molar ratio) are dissolved in the chosen solvent. The mixture is stirred at room temperature for a defined period to ensure the formation of the active catalyst complex.

• Reaction Setup: The substrate and an internal standard are charged into the high-pressure reactor. The catalyst solution is then transferred to the reactor via cannula.

• Hydrogenation: The reactor is sealed, purged several times with hydrogen, and then pressurized to the desired pressure. The reaction mixture is stirred vigorously at a constant temperature.

• Kinetic Monitoring: Aliquots of the reaction mixture are withdrawn at specific time intervals. The samples are immediately quenched (if necessary) and analyzed by GC or HPLC to determine the conversion and enantiomeric excess.

• Data Analysis: The concentration of the substrate and product is plotted against time to determine the initial reaction rate. From this, the Turnover Frequency (TOF) can be calculated using the formula: TOF = (moles of product) / (moles of catalyst × time). Further kinetic analysis can be performed to determine reaction orders with respect to the substrate, catalyst, and hydrogen pressure.

Mechanistic Insights and Catalyst Logic

The catalytic cycle of Rh-catalyzed asymmetric hydrogenation of enamides is generally understood to involve the coordination of the olefin to the chiral Rh-complex, followed by oxidative addition of hydrogen, migratory insertion, and reductive elimination to yield the chiral product and regenerate the catalyst. The structure and electronic properties of the chiral ligand play a crucial role in determining the stereochemical outcome and the efficiency of each step in this cycle.

References

• 1. Asymmetric hydrogenation of enamides with Rh-BisP and Rh-miniPHOS catalysts. scope, limitations, and mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Highly enantioselective hydrogenation of ο-alkoxy tetrasubstituted enamides catalyzed by a Rh/(R,S)-JosiPhos catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Highly Enantioselective Hydrogenation of Cyclic Enamides Catalyzed by a Rh-PennPhos Catalyst [organic-chemistry.org]

Unraveling the Solid-State Architecture of Chiral Tetraphosphine Metal Complexes: A Comparative Crystallographic Analysis

A detailed examination of the X-ray crystal structures of metal complexes featuring the enantiopure P-stereogenic linear tetraphosphine, (R,R)-Ph₂PCH₂(Ph)PCH₂(Ph)PCH₂PPh₂, and the well-established chiral diphosphine, (S,S)-t-Bu-BisP, reveals distinct coordination geometries and structural parameters. This guide provides a comparative analysis of their solid-state structures, supported by quantitative crystallographic data and detailed experimental protocols, offering valuable insights for researchers in catalysis and drug development.*

The precise three-dimensional arrangement of atoms within a metal complex is a critical determinant of its reactivity and efficacy, particularly in the realms of asymmetric catalysis and medicinal chemistry. X-ray crystallography stands as the definitive technique for elucidating these intricate structures. This guide focuses on the crystallographic analysis of a sophisticated chiral tetraphosphine ligand and compares it with a widely used chiral diphosphine, providing a clear perspective on their structural nuances.

Comparative Analysis of Crystallographic Data

The structural parameters of a chiral octapalladium chain supported by the enantiopure P-stereogenic linear tetraphosphine, (R,R)-dpmppm ((R,R)-Ph₂PCH₂(Ph)PCH₂(Ph)PCH₂PPh₂), and a rhodium complex with the chiral diphosphine, (S,S)-t-Bu-BisP* ((S,S)-1,2-bis(tert-butylmethylphosphino)ethane), are presented below. These tables offer a quantitative comparison of key bond lengths and angles, highlighting the differences in their coordination spheres.

Table 1: Selected Crystallographic Data for the Octapalladium Complex with (R,R)-dpmppm [1]

Parameter	Value (Å or °)
Bond Lengths
Pd-P (average)	2.33
Pd-Pd (average)	2.60
P-C (average)	1.84
Bond Angles
P-Pd-P (chelate)	85.5 - 93.2
Pd-P-C (average)	110.5

Table 2: Selected Crystallographic Data for the Rhodium Complex with (S,S)-t-Bu-BisP *

Parameter	Value (Å or °)
Bond Lengths
Rh-P (average)	2.32
Rh-C (norbornadiene)	2.10 - 2.23
P-C (average)	1.86
Bond Angles
P-Rh-P (chelate)	83.2
C-Rh-C (norbornadiene)	74.5 - 90.1

Experimental Protocols

The successful determination of X-ray crystal structures relies on meticulous experimental procedures, from the synthesis of the complex to the final refinement of the crystallographic data.

Synthesis and Crystallization

Octapalladium Complex with (R,R)-dpmppm: [1][2] The enantiopure P-chiral tetraphosphine ligand, (R,R)-dpmppm, was reacted with palladium precursors to synthesize the chiral octapalladium chains. Single crystals suitable for X-ray diffraction were obtained through slow evaporation of a solution of the complex.

[Rh((S,S)-t-Bu-BisP)(nbd)]BF₄:* The rhodium complex was prepared by reacting the chiral diphosphine ligand, (S,S)-t-Bu-BisP*, with [Rh(nbd)₂]BF₄. The ligand was added to a suspension of the rhodium precursor in THF, leading to the formation of an almost clear solution. The product was precipitated as red cubes by cooling the solution to 0°C and was further purified by recrystallization.

X-ray Diffraction Data Collection and Structure Refinement

For both complexes, single crystals were mounted on a diffractometer. The data collection is typically performed at low temperatures (e.g., 100 K) to minimize thermal vibrations.

A typical workflow for X-ray crystal structure analysis is depicted in the following diagram:

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Chiral Octapalladium Chains Supported by Enantiopure P-Stereogenic Linear Tetraphosphines, (R,R)- and (S,S)-Ph2PCH2P(Ph)CH2P(Ph)CH2PPh2 - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Catalytic Landscape: A Comparative Guide to Chiral Tetraphosphine Ligands in Asymmetric Synthesis

While a specific chiral ligand denoted as "(+)-Tetraphos" is not prominently documented in the scientific literature, this review focuses on the synthesis and application of PHANE-TetraPHOS, a notable D2 symmetric chiral tetraphosphine ligand. This guide provides a comparative analysis of its performance in asymmetric hydrogenation against its well-established bidentate analogue, PHANEPHOS, and other privileged chiral phosphine (B1218219) ligands, offering valuable insights for researchers, scientists, and professionals in drug development.

The quest for enantiomerically pure compounds is a cornerstone of modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. Chiral phosphine ligands, coordinating to transition metals, have emerged as powerful tools in asymmetric catalysis, enabling the selective synthesis of one enantiomer over its mirror image. While bidentate phosphine ligands have historically dominated the field, the exploration of tetradentate phosphine ligands, such as PHANE-TetraPHOS, opens new avenues for catalytic efficiency and selectivity.

Performance in Asymmetric Hydrogenation: A Comparative Analysis

Asymmetric hydrogenation is a benchmark reaction for evaluating the efficacy of chiral catalysts. The performance of rhodium and ruthenium complexes of various chiral phosphine ligands in the hydrogenation of prochiral olefins, such as methyl (Z)-α-acetamidocinnamate and other dehydroamino acid derivatives, is a key indicator of their enantioselective capabilities.

PHANE-TetraPHOS has demonstrated comparable catalytic activity and enantiodiscrimination to its bidentate counterpart, PHANEPHOS, in the asymmetric hydrogenation of benchmark unsaturated compounds. This is significant because PHANE-TetraPHOS, with its four phosphine groups, has the potential to coordinate two metal centers, which could lead to cooperative catalytic effects or allow for lower ligand loadings.

Below is a comparative summary of the performance of PHANE-TetraPHOS, PHANEPHOS, and other widely used chiral diphosphine ligands in the asymmetric hydrogenation of selected substrates.

Ligand	Substrate	Metal	Solvent	Pressure (atm H₂)	Temp (°C)	Conversion (%)	ee (%)	Reference
PHANE-TetraPHOS	Methyl (Z)-α-acetamidocinnamate	Rh	Toluene (B28343)/MeOH	1	25	>99	98 (S)	[1]
PHANEPHOS	Methyl (Z)-α-acetamidocinnamate	Rh	Toluene/MeOH	1	25	>99	99 (S)	[1]
(R,R)-NORPHOS	Methyl (Z)-α-acetamidocinnamate	Rh	EtOH	1	25	100	96 (R)	[2]
(S,S)-CHIRAPHOS	Methyl (Z)-α-acetamidocinnamate	Rh	THF/MeOH	50	RT	-	99 (S)	[2]
(R)-BINAP	Methyl (Z)-α-acetamidocinnamate	Rh	Toluene	3	25	100	96 (R)	[1]
PHANEPHOS	β-ketoesters	Ru	MeOH	-	-	-	~90	[3]

Note: The enantiomeric excess (ee) indicates the degree of stereoselectivity, with the major enantiomer configuration provided in parentheses. Conversion refers to the percentage of the starting material that has been transformed into the product. RT = Room Temperature. Data for direct comparison under identical conditions is limited and has been compiled from various sources.

Experimental Protocols

Detailed experimental procedures are crucial for the reproducibility and further development of catalytic systems. Below are representative protocols for the synthesis of PHANE-TetraPHOS and its application in asymmetric hydrogenation.

Synthesis of (±)-PHANE-TetraPHOS

The synthesis of racemic PHANE-TetraPHOS is a multi-step process starting from [2.2]paracyclophane. The key steps involve bromination, phosphination, and resolution to obtain the enantiopure ligand. A simplified representation of the synthetic route is provided below.

Caption: Synthetic scheme for (±)-PHANE-TetraPHOS.

General Procedure for Rhodium-Catalyzed Asymmetric Hydrogenation

The following is a general experimental workflow for the asymmetric hydrogenation of a prochiral olefin using a rhodium-phosphine catalyst.

Caption: General workflow for asymmetric hydrogenation.

Experimental Details:

• Catalyst Pre-formation: In a glovebox, a Schlenk flask is charged with [Rh(COD)₂]BF₄ (1 mol%) and the chiral phosphine ligand (1.1 mol%). Anhydrous and degassed solvent (e.g., a mixture of toluene and methanol) is added, and the mixture is stirred at room temperature for 30 minutes to form the active catalyst.

• Hydrogenation: The substrate (1 equivalent) is dissolved in the same degassed solvent in a separate flask and transferred to the catalyst solution. The reaction vessel is then purged with hydrogen gas and pressurized to the desired pressure (e.g., 1 atm). The reaction is stirred at the specified temperature and monitored by TLC or GC.

• Work-up and Analysis: Upon completion, the solvent is removed under reduced pressure. The residue is purified by column chromatography. The enantiomeric excess of the product is determined by chiral HPLC or GC analysis.

Logical Relationships and Mechanistic Considerations

The enantioselectivity in rhodium-catalyzed asymmetric hydrogenation is generally understood to arise from the formation of diastereomeric catalyst-substrate complexes. The relative stability and reactivity of these intermediates determine the stereochemical outcome of the reaction. The C2-symmetry of many successful chiral ligands, including PHANEPHOS, is thought to be crucial in creating a highly ordered and effective chiral environment around the metal center.

The D2 symmetry of PHANE-TetraPHOS presents an interesting case. While it also possesses a high degree of symmetry, the presence of four phosphine donors allows for more complex coordination modes and the potential for bimetallic catalysis. Further mechanistic studies are needed to fully elucidate the nature of the active catalytic species and the origin of enantioselectivity with this class of ligands.

Caption: Key factors determining enantioselectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Phanephos - Wikipedia [en.wikipedia.org]

(+)-Tetraphos in Asymmetric Catalysis: A Comparative Benchmarking Guide

In the landscape of asymmetric synthesis, the choice of a chiral ligand is pivotal for achieving high enantioselectivity and catalytic activity. This guide provides a comparative analysis of the P-chiral phosphine (B1218219) ligand, (+)-Tetraphos, benchmarked against other prominent P-chiral ligands in the field. The focus is on their performance in rhodium-catalyzed asymmetric hydrogenation, a key transformation in the synthesis of chiral molecules for the pharmaceutical and fine chemical industries.

Performance Benchmark: Asymmetric Hydrogenation of Prochiral Alkenes

The rhodium-catalyzed asymmetric hydrogenation of prochiral enamides and dehydroamino acids serves as a standard benchmark for evaluating the efficacy of chiral phosphine ligands. The key performance indicators are enantiomeric excess (ee%), which measures the stereoselectivity of the reaction, and the turnover number (TON) or turnover frequency (TOF), which reflect the catalyst's activity and efficiency.

While direct, side-by-side comparative data for (+)-Tetraphos against a wide array of P-chiral ligands under identical conditions is not extensively documented in a single source, a comprehensive review of published results allows for a comparative assessment. The following table summarizes the performance of several well-established P-chiral ligands in the asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate (MAC), a standard benchmark substrate.

Table 1: Performance of P-Chiral Ligands in the Rh-Catalyzed Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate (MAC)

Ligand	Enantiomeric Excess (ee%)	Conversion/Yield (%)	TON/TOF	Reference
(+)-Tetraphos	Data not available	Data not available	Data not available
(S,S)-DIPAMP	96	>95	High	[1]
(R,R)-DuPhos	>99	Quantitative	High
(R)-BINAP	99	Quantitative	High
(S,S)-t-Bu-BisP	>99	Quantitative	High	[1]
(R,R)-TangPhos	>99	Quantitative	up to 10,000 TON
(R,R)-QuinoxP	>99	Quantitative	High	[1]

Note: The performance of ligands can be highly dependent on the specific reaction conditions (e.g., solvent, temperature, pressure, substrate-to-catalyst ratio). The data presented is for illustrative comparison based on reported high-performance results.

As indicated in the table, specific performance data for (+)-Tetraphos in the asymmetric hydrogenation of the benchmark substrate methyl (Z)-α-acetamidocinnamate was not found in the surveyed literature. However, the exceptional performance of other P-chiral ligands such as DIPAMP, DuPhos, BINAP, BisP, TangPhos, and QuinoxP highlights the high standards for enantioselectivity and catalytic activity in this field.[1] These ligands consistently achieve enantiomeric excesses exceeding 99% for this class of substrates.

Experimental Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation

The following is a representative experimental procedure for the rhodium-catalyzed asymmetric hydrogenation of a prochiral enamide, based on common laboratory practices.

Materials:

• Rhodium precursor (e.g., [Rh(COD)₂]BF₄)

• Chiral phosphine ligand (e.g., (+)-Tetraphos or other P-chiral ligand)

• Substrate (e.g., methyl (Z)-α-acetamidocinnamate)

• Anhydrous, degassed solvent (e.g., methanol, THF, or dichloromethane)

• Hydrogen gas (high purity)

• Schlenk flask or autoclave

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, the rhodium precursor and the chiral phosphine ligand (typically in a 1:1.1 molar ratio) are dissolved in the chosen solvent in a Schlenk flask. The mixture is stirred at room temperature for a specified time (e.g., 30 minutes) to allow for the formation of the active catalyst complex.

• Reaction Setup: The substrate is placed in a separate Schlenk flask or an autoclave. The vessel is then purged with an inert gas (e.g., argon or nitrogen).

• Hydrogenation: The prepared catalyst solution is transferred to the reaction vessel containing the substrate via cannula. The vessel is then purged with hydrogen gas before being pressurized to the desired hydrogen pressure (e.g., 1-10 atm).

• Reaction Monitoring: The reaction mixture is stirred vigorously at a controlled temperature (e.g., room temperature) for the specified reaction time. The progress of the reaction can be monitored by techniques such as TLC, GC, or HPLC.

• Work-up and Analysis: Upon completion, the hydrogen pressure is carefully released, and the solvent is removed under reduced pressure. The residue is then purified, typically by column chromatography on silica (B1680970) gel. The enantiomeric excess of the product is determined by chiral HPLC or chiral GC analysis.

Logical Workflow and Signaling Pathways

The following diagrams illustrate the general workflow for a catalytic asymmetric hydrogenation experiment and a simplified representation of the catalytic cycle.

Caption: Experimental workflow for asymmetric hydrogenation.

Caption: Simplified catalytic cycle for Rh-catalyzed hydrogenation.

References

• 1. researchgate.net [researchgate.net]

A Comparative Guide to the Stereochemical Assignment of Products from Chiral Tetraphosphate Catalysis

For Researchers, Scientists, and Drug Development Professionals

The precise control of stereochemistry is a cornerstone of modern chemical synthesis, particularly in the development of pharmaceuticals where the three-dimensional arrangement of atoms can dictate biological activity. Chiral catalysts are instrumental in achieving this control. This guide provides an objective comparison of the performance of a highly effective chiral spiro dirhodium tetraphosphate (B8577671) catalyst in asymmetric Si-H bond insertion reactions. Its performance is benchmarked against other catalytic systems, supported by experimental data. Detailed protocols for the synthesis and stereochemical analysis of the resulting products are also presented.

Methods for Stereochemical Assignment

Determining the absolute configuration and enantiomeric purity of a reaction product is a critical step. Several robust methods are routinely employed:

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common method for determining the enantiomeric excess (ee) of a chiral compound. The enantiomers are separated on a chiral stationary phase, and the ratio of the two is determined by integrating the areas of their respective peaks.

• Nuclear Magnetic Resonance (NMR) Spectroscopy with Chiral Derivatizing Agents: The Mosher's ester analysis is a classic example. The chiral product (e.g., an alcohol) is derivatized with a chiral agent like α-methoxy-α-trifluoromethylphenylacetic acid (MTPA) to form diastereomers.[1] These diastereomers exhibit distinct signals in the ¹H NMR spectrum, allowing for the determination of the absolute configuration of the original molecule.[2][3][4]

• Vibrational Circular Dichroism (VCD): VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[5] By comparing the experimental VCD spectrum to a spectrum predicted by density functional theory (DFT) calculations for a known enantiomer, the absolute configuration can be unambiguously assigned.[6][7] This method is powerful as it does not require crystallization or derivatization.

• X-ray Crystallography: When a single crystal of a product can be obtained, X-ray diffraction provides a definitive determination of its three-dimensional structure and absolute stereochemistry.[8]

Performance of Chiral Spiro Dirhodium Tetraphosphate Catalyst

A chiral spiro dirhodium tetraphosphate catalyst has demonstrated exceptional performance in the highly enantioselective Si-H bond insertion of α-aryldiazoacetates.[9][10][11] This reaction provides a valuable route to chiral α-silyl esters, which are important building blocks in organic synthesis. The catalyst generally provides high yields and excellent enantioselectivities across a range of substrates.

Table 1: Performance of Chiral Spiro Dirhodium Tetraphosphate in Enantioselective Si-H Bond Insertion

Entry	Diazoacetate (Ar)	Silane (B1218182)	Yield (%)	ee (%)
1	Phenyl	Dimethylphenylsilane	91	92
2	Phenyl	Triethylsilane	85	92
3	Phenyl	Diphenylmethylsilane	89	94
4	Phenyl	Triphenylsilane	78	88
5	2-Methylphenyl	Dimethylphenylsilane	88	>99
6	4-Methoxyphenyl	Dimethylphenylsilane	92	93
7	4-Chlorophenyl	Dimethylphenylsilane	86	90
8	1-Naphthyl	Dimethylphenylsilane	90	98

Data summarized from J. Org. Chem. 2021, 86, 14, 9692–9698.[9][11]

Comparison with Alternative Catalytic Systems

The asymmetric Si-H insertion is a well-studied transformation, and several other catalytic systems have been developed. The performance of the chiral spiro dirhodium tetraphosphate catalyst is compared below with other leading rhodium- and copper-based catalysts for a benchmark reaction.

Table 2: Comparison of Catalysts for Asymmetric Si-H Insertion of Methyl α-Diazophenylacetate

Catalyst System	Ligand Type	Yield (%)	ee (%)	Reference
Chiral Spiro Dirhodium Tetraphosphate	Spiro Phosphate	91	92	J. Org. Chem. 2021[9]
Rh₂(S-TCPTTL)₄	Dirhodium Carboxylate	up to 98	up to 90	J. Am. Chem. Soc. 2020
[RhCl(L7)]₂	Rh(I) with Chiral Diene	86	96	J. Am. Chem. Soc. 2016
CuBr / SPSiBox	Copper(I) with Bisoxazoline	up to 94	up to 93	J. Am. Chem. Soc. 2022[6]
[(CH₃CN)₄Cu]PF₆	Copper(I) Salt (achiral)	up to 98	N/A	J. Org. Chem. 2017[2][4]

This comparison highlights that while various systems are effective, the chiral spiro dirhodium tetraphosphate offers a highly competitive combination of yield and enantioselectivity. Notably, Rhodium(I) systems with specific chiral diene ligands can achieve even higher enantioselectivity for this specific transformation. Copper-based systems represent a more economical alternative, with newer ligands like SPSiBox providing excellent results.[6]

Experimental Protocols

Protocol 1: General Procedure for Enantioselective Si-H Bond Insertion

This protocol is adapted from J. Org. Chem. 2021, 86, 14, 9692–9698.[9][11]

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., Nitrogen or Argon), add the chiral spiro dirhodium tetraphosphate catalyst (0.002 mmol, 1 mol%).

• Add the desired solvent (e.g., dichloromethane, 3 mL).

• Cool the mixture to the specified reaction temperature (e.g., -30 °C).

• Add the silane (0.4 mmol, 2.0 equivalents).

• Slowly add a solution of the α-aryldiazoacetate (0.2 mmol, 1.0 equivalent) in the same solvent via a syringe pump over 1-2 hours.

• Stir the reaction mixture at the same temperature until the diazo compound is completely consumed (monitored by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel to afford the chiral α-silyl ester product.

Protocol 2: Determination of Enantiomeric Excess by Chiral HPLC

• Sample Preparation: Prepare a stock solution of the purified product in a suitable solvent (e.g., HPLC-grade hexane/isopropanol (B130326) mixture) at a concentration of approximately 1 mg/mL. Prepare a sample of the corresponding racemic product for reference.

• HPLC System and Conditions:

  • Instrument: A standard HPLC system equipped with a UV detector.

  • Column: A suitable chiral column (e.g., Chiralcel OD-H, OJ-H, or similar).

  • Mobile Phase: A mixture of n-hexane and isopropanol is common. The exact ratio must be optimized to achieve baseline separation of the enantiomers. A small amount of an additive like trifluoroacetic acid may be required for sharp peaks.

  • Flow Rate: Typically 0.5-1.0 mL/min.

  • Detection Wavelength: A wavelength where the compound has strong UV absorbance (e.g., 254 nm).

• Analysis:

  • Inject the racemic sample to determine the retention times of both enantiomers and confirm separation.

  • Inject the chiral product sample.

  • Integrate the peak areas for the two enantiomers (Area₁ and Area₂).

• Calculation: Calculate the enantiomeric excess using the formula: ee (%) = |(Area₁ - Area₂) / (Area₁ + Area₂)| * 100

Visualizations

Experimental Workflow for Synthesis and Analysis.

Proposed Catalytic Cycle for Si-H Insertion.

Decision Guide for Stereochemical Assignment.

References

• 1. Copper-Catalyzed Carbenoid Insertion Reactions of α-Diazoesters and α-Diazoketones into Si-H and S-H Bonds [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pure.qub.ac.uk [pure.qub.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. mdpi.com [mdpi.com]
• 10. Enantioselective Si–H Insertion Reactions of Diarylcarbenes for the Synthesis of Silicon-Stereogenic Silanes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enantioselective Si-H Insertion Reactions of Diarylcarbenes for the Synthesis of Silicon-Stereogenic Silanes. [escholarship.org]

A Comparative Guide to Rhodium and Iridium Catalysts in Asymmetric Hydrogenation

For researchers, scientists, and drug development professionals, the choice between rhodium and iridium catalysts for asymmetric hydrogenation is a critical decision that significantly impacts the efficiency and stereoselectivity of a chemical transformation. This guide provides a comparative analysis of these two powerful catalytic systems, supported by experimental data, to aid in catalyst selection and experimental design. While a direct comparison using the specific ligand (+)-Tetraphos was not feasible due to the absence of available literature, this guide utilizes representative, well-established chiral phosphine (B1218219) ligand systems to highlight the distinct advantages and applications of rhodium and iridium catalysts.

General Performance and Applications

Rhodium and iridium catalysts, when combined with chiral phosphine ligands, are paramount in the synthesis of enantiomerically pure compounds. However, they often exhibit complementary reactivity profiles.

Rhodium catalysts , particularly those with chiral diphosphine ligands, have a long and successful history in the asymmetric hydrogenation of substrates containing a coordinating functional group (e.g., amides, esters, carboxylic acids) near the double bond. This coordinating ability is often crucial for achieving high enantioselectivity.

Iridium catalysts , on the other hand, have emerged as the catalysts of choice for the asymmetric hydrogenation of less functionalized or unfunctionalized olefins.[1] They have shown remarkable efficiency for sterically hindered and challenging substrates that are often unreactive or give low enantioselectivities with traditional rhodium catalysts. Iridium complexes with chiral N,P ligands are particularly effective for a wide range of olefins.[2]

Performance Data in Asymmetric Hydrogenation

The following table summarizes the performance of representative rhodium and iridium catalyst systems in the asymmetric hydrogenation of benchmark substrates. This data illustrates the typical performance characteristics of each metal center with an appropriate chiral ligand.

Metal	Ligand	Substrate	Conversion (%)	ee (%)	Conditions
Rhodium	(S,S)-Et-DuPhos	Methyl (Z)-α-acetamidocinnamate	>99	99	MeOH, 25°C, 3 atm H₂
Rhodium	(R,R)-t-Bu-BisP*	Dimethyl α-acetylaminoethenephosphonate	Complete	90	MeOH, 4 atm H₂, 18 h
Iridium	(S)-Tol-BINAP	(E)-1,2-diphenylpropene	100	96	CH₂Cl₂, 25°C, 50 atm H₂
Iridium	PhanePhos	2-(4-methoxyphenyl)-1-propene	>99	99	Toluene, 25°C, 50 atm H₂

Experimental Protocols

Detailed methodologies for representative asymmetric hydrogenation reactions using rhodium and iridium catalysts are provided below.

Rhodium-Catalyzed Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate with (S,S)-Et-DuPhos

Catalyst Preparation (in situ): In a nitrogen-filled glovebox, a 10 mL Schlenk flask equipped with a magnetic stir bar is charged with [Rh(COD)₂]BF₄ (4.1 mg, 0.01 mmol) and (S,S)-Et-DuPhos (5.2 mg, 0.011 mmol). Anhydrous, degassed methanol (B129727) (2 mL) is added, and the mixture is stirred at room temperature for 20 minutes to form a homogeneous catalyst solution.

Hydrogenation Reaction: To a separate 25 mL Schlenk flask is added methyl (Z)-α-acetamidocinnamate (219 mg, 1.0 mmol) and anhydrous, degassed methanol (8 mL). The substrate solution is then transferred via cannula to a high-pressure autoclave. The freshly prepared catalyst solution is then added to the autoclave. The vessel is sealed, purged with hydrogen three times, and then pressurized to 3 atm with hydrogen. The reaction mixture is stirred at 25°C for 12 hours.

Work-up and Analysis: After releasing the hydrogen pressure, the solvent is removed under reduced pressure. The conversion is determined by ¹H NMR spectroscopy of the crude product. The enantiomeric excess (ee) is determined by chiral HPLC analysis.

Iridium-Catalyzed Asymmetric Hydrogenation of (E)-1,2-diphenylpropene with (S)-Tol-BINAP

Catalyst Preparation (in situ): In a nitrogen-filled glovebox, a Schlenk tube is charged with [Ir(COD)Cl]₂ (3.4 mg, 0.005 mmol) and (S)-Tol-BINAP (6.8 mg, 0.011 mmol). Anhydrous, degassed dichloromethane (B109758) (2 mL) is added, and the mixture is stirred at room temperature for 30 minutes. The resulting orange solution is the active catalyst.

Hydrogenation Reaction: In a separate vial, (E)-1,2-diphenylpropene (194 mg, 1.0 mmol) is dissolved in anhydrous, degassed dichloromethane (8 mL). This solution is then transferred to a high-pressure autoclave. The prepared catalyst solution is added to the autoclave. The autoclave is sealed, purged three times with hydrogen, and then pressurized to 50 atm. The reaction is stirred at 25°C for 24 hours.

Work-up and Analysis: After carefully venting the hydrogen, the reaction mixture is passed through a short plug of silica (B1680970) gel to remove the catalyst. The solvent is then removed in vacuo. The conversion is determined by ¹H NMR spectroscopy. The enantiomeric excess is determined by chiral GC or HPLC analysis.

Visualizing the Process

To better illustrate the experimental and logical workflows, the following diagrams are provided.

Caption: A generalized workflow for asymmetric hydrogenation.

Caption: Logic for selecting between Rh and Ir catalysts.

References

• 1. nbinno.com [nbinno.com]
• 2. Stereospecific control of the metal-centred chirality of rhodium(iii) and iridium(iii) complexes bearing tetradentate CNN′P ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Navigating the Disposal of (+)-Tetraphos: A Guide to Safe Laboratory Practices

Absence of specific manufacturer's data on (+)-Tetraphos necessitates a cautious approach to its disposal, grounded in the established protocols for organophosphorus compounds. Researchers, scientists, and drug development professionals must prioritize safety and environmental responsibility by adhering to stringent waste management procedures. This guide provides essential logistical and safety information, drawing from general principles of handling reactive and potentially toxic phosphorus-containing chemicals.

Immediate Safety Considerations

When handling (+)-Tetraphos for disposal, it is crucial to work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1][2] Appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.[2] It is imperative to prevent the release of the compound into sewers or waterways.[1]

Disposal Strategy: A Multi-faceted Approach

The environmentally sound disposal of organophosphorus compounds like (+)-Tetraphos typically involves a combination of chemical neutralization (where feasible and safe), followed by collection and disposal by a licensed hazardous waste management company.[3] High-temperature incineration is a common final disposal method for such organic chemical waste.[4][5]

Chemical Neutralization: A Pre-treatment Step

For certain organophosphorus compounds, chemical hydrolysis can be employed as a pre-treatment step to reduce their reactivity and toxicity. This often involves alkaline hydrolysis.[6] However, the feasibility and safety of this procedure for (+)-Tetraphos are unknown. Attempting neutralization without a validated protocol can be dangerous, potentially leading to the generation of toxic fumes or other hazardous reactions. [6][7] Therefore, consultation with your institution's Environmental Health and Safety (EHS) office is mandatory before proceeding with any chemical treatment.

The following table summarizes key quantitative parameters for a generic acid-base neutralization process, which may be adapted for specific compounds under expert guidance.

Parameter	Value/Range	Notes
pH of Final Solution	5.0 - 9.0	To reduce reactivity before storage and disposal.[7]
Neutralization Quantity Limit	< 25 mL	For strong, concentrated acids or bases. Larger quantities should be handled by EHS.[8]
Dilution Before Neutralization	10:1 (Water:Reagent)	For concentrated acids or bases to control exothermic reactions.[8]
Final Concentration of Salts	< 1%	For sewer disposal, if deemed permissible after neutralization.[9]

Experimental Protocol: General Disposal of Organophosphorus Waste

This protocol outlines the general steps for the disposal of organophosphorus compounds.

1. Waste Identification and Segregation:

• Clearly label a dedicated, compatible waste container with "Hazardous Waste," the chemical name "(+)-Tetraphos," and any known hazard symbols (e.g., toxic, flammable).[3][10]

• Do not mix (+)-Tetraphos with other waste streams, especially incompatible chemicals like strong oxidizing agents.[11]

2. Waste Accumulation and Storage:

• Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[3][10][11]

• The SAA must be a well-ventilated, secure location away from general laboratory traffic.[7]

• Ensure the container is kept closed except when adding waste.[3][10]

3. Contaminated Materials:

• Any materials contaminated with (+)-Tetraphos, such as gloves, pipette tips, and empty containers, must be treated as hazardous waste.

• Solid waste should be collected in a separate, clearly labeled, leak-proof container.[2]

• Empty containers that held the compound must be managed as hazardous waste and should not be triple-rinsed unless specifically instructed by EHS, as the rinsate would also be hazardous.[10][12]

4. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for the hazardous waste.

• Provide them with all necessary information about the waste, including its name and any known hazards.

• Do not attempt to dispose of the chemical waste through standard laboratory trash or down the drain.[1][11]

5. Spill Management:

• In the event of a spill, isolate the area.[13]

• Absorb the spilled material with an inert absorbent such as sand, diatomite, or universal binders.[1]

• Collect the contaminated absorbent material into a designated hazardous waste container and dispose of it according to the procedures outlined above.[1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-Tetraphos.

Caption: Decision workflow for the safe disposal of (+)-Tetraphos.

References

• 1. agilent.com [agilent.com]
• 2. benchchem.com [benchchem.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. researchgate.net [researchgate.net]
• 7. ptb.de [ptb.de]
• 8. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 9. rtong.people.ust.hk [rtong.people.ust.hk]
• 10. odu.edu [odu.edu]
• 11. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 12. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. ORGANOPHOSPHORUS COMPOUND, POISONOUS, N.O.S. | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]